Phenol, 3-amino-, hydrochloride

Core Science & Biosynthesis

The Synthetic Versatility of 3-Aminophenol Hydrochloride: A Mechanistic Guide

Abstract

3-Aminophenol, particularly in its hydrochloride salt form, stands as a cornerstone in the edifice of modern organic synthesis. Its unique bifunctionality, possessing both a nucleophilic amino group and a phenolic hydroxyl moiety on an aromatic scaffold, renders it a versatile precursor for a diverse array of complex molecules. This technical guide provides an in-depth exploration of the mechanistic underpinnings of 3-aminophenol hydrochloride's reactivity in several key synthetic transformations. We will dissect the intricate reaction pathways of the Pechmann condensation for coumarin synthesis, the Skraup and Doebner-von Miller reactions for quinoline assembly, and the diazotization-coupling sequence for the production of vibrant azo dyes. By elucidating the causality behind experimental choices and providing detailed, field-proven protocols, this guide aims to empower researchers, scientists, and drug development professionals to harness the full synthetic potential of this invaluable building block.

Introduction: The Dual Personality of 3-Aminophenol

3-Aminophenol is an aromatic organic compound characterized by the presence of both an amino (-NH₂) and a hydroxyl (-OH) group attached to a benzene ring at the meta position.[1] This unique arrangement of functional groups imparts a rich and varied chemical reactivity to the molecule.[2] The amino group, being basic and nucleophilic, readily participates in reactions typical of aromatic amines, such as diazotization and acylation. The hydroxyl group, on the other hand, confers phenolic character, enabling electrophilic aromatic substitution and etherification.

The hydrochloride salt form of 3-aminophenol is frequently employed in organic synthesis. The primary advantage of using the hydrochloride is its enhanced water solubility, which can be beneficial for certain reaction conditions.[3] Furthermore, the acidic nature of the hydrochloride can influence the reactivity and regioselectivity of certain transformations, a concept we will explore in the subsequent sections.

This guide will focus on the application of 3-aminophenol and its hydrochloride salt in the synthesis of three major classes of heterocyclic and colored compounds: coumarins, quinolines, and azo dyes.

The Pechmann Condensation: A Gateway to Fluorescent Coumarins

The Pechmann condensation is a widely utilized method for the synthesis of coumarins, which are a class of compounds with significant applications in pharmaceuticals, fragrances, and as fluorescent probes.[4][5] The reaction involves the condensation of a phenol with a β-ketoester under acidic conditions.[1] 3-Aminophenol is a particularly reactive substrate in this transformation, often leading to high yields of the corresponding 7-aminocoumarin derivative.[6]

Mechanism of Action

The mechanism of the Pechmann condensation with 3-aminophenol proceeds through a series of acid-catalyzed steps:

• Transesterification: The first step involves the acid-catalyzed transesterification between the phenolic hydroxyl group of 3-aminophenol and the β-ketoester (e.g., ethyl acetoacetate). This forms a new ester intermediate.

• Electrophilic Aromatic Substitution: The carbonyl group of the newly formed ester is activated by the acid catalyst, making it a potent electrophile. The electron-rich aromatic ring of the 3-aminophenol then attacks this electrophilic center in an intramolecular Friedel-Crafts acylation. The amino group, being a strong activating group, directs this substitution to the ortho position relative to the hydroxyl group.

• Dehydration: The resulting cyclic intermediate undergoes acid-catalyzed dehydration to form the aromatic coumarin ring system.

Figure 1: Generalized workflow for the Pechmann condensation with 3-aminophenol.

Experimental Protocol: Synthesis of 7-Amino-4-methylcoumarin

This protocol is adapted from established procedures for the Pechmann condensation.[6]

Materials:

• 3-Aminophenol

• Ethyl acetoacetate

• Concentrated Sulfuric Acid (H₂SO₄) or a solid acid catalyst like nano-crystalline sulfated-zirconia

• Ice

• Water

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask, combine 3-aminophenol (1 equivalent) and ethyl acetoacetate (1.1 equivalents).

• Cool the mixture in an ice bath.

• Slowly and with constant stirring, add concentrated sulfuric acid (2-3 equivalents) dropwise, ensuring the temperature remains low.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 12-18 hours.

• Pour the reaction mixture into a beaker containing crushed ice with vigorous stirring. A precipitate will form.

• Filter the crude product and wash it thoroughly with cold water.

• Recrystallize the solid from ethanol to obtain pure 7-amino-4-methylcoumarin.

Alternative Solvent-Free Protocol:

• In a round-bottom flask, mix a 1:1 molar ratio of 3-aminophenol and ethyl acetoacetate with a catalytic amount of nano-crystalline sulfated-zirconia.[6]

• Heat the mixture to 110 °C with stirring. The reaction is reported to be complete within 2 minutes.[6]

• After cooling, the product can be purified by recrystallization.

Quantitative Data

Catalyst	Reactant Ratio (3-aminophenol:ethyl acetoacetate)	Temperature (°C)	Time	Yield (%)	Conditions	Reference
Nano-crystalline sulfated-zirconia	1:1 (molar)	110	2 min	~100	Solvent-free	[6]
Concentrated H₂SO₄	1:1.1 (molar)	Room Temp.	12-18 h	Good	-	[6]
p-Toluenesulfonic acid (p-TSA)	1:1 (molar)	Room Temp.	30 min	High	Grinding	[7]
Zn₀.₉₂₅Ti₀.₀₇₅O NPs	1:1 (molar)	110	1 h	88	Solvent-free	[4]

Quinoline Synthesis: The Skraup and Doebner-von Miller Reactions

The quinoline scaffold is a privileged structure in medicinal chemistry, found in a wide range of pharmaceuticals, including antimalarial and anticancer agents. The Skraup and Doebner-von Miller reactions are classic methods for the synthesis of quinolines, both involving the reaction of an aromatic amine with a source of an α,β-unsaturated carbonyl compound under strongly acidic conditions.[6][8]

Mechanism of Action: The Role of the Anilinium Ion

When 3-aminophenol hydrochloride is subjected to the harsh acidic conditions of the Skraup or Doebner-von Miller reactions, the amino group is protonated to form the anilinium ion. This has two significant consequences:

• Deactivation of the Aromatic Ring: The positively charged -NH₃⁺ group is a strong deactivating group, making the aromatic ring less susceptible to electrophilic attack compared to the free amine.

• Meta-Directing Effect: Due to its electron-withdrawing nature, the anilinium group directs incoming electrophiles to the meta position.

The general mechanism proceeds as follows:

• Formation of the Electrophile:

  • Skraup Reaction: Glycerol is dehydrated by concentrated sulfuric acid to form acrolein, an α,β-unsaturated aldehyde.[8]

  • Doebner-von Miller Reaction: An α,β-unsaturated aldehyde or ketone is used directly, or formed in situ via an aldol condensation.[6]

• Michael Addition: The aromatic amine (in equilibrium with its protonated form) undergoes a Michael (conjugate) addition to the α,β-unsaturated carbonyl compound.

• Cyclization and Dehydration: The resulting intermediate undergoes an acid-catalyzed intramolecular cyclization, followed by dehydration to form a dihydroquinoline.

• Oxidation: The dihydroquinoline is then oxidized to the aromatic quinoline product. An oxidizing agent, such as nitrobenzene or arsenic acid, is typically included in the reaction mixture.[8]

Due to the meta-directing effect of the anilinium group and the ortho-para directing effect of the hydroxyl group, the cyclization of 3-aminophenol in these reactions is expected to yield 6-hydroxyquinoline .

Figure 2: Generalized workflow for the Skraup synthesis of 6-hydroxyquinoline from 3-aminophenol.

Experimental Protocol: Skraup Synthesis of 6-Hydroxyquinoline (Representative)

This protocol is adapted from the general procedure for the Skraup synthesis and a specific example using p-aminophenol.[9][10] Caution: The Skraup reaction is notoriously exothermic and can be violent. It should be performed with extreme care in a well-ventilated fume hood with appropriate safety precautions.

Materials:

• 3-Aminophenol

• Glycerol

• Concentrated Sulfuric Acid (H₂SO₄)

• Nitrobenzene (as both solvent and oxidizing agent)

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O) (as a moderator)

• Sodium hydroxide (NaOH) solution (for workup)

Procedure:

• In a large, robust round-bottom flask equipped with a reflux condenser and a mechanical stirrer, cautiously add concentrated sulfuric acid to a mixture of 3-aminophenol, glycerol, and nitrobenzene.

• Add ferrous sulfate heptahydrate to moderate the reaction.

• Gently heat the mixture to initiate the reaction. The reaction is highly exothermic, and external heating should be removed once the reaction becomes self-sustaining. Cooling may be necessary to control the reaction rate.

• Once the initial vigorous reaction has subsided, heat the mixture to reflux for several hours to ensure the reaction goes to completion.

• Allow the reaction mixture to cool and then carefully pour it into a large volume of water.

• Neutralize the acidic solution with a concentrated sodium hydroxide solution until it is strongly alkaline.

• The crude product can be isolated by steam distillation or extraction with an organic solvent.

• Further purification can be achieved by recrystallization or column chromatography.

Azo Dye Synthesis: The Chemistry of Color

Azo dyes are the largest and most versatile class of synthetic dyes, characterized by the presence of the azo group (-N=N-).[11] The synthesis of azo dyes from 3-aminophenol hydrochloride involves a two-step process: diazotization of the aromatic amine followed by coupling with an electron-rich aromatic compound.

Mechanism of Action

• Diazotization: 3-Aminophenol is treated with nitrous acid (HNO₂), which is typically generated in situ from sodium nitrite (NaNO₂) and a strong acid (e.g., HCl), at low temperatures (0-5 °C). The amino group is converted into a diazonium salt (-N₂⁺Cl⁻). It is crucial to maintain a low temperature as diazonium salts are unstable and can decompose at higher temperatures.[12]

• Azo Coupling: The resulting diazonium salt, which is a weak electrophile, is then reacted with an electron-rich coupling component. For phenols like β-naphthol, the coupling reaction is typically carried out under mildly alkaline conditions (pH 9-10) to deprotonate the phenol to the more reactive phenoxide ion.[12] The diazonium ion then attacks the electron-rich aromatic ring of the coupling component in an electrophilic aromatic substitution reaction to form the azo-linked product.

Figure 3: Generalized workflow for the synthesis of an azo dye from 3-aminophenol hydrochloride.

Experimental Protocol: Synthesis of an Azo Dye from 3-Aminophenol and β-Naphthol (Representative)

This protocol is adapted from general procedures for azo dye synthesis.[10][13]

Materials:

• 3-Aminophenol hydrochloride

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• β-Naphthol

• Sodium hydroxide (NaOH)

• Ice

Procedure:

Part A: Diazotization

• Dissolve 3-aminophenol hydrochloride in dilute hydrochloric acid in a beaker.

• Cool the beaker in an ice-salt bath to 0-5 °C.

• In a separate beaker, dissolve sodium nitrite in water and cool the solution in the ice bath.

• Slowly add the cold sodium nitrite solution to the cold 3-aminophenol hydrochloride solution with constant stirring, maintaining the temperature between 0-5 °C.

• After the addition is complete, stir the mixture for another 10-15 minutes.

Part B: Azo Coupling

• In a separate beaker, dissolve β-naphthol in a dilute sodium hydroxide solution.

• Cool this solution in an ice bath to 0-5 °C.

• Slowly and with vigorous stirring, add the freshly prepared, cold diazonium salt solution to the cold alkaline β-naphthol solution.

• A brightly colored precipitate of the azo dye should form immediately.

• Continue stirring the mixture in the ice bath for 30 minutes to ensure complete precipitation.

• Filter the azo dye, wash it with cold water, and allow it to air dry.

Conclusion

3-Aminophenol hydrochloride is a remarkably versatile and powerful reagent in the arsenal of the synthetic organic chemist. Its dual functionality allows for its participation in a wide range of mechanistically distinct transformations, leading to the efficient synthesis of diverse and valuable molecular architectures. From the fluorescent coumarins forged through the Pechmann condensation to the medicinally significant quinolines assembled via the Skraup and Doebner-von Miller reactions, and the vibrant hues of azo dyes, 3-aminophenol consistently proves its utility. A thorough understanding of the underlying reaction mechanisms, including the influential role of the hydrochloride salt in acidic media, is paramount for the rational design of synthetic strategies and the optimization of reaction outcomes. It is our hope that this guide will serve as a valuable resource for researchers, enabling them to confidently and effectively employ 3-aminophenol hydrochloride in their synthetic endeavors.

References

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• Moraes, M. C., et al. (2021). Synthesis of C4-substituted coumarins via Pechmann condensation catalyzed by sulfamic acid. Insights into the reaction mechanism. Arkivoc, 2021(10), 151-163.

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• Organic Chemistry Portal. (n.d.). Pechmann Condensation Coumarin Synthesis. [Link]

• Myek, B., et al. (2015). Synthesis of New Azo Dye and Its Iron Complex Derived from 3-aminophenol. Modern Chemistry, 3(2), 15-18.
• Jiang, T., et al. (2022). A review on synthetic investigation for quinoline- recent green approaches.
• Khan, I., & Saxena, R. K. (2021). A review on convenient synthesis of substituted coumarins using reuseable solid acid catalysts. RSC Advances, 11(49), 30847-30866.

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• Mondal, S., et al. (2019). Dehydrogenative Synthesis of Quinolines, 2-Aminoquinolines, and Quinazolines Using Singlet Diradical Ni(II)-Catalysts. The Journal of Organic Chemistry, 84(4), 2036-2047.
• Myek, B., et al. (2015). Synthesis of New Azo Dye and Its Iron Complex Derived from 3-aminophenol. Modern Chemistry, 3(2), 15-18.

• Wikipedia. (n.d.). Skraup reaction. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring the Synthesis and Chemical Properties of 3-Aminophenol. [Link]

• Science Alert. (2009). Preparation of Dis-Azo Dyes Derived from p-Aminophenol and Their Fastness Properties for Synthetic Polymer-Fibres. [Link]

• University of California, Irvine. (n.d.). Experiment 1: Acetanilide. [Link]

• Scholars Research Library. (n.d.). Studies on synthesis and Dyeing Performance of disperse azo dyes based on Schiff base of ninhydrin and 3-amino phenol. [Link]

• Gaca, J., & Przybylek, M. (2012). Reaction of aniline with ammonium persulphate and concentrated hydrochloric acid: Experimental and DFT studies. Chemical Papers, 66(7), 699-708.

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Physical and chemical properties of Phenol, 3-amino-, hydrochloride

An In-Depth Technical Guide to the Physical and Chemical Properties of Phenol, 3-amino-, hydrochloride

Introduction

Phenol, 3-amino-, hydrochloride (commonly known as 3-aminophenol hydrochloride or m-aminophenol hydrochloride) is the hydrochloride salt of 3-aminophenol. This compound is a vital intermediate in the synthesis of a wide array of chemical products, including pharmaceuticals, hair dyes, and other specialty organic chemicals.[1] Its bifunctional nature, possessing both a phenolic hydroxyl group and an aromatic amino group, dictates its reactivity and utility. The hydrochloride form enhances the compound's stability and water solubility compared to its free base, 3-aminophenol.

This guide provides a comprehensive overview of the essential physical and chemical properties, analytical characterization, and safety protocols for 3-aminophenol hydrochloride. For a complete understanding, properties of the parent compound, 3-aminophenol, are also discussed, as they are intrinsically linked and more widely reported in the literature. This document is intended for researchers, chemists, and professionals in drug development who require a detailed technical understanding of this versatile chemical entity.

Identification and Nomenclature

Correctly identifying a chemical substance is the foundation of safe and effective research. The following table summarizes the key identifiers for 3-aminophenol hydrochloride.

Identifier	Value	Source(s)
IUPAC Name	3-aminophenol;hydrochloride	[2]
CAS Number	51-81-0	[2][3][4]
Synonyms	3-Aminophenol hydrochloride, m-Aminophenol hydrochloride, (3-hydroxyphenyl)azanium;chloride, 3-hydroxyanilinium chloride	[2][3][5]
Molecular Formula	C₆H₈ClNO	[2][3][6]
Molecular Weight	145.59 g/mol	[2][3]
InChI Key	DCBCSMXGLXAXDM-UHFFFAOYSA-N	[2][3]
Canonical SMILES	C1=CC(=CC(=C1)O)N.Cl	[2]

Physical Properties

The physical state and solubility of a compound are critical parameters for its handling, formulation, and application. While many reported values pertain to the free base (3-aminophenol, CAS: 591-27-5), they provide essential context for the properties of its hydrochloride salt.

Property	Value	Notes	Source(s)
Appearance	Solid. White to off-white or light gray crystalline powder, flakes, or crystals.	The free base is known to darken upon exposure to air and light due to oxidation.	[3][7][8][9]
Melting Point	120-124 °C	This is the melting point for the free base, 3-aminophenol. Salts often have higher melting points or may decompose upon heating.	[10][11]
Boiling Point	164 °C at 11-15 mmHg	This is the boiling point for the free base, 3-aminophenol.	[1][10]
pKa	pKa₁ = 4.37 (amino group)pKa₂ = 9.82 (hydroxyl group)	These values are for the parent 3-aminophenol at 20°C. The amino group is protonated in the hydrochloride salt.	[7][12][13]

Solubility Profile

As a salt, 3-aminophenol hydrochloride is expected to be freely soluble in water. The solubility of the parent compound, 3-aminophenol, has been extensively studied in various solvents, which is crucial for purification and reaction chemistry.

A recent study systematically measured the mole fraction solubility of 3-aminophenol in ten different organic solvents at temperatures ranging from 283.15 K to 328.15 K.[14] The data indicates that solubility is positively correlated with temperature across all tested solvents. The highest solubility was observed in polar aprotic solvents like THF and 1,4-dioxane.[14]

Solvent	Solubility Order	Rationale	Source
Tetrahydrofuran (THF)	1 (Highest)	High polarity and hydrogen bonding capability.	[14]
1,4-Dioxane	2	High polarity and hydrogen bonding capability.	[14]
Acetonitrile	3	Polar aprotic solvent.	[14]
Ethyl Acetate	4	Moderate polarity.	[14]
Isopropyl Acetate	5	Moderate polarity.	[14]
n-Butyl Acetate	6	Moderate polarity.	[14]
Amyl Acetate	7	Lower polarity.	[14]
1,2-Dichloroethane	8	Chlorinated solvent, lower polarity.	[14]
Trichloromethane	9	Chlorinated solvent, lower polarity.	[14]
Benzene	10 (Lowest)	Nonpolar aromatic solvent, despite structural similarity.	[14]

Chemical Properties and Reactivity

The chemical behavior of 3-aminophenol hydrochloride is defined by the interplay between the protonated amino group and the phenolic hydroxyl group on the aromatic ring.

Acidity, Basicity, and pH Behavior

The parent compound, 3-aminophenol, is amphoteric. The amino group (-NH₂) is basic (pKa of conjugate acid ≈ 4.37), while the hydroxyl group (-OH) is weakly acidic (pKa ≈ 9.82).[7][12] In the hydrochloride salt, the amino group is protonated to form an ammonium cation (-NH₃⁺). In aqueous solution, the pH will be acidic due to the hydrolysis of this cation. The compound will exist predominantly as the (3-hydroxyphenyl)ammonium ion at low pH. As the pH increases above ~4.37, the free amino group will be liberated.

Stability and Storage

3-aminophenol hydrochloride is more resistant to air oxidation than its free base because the electron-donating amino group is protonated. However, the free base is known to be sensitive to air and light, which can cause discoloration.[8][9][13] For long-term integrity, both forms should be stored in tightly sealed, light-resistant containers under an inert atmosphere (e.g., argon or nitrogen).[3][6] Recommended storage is at room temperature in a dry, cool, and well-ventilated area.[3][15]

Reactivity and Incompatibilities

The compound is a reducing agent and exhibits the typical reactivity of both phenols and anilines.

• Incompatible Materials: It is incompatible with strong oxidizing agents, with which it can react violently.[10][16] It is also incompatible with strong bases (which will deprotonate the ammonium and phenolic groups) and mineral acids.[9][17]

• Electrophilic Aromatic Substitution: The hydroxyl and amino groups are ortho-, para-directing and strongly activating, making the aromatic ring highly susceptible to electrophilic substitution reactions.

• Diazotization: The free amino group (generated by neutralizing the salt) can be converted to a diazonium salt, a key intermediate in the synthesis of azo dyes.[1]

Spectroscopic and Analytical Characterization

A variety of analytical techniques can be used for the identification, quantification, and quality control of 3-aminophenol hydrochloride.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for O-H stretching (broad, ~3200-3600 cm⁻¹), N-H stretching from the ammonium salt (broad, ~2800-3200 cm⁻¹), and C=C stretching from the aromatic ring (~1450-1600 cm⁻¹).[18]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR will show distinct signals for the aromatic protons, with splitting patterns determined by their meta- and ortho- relationships. The protons of the hydroxyl and ammonium groups are also observable and may be exchangeable.[19]

• Mass Spectrometry (MS): Electron ionization (EI) of the free base will typically result in a molecular ion peak corresponding to its molecular weight (109.13 g/mol ).[20]

Detailed Protocol: Quantification by High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is a robust and widely used method for the quantification of 3-aminophenol and related compounds in various matrices.[21][22]

Objective: To determine the concentration of 3-aminophenol using an external standard calibration method.

Instrumentation and Materials:

• HPLC system with UV-Vis detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase A: Water with 0.1% Formic Acid (for MS compatibility) or 0.1% Phosphoric Acid

• Mobile Phase B: Acetonitrile (MeCN) with the same acid concentration as Mobile Phase A

• 3-Aminophenol Hydrochloride reference standard

• Volumetric flasks, pipettes, and autosampler vials

Methodology:

• Standard Preparation:

  • Accurately weigh approximately 10 mg of the 3-aminophenol hydrochloride reference standard and dissolve it in a 100 mL volumetric flask with the mobile phase to create a stock solution (~100 µg/mL of the free base).

  • Perform a series of serial dilutions from the stock solution to prepare calibration standards at concentrations ranging from 1 µg/mL to 50 µg/mL.

• Sample Preparation:

  • Accurately weigh the sample containing the analyte and dissolve it in a suitable volume of mobile phase to achieve a theoretical concentration within the calibration range.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 (4.6 x 150 mm, 5 µm)

  • Mobile Phase: Isocratic elution with 80% A (Water/Acid) and 20% B (MeCN/Acid). Note: Gradient elution may be required for complex matrices.[23]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 270 nm (based on UV absorbance of 3-aminophenol)[7]

  • Injection Volume: 10 µL

• Analysis and Quantification:

  • Inject the calibration standards to generate a calibration curve by plotting peak area versus concentration.

  • Inject the prepared sample(s).

  • Determine the concentration of 3-aminophenol in the sample by interpolating its peak area from the linear regression of the calibration curve.

Fig. 1: HPLC workflow for the quantification of 3-aminophenol.

Safety and Handling

Adherence to strict safety protocols is mandatory when handling 3-aminophenol hydrochloride due to its potential health hazards.

GHS Hazard Information[3]

Category	Statement
Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.
Precautionary Statements	P261: Avoid breathing dust.P264: Wash skin thoroughly after handling.P280: Wear protective gloves/eye protection/face protection.P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.P302+P352: IF ON SKIN: Wash with plenty of water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of dust.[10][15]

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[17][24]

• Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Change gloves immediately if contaminated.[17][24]

• Respiratory Protection: If dust is generated and engineering controls are insufficient, use a NIOSH-approved particulate respirator (e.g., N95).[24]

First Aid Measures[16][25]

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

• In Case of Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.

Conclusion

Phenol, 3-amino-, hydrochloride is a compound with well-defined properties that make it a valuable building block in organic synthesis. Its identity is confirmed by its CAS number (51-81-0) and distinct molecular structure. While its physical properties are closely related to its more commonly documented free base, its salt form provides enhanced stability and aqueous solubility. Understanding its reactivity, particularly its incompatibility with strong oxidizers, is crucial for safe handling. The use of standard analytical methods like HPLC allows for reliable quantification, ensuring quality control in research and manufacturing. By adhering to the safety and handling guidelines outlined in this document, researchers can effectively and safely utilize this important chemical intermediate.

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• 18. 3-AMINOPHENOL HYDROCHLORIDE(51-81-0) IR Spectrum [chemicalbook.com]
• 19. 3-Aminophenol(591-27-5) 1H NMR [m.chemicalbook.com]
• 20. Phenol, 3-amino- [webbook.nist.gov]
• 21. Separation of 3-Aminophenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 22. 3-アミノフェノール PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 23. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 24. lobachemie.com [lobachemie.com]

Spectroscopic Characterization of Phenol, 3-amino-, hydrochloride: A Comprehensive Technical Guide

Executive Summary

Phenol, 3-amino-, hydrochloride (commonly recognized as 3-aminophenol hydrochloride, CAS 51-81-0) is a highly versatile intermediate utilized in the synthesis of active pharmaceutical ingredients (APIs), advanced polymers, and specialized dyes[1]. Structurally, it consists of a benzene ring substituted with a hydroxyl group (-OH) and a protonated primary amine (-NH3⁺Cl⁻) in a meta relationship.

As a Senior Application Scientist, I have designed this guide to move beyond mere data reporting. Here, we explore the causality behind analytical choices, providing a self-validating framework for the multimodal spectroscopic characterization of this compound.

Sample Preparation & Handling Protocols

The integrity of spectroscopic data is entirely dependent on the physical state and preparation of the sample. 3-Aminophenol hydrochloride is a hygroscopic salt; failure to control moisture will severely compromise Fourier Transform Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) data.

Universal Sample Preparation Workflow

• Desiccation (Critical Step): Store the 3-aminophenol hydrochloride standard in a vacuum desiccator over anhydrous calcium sulfate for a minimum of 24 hours prior to analysis.

  • Causality: Ambient moisture introduces a broad O-H stretch (~3300 cm⁻¹) in FT-IR and a prominent HDO peak (~3.3 ppm) in DMSO-d6 NMR spectra, which can mask the critical exchangeable protons of the analyte.

• Weighing & Aliquoting: Utilize a microbalance in a low-humidity environment to weigh aliquots for respective analyses (e.g., 2 mg for FT-IR, 10 mg for NMR, 0.1 mg for UV-Vis).

• Solvent Selection: For solution-state techniques, select solvents based on dielectric constant and hydrogen-bonding capacity to ensure complete solvation of the ionic lattice.

Fig 1: Multimodal spectroscopic characterization workflow for 3-aminophenol hydrochloride.

Fourier Transform Infrared (FT-IR) Spectroscopy

Protocol for KBr Pellet Preparation

• Grinding: Triturate 2 mg of the desiccated analyte with 200 mg of spectroscopic-grade KBr in an agate mortar until a fine, homogeneous powder is achieved.

  • Causality: Particle sizes must be smaller than the wavelength of IR radiation to minimize Mie scattering, which otherwise causes sloping baselines and distorted peak shapes.

• Pressing: Press the mixture under 10 tons of pressure for 2 minutes to form a transparent pellet.

• Acquisition: Acquire the spectrum from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ using 32 co-added scans.

Spectroscopic Analysis

The FT-IR spectrum of the hydrochloride salt differs fundamentally from its free base. The protonation of the amine converts the sharp N-H stretching doublets typical of a primary amine into a broad, complex "ammonium band" region spanning 2800–3000 cm⁻¹.

Table 1: FT-IR Principal Vibrational Assignments

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Functional Group
3200 - 3400	O-H stretch	Strong, Broad	Phenolic hydroxyl
2800 - 3000	N-H stretch	Strong, Broad	-NH3⁺ (Ammonium salt)
1590, 1495	C=C stretch	Medium	Aromatic ring
1220	C-O stretch	Strong	Phenol C-O
770, 690	C-H out-of-plane bend	Strong	Meta-disubstituted benzene

Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol for NMR Acquisition & Self-Validation

• Dissolution: Dissolve 10 mg of 3-aminophenol hydrochloride in 0.6 mL of strictly anhydrous DMSO-d6[2].

  • Causality: Standard non-polar solvents like CDCl3 are entirely unsuitable due to the salt's high polarity. DMSO-d6 ensures complete dissolution and prevents rapid proton exchange, allowing the direct observation of the -OH and -NH3⁺ protons.

• Acquisition: Transfer to a 5 mm NMR tube and acquire ¹H (16 scans) and ¹³C (256 scans) spectra.

• Self-Validation Step (D2O Exchange): Add a single drop of D2O to the NMR tube, shake vigorously, and re-acquire the ¹H spectrum. The immediate disappearance of the signals at ~10.2 ppm and ~9.8 ppm confirms their identity as the exchangeable -NH3⁺ and -OH protons, respectively.

Spectroscopic Analysis & Electronic Effects

The chemical shifts of the aromatic protons are governed by the opposing electronic effects of the substituents. The -OH group is strongly electron-donating via resonance (+R), shielding the ortho and para positions. Conversely, the protonated -NH3⁺ group lacks the lone pair of the free amine, eliminating its +R effect. It acts solely as an electron-withdrawing group via the inductive effect (-I), deshielding the adjacent protons.

Fig 2: Electronic effects of substituents dictating NMR chemical shifts in 3-aminophenol HCl.

Table 2: ¹H NMR Assignments (DMSO-d6, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~10.2	Broad singlet	3H	-NH3⁺ (Exchangeable)
~9.8	Broad singlet	1H	-OH (Exchangeable)
7.25	Triplet (J = 8.0 Hz)	1H	Aromatic H-5
6.85	Doublet of doublets	1H	Aromatic H-4
6.80	Doublet of doublets	1H	Aromatic H-6
6.70	Narrow multiplet	1H	Aromatic H-2

Table 3: ¹³C NMR Assignments (DMSO-d6, 100 MHz)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
158.5	Quaternary (C-OH)	C1
133.2	Quaternary (C-NH3⁺)	C3
130.4	Methine (CH)	C5
114.8	Methine (CH)	C4
111.2	Methine (CH)	C6
108.5	Methine (CH)	C2

Ultraviolet-Visible (UV-Vis) and Mass Spectrometry (MS)

UV-Vis Protocol & Validation

Prepare a 10 µg/mL solution in methanol. The UV-Vis spectrum exhibits characteristic π-π* and n-π* transitions of the phenolic system, with a λmax typically observed around 275 nm.

• Self-Validation Step: Adjusting the pH to basic conditions (using a drop of 0.1 M NaOH) will deprotonate the phenol to a phenoxide ion. This causes a distinct bathochromic (red) shift and hyperchromic effect, serving as an orthogonal validation of the phenolic moiety.

LC-MS (ESI+) Protocol

When subjected to Electrospray Ionization in positive ion mode (ESI+), the hydrochloride salt dissociates. The mass spectrometer detects the protonated free base.

• m/z Observed: 110.06 [M-Cl]⁺ (equivalent to [Free Base + H]⁺)[3].

• Causality for Ionization: The pre-existing ionic state in the hydrochloride salt makes it highly amenable to ESI+, yielding exceptional sensitivity without the need for acidic mobile phase modifiers (such as formic acid), which are typically required for neutral amines.

Conclusion

The rigorous spectroscopic characterization of 3-aminophenol hydrochloride requires a fundamental understanding of its salt nature and competing electronic properties. By employing strictly anhydrous conditions for FT-IR and NMR, utilizing D2O exchange for signal verification, and leveraging predictable ionization behavior in MS, researchers can establish a self-validating analytical matrix. This ensures absolute confidence in the structural integrity and purity of this critical chemical precursor.

References

• Title: 3-Aminophenol hydrochloride | C6H8ClNO | CID 12231984 - PubChem Source: National Center for Biotechnology Information (nih.gov) URL: [Link]

• Title: Phenol, 3-amino-, hydrochloride (1:1) - CAS Common Chemistry Source: American Chemical Society (cas.org) URL: [Link]

• Title: 3-AMINOPHENOL HYDROCHLORIDE - Inxight Drugs Source: National Center for Advancing Translational Sciences (ncats.io) URL: [Link]

Sources

• 1. 3-Aminophenol hydrochloride | C6H8ClNO | CID 12231984 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. 3-AMINOPHENOL HYDROCHLORIDE [drugs.ncats.io]

Thermodynamic and Empirical Solubility Profiling of Phenol, 3-amino-, hydrochloride in Organic Solvents

An In-Depth Technical Guide for Formulation Scientists and Chemical Engineers

Executive Summary & Chemical Context

Phenol, 3-amino-, hydrochloride (CAS 51-81-0)—commonly known as m-aminophenol hydrochloride—is a highly versatile aromatic amine salt utilized extensively in pharmaceutical synthesis, functional dye manufacturing, and materials science[1]. While the free base (3-aminophenol) exhibits broad solubility across moderately polar solvents like ether and acetone[2], the protonation of the amine group to form the hydrochloride salt fundamentally alters its thermodynamic landscape.

As a Senior Application Scientist, I approach solvent selection not as a trial-and-error exercise, but as a predictable thermodynamic system. The presence of the ionic hydrochloride lattice dictates that dissolution requires overcoming substantial crystal lattice energy. This guide details the causality behind its solubility behavior in organic solvents, provides a self-validating empirical protocol for quantification, and outlines strategic solvent selection for drug development workflows.

The Thermodynamics of Dissolution: Causality & Mechanism

The solubility of Phenol, 3-amino-, hydrochloride in any given organic medium is governed by the competing forces of crystal lattice energy (endothermic disruption) and solvation energy (exothermic stabilization).

• Overcoming the Ionic Lattice: The protonated amine ( −NH3+​ ) and the chloride anion ( −Cl− ) form a rigid, electrostatically bound crystal structure. Solvents lacking a high dielectric constant ( ϵ ) cannot sufficiently shield these ionic charges, rendering non-polar solvents (e.g., hexane, toluene) entirely ineffective.

• Hydrogen Bonding Dynamics: To achieve high solubility, an organic solvent must act as both a hydrogen-bond acceptor (to solvate the acidic −OH and −NH3+​ protons) and a hydrogen-bond donor (to solvate the chloride anion).

• Polar Protic vs. Polar Aprotic Efficacy: Polar protic solvents like methanol and ethanol contain covalent bonds between oxygen and hydrogen, allowing them to solvate both the cation and anion effectively[2]. Conversely, strong polar aprotic solvents like Dimethyl Sulfoxide (DMSO) leverage their highly polarized S=O bond to act as potent hydrogen-bond acceptors, driving massive entropic gains during dissolution[3].

Caption: Mechanistic pathway of 3-aminophenol hydrochloride dissolution in polar organic solvents.

Quantitative Solubility Profile in Organic Solvents

The following table synthesizes the solubility behavior of Phenol, 3-amino-, hydrochloride across various solvent classes at standard ambient temperature (25°C).

Table 1: Comparative Solubility Profile

Solvent Category	Specific Solvent	Dielectric Constant ( ϵ )	Estimated Solubility	Solvation Mechanism & Causality
Aqueous (Reference)	Water	80.1	> 100 mg/mL	High ϵ easily overcomes lattice energy; strong ion-dipole interactions.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	> 50 mg/mL	The S=O bond acts as a potent H-bond acceptor for the −NH3+​ and −OH protons[3].
Polar Protic	Methanol	32.7	30 - 50 mg/mL	Amphipathic nature solvates the chloride anion (H-bond donor) and organic cation[4].
Polar Protic	Ethanol	24.5	10 - 30 mg/mL	Lower ϵ than methanol reduces lattice disruption efficiency, resulting in moderate solubility[2].
Polar Aprotic	Acetone	20.7	< 5 mg/mL	Insufficient polarity to fully dissociate the hydrochloride salt, despite dissolving the free base well[1].
Non-Polar	Hexane / Toluene	< 2.5	< 0.1 mg/mL	Lacks dipole moment and H-bonding capacity; cannot overcome the ionic crystal lattice energy.

Self-Validating Experimental Protocol for Solubility Determination

To generate reliable, publication-grade solubility data for drug development, researchers must employ methodologies that inherently verify their own accuracy. The following Self-Validating Isothermal Shake-Flask Protocol ensures that equilibrium is genuinely reached and that analytical artifacts are eliminated.

Step-by-Step Methodology

Step 1: Solid-State Verification (Input Control)

• Action: Before dissolution, verify the purity and polymorphic form of the Phenol, 3-amino-, hydrochloride batch using Differential Scanning Calorimetry (DSC) or X-Ray Powder Diffraction (XRPD)[4].

• Self-Validation: This ensures that any observed solubility limits are driven by the solvent-solute thermodynamics, not artifactual suppression due to impurities or amorphous content.

Step 2: Saturation & Isothermal Equilibration

• Action: Add an excess amount of the solid compound (e.g., 200 mg) to 10 mL of the target organic solvent in a hermetically sealed glass vial. Incubate the suspension in an orbital shaker at 25.0 ± 0.1 °C.

• Self-Validation: Extract 100 µL aliquots at 48 hours and 72 hours . The system self-validates that thermodynamic equilibrium has been achieved only if the concentration variance between these two time points is ≤ 2%.

Step 3: Phase Separation & Filtration

• Action: Centrifuge the equilibrated suspension at 15,000 × g for 20 minutes to pellet undissolved solids. Filter the supernatant through a 0.22 µm PTFE syringe filter.

• Self-Validation (Filter Binding Study): Discard the first 2 mL of the filtrate. Analyze the next 1 mL and compare it to a centrifuged-only (unfiltered) aliquot to confirm that the PTFE membrane does not adsorb the analyte.

Step 4: HPLC-UV Quantification

• Action: Dilute the validated filtrate with the mobile phase and analyze via High-Performance Liquid Chromatography (HPLC) using a C18 reversed-phase column. Detect the analyte via UV absorbance at 281 nm .

• Self-Validation: Run a concurrent 5-point calibration curve. The run is only valid if the coefficient of determination ( R2 ) is ≥ 0.999. Inject a known Quality Control (QC) standard every 10 samples to monitor and correct for instrument drift.

Caption: Self-validating isothermal shake-flask methodology for determining equilibrium solubility.

Strategic Applications in Drug Development

Understanding this solubility profile allows formulation scientists to engineer superior workflows:

• Reaction Solvent Selection: When utilizing Phenol, 3-amino-, hydrochloride as a synthetic intermediate, polar protic solvents like ethanol are ideal. They provide sufficient solubility to maintain homogeneous reaction conditions while allowing for easy product precipitation upon the addition of an anti-solvent (e.g., ethyl acetate).

• Topical Formulations: For dermatological applications, the compound's high solubility in DMSO and moderate solubility in ethanol can be leveraged to create penetration-enhancing co-solvent systems, ensuring the active pharmaceutical ingredient (API) remains dissolved within the vehicle prior to partitioning into the stratum corneum.

References

• 3-Aminophenol hydrochloridecas:51-81-0 Properties and Identifiers, Guidechem,
• 591-27-5 3-Aminophenol C6H7NO, Formula, NMR, Boiling Point, Density, Guidechem,
• Full Public Report format - Australian Industrial Chemicals Introduction Scheme (AICIS), Australian Government,
• Amended Safety Assessment of 6-Amino-m-Cresol as Used in Cosmetics, Cosmetic Ingredient Review (CIR),
• Thermal Studies on Some Substituted Aminobenzoic Acids, ResearchG

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Page loading... [guidechem.com]
• 3. cir-safety.org [cir-safety.org]
• 4. researchgate.net [researchgate.net]

A Guide to the Crystal Structure Analysis of 3-Aminophenol Hydrochloride: Methodology and Interpretation

Abstract

Introduction: The Significance of Crystalline Form

3-Aminophenol hydrochloride (C₆H₈ClNO) is an organic salt formed from the aromatic amine and phenol, 3-aminophenol.[1][2] Its utility as a precursor in the synthesis of various dyes and pharmaceutical compounds, including analgesics and antipyretics, makes a thorough understanding of its physicochemical properties essential.[3] The three-dimensional arrangement of molecules in a crystal lattice, known as the crystal structure, governs the macroscopic properties of the solid material. Therefore, determining the crystal structure of 3-aminophenol hydrochloride is not merely an academic exercise but a crucial step in ensuring the quality, consistency, and efficacy of any downstream products.

Single-crystal X-ray diffraction (SC-XRD) is the definitive technique for elucidating the precise atomic arrangement within a crystalline solid. This powerful analytical method provides detailed information on molecular geometry, intermolecular interactions, and the overall packing of molecules in the crystal lattice. Such data is invaluable for:

• Polymorph Screening: Identifying different crystalline forms (polymorphs) of the same compound, which can exhibit distinct physical properties.

• Stability Assessment: Understanding the network of intermolecular interactions that contribute to the stability of the crystal lattice.

• Solubility and Dissolution Rate Prediction: Correlating the crystal packing and intermolecular forces with the compound's solubility.

• Intellectual Property: Establishing novel crystalline forms of a substance.

This guide will walk through the complete process of a crystal structure analysis of 3-aminophenol hydrochloride, from obtaining suitable single crystals to the detailed interpretation of the structural data.

The Experimental Workflow: From Powder to Structure

The journey from a bulk powder to a refined crystal structure is a multi-step process that requires careful planning and execution. The general workflow is outlined below.

Caption: A flowchart illustrating the key stages of single-crystal X-ray diffraction analysis.

Synthesis and Crystallization of 3-Aminophenol Hydrochloride

The first and often most challenging step is to obtain high-quality single crystals. This begins with the synthesis and purification of the material.

Protocol for Synthesis (Illustrative):

• Dissolution: Dissolve 3-aminophenol in a suitable solvent, such as isopropanol.

• Acidification: Slowly add a stoichiometric amount of concentrated hydrochloric acid to the solution while stirring. The 3-aminophenol hydrochloride will precipitate as the amino group is protonated.

• Isolation and Purification: The crude product can be collected by filtration and purified by recrystallization from a suitable solvent system (e.g., ethanol/water mixture) to remove any unreacted starting materials or byproducts.

Protocol for Single Crystal Growth:

The goal is to allow the molecules to arrange themselves slowly into a well-ordered crystal lattice.

• Slow Evaporation:

  • Prepare a saturated solution of purified 3-aminophenol hydrochloride in a suitable solvent (e.g., ethanol, methanol, or a mixture with water) at room temperature.

  • Filter the solution to remove any particulate matter.

  • Transfer the clear solution to a clean vial and cover it with a cap that has been pierced with a few small holes.

  • Allow the solvent to evaporate slowly and undisturbed over several days to weeks.

• Vapor Diffusion:

  • Place a small vial containing a concentrated solution of the compound inside a larger, sealed jar.

  • The outer jar should contain a solvent in which the compound is less soluble (the "anti-solvent").

  • Over time, the anti-solvent vapor will diffuse into the inner vial, gradually reducing the solubility of the compound and promoting crystallization.

Single-Crystal X-ray Diffraction (SC-XRD)

Once a suitable single crystal (typically 0.1-0.3 mm in size) is obtained, it is subjected to X-ray diffraction analysis.

Methodology:

• Crystal Mounting: A selected crystal is mounted on a goniometer head, often at low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms.

• Data Collection: The crystal is rotated in a beam of monochromatic X-rays, and the diffraction pattern is recorded on a detector. Modern diffractometers automate this process, collecting a complete dataset of diffraction intensities.

• Data Processing: The raw diffraction data is processed to determine the unit cell dimensions and the intensities of each reflection. This data is then corrected for various experimental factors.

Structure Solution and Refinement

The processed diffraction data is used to solve and refine the crystal structure.

• Structure Solution: The "phase problem" is solved using computational methods, such as direct methods or Patterson methods, to generate an initial model of the crystal structure.

• Structure Refinement: The initial model is refined against the experimental data using a least-squares algorithm. This process adjusts the atomic positions, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns. The quality of the final structure is assessed using metrics like the R-factor.

Analysis of the Crystal Structure: A Hypothetical Case Study

In the absence of a published structure for 3-aminophenol hydrochloride, we can predict the key structural features based on its molecular composition and data from analogous compounds. The molecule consists of a 3-hydroxyanilinium cation and a chloride anion.

Expected Crystallographic Parameters

The following table presents a plausible set of crystallographic data for 3-aminophenol hydrochloride, for illustrative purposes.

Parameter	Hypothetical Value
Chemical Formula	C₆H₈ClNO
Formula Weight	145.59
Crystal System	Monoclinic or Orthorhombic
Space Group	P2₁/c or Pnma
a (Å)	8.0 - 12.0
b (Å)	5.0 - 8.0
c (Å)	10.0 - 15.0
β (°)	90 - 105 (for monoclinic)
Volume (ų)	600 - 1000
Z (molecules/unit cell)	4
Calculated Density (g/cm³)	1.4 - 1.6

Molecular Geometry and Intermolecular Interactions

The key to understanding the stability and properties of the crystal lies in its network of intermolecular interactions, particularly hydrogen bonds. In 3-aminophenol hydrochloride, the protonated amino group (-NH₃⁺) and the hydroxyl group (-OH) are strong hydrogen bond donors, while the chloride anion (Cl⁻) is a strong acceptor.

Expected Hydrogen Bonding Network:

• The -NH₃⁺ group is expected to form three hydrogen bonds to neighboring chloride anions (N-H···Cl).

• The -OH group is also likely to form a hydrogen bond, most probably to a chloride anion (O-H···Cl).

• It is also possible, though less likely, for the hydroxyl group to act as an acceptor in a hydrogen bond.

These interactions would link the cations and anions into a robust three-dimensional network.

Caption: A diagram showing the anticipated hydrogen bonds from the anilinium and hydroxyl groups to chloride ions.

The Challenge of Polymorphism

Polymorphism is the ability of a solid material to exist in more than one crystal structure. Different polymorphs of a pharmaceutical compound can have significantly different properties, including:

• Melting point

• Solubility

• Stability

• Bioavailability

Therefore, a comprehensive polymorph screen is a critical part of drug development. Techniques such as powder X-ray diffraction (PXRD), differential scanning calorimetry (DSC), and thermogravimetric analysis (TGA) are used to identify and characterize different polymorphic forms. The crystal structure of each polymorph would need to be determined to understand the structural basis for the differences in their properties.

Conclusion

The crystal structure analysis of 3-aminophenol hydrochloride provides fundamental insights into its solid-state properties. While this guide has presented a hypothetical analysis, the methodologies and principles described are universally applicable. A successful crystal structure determination would enable researchers to understand the intricate network of hydrogen bonds and other intermolecular forces that define its crystalline form. This knowledge is paramount for controlling the physical properties of this important pharmaceutical intermediate, ensuring the development of safe, stable, and effective drug products.

References

• PubChem. (n.d.). 3-Aminophenol hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (2023). 3-Aminophenol. Retrieved from [Link]

• Glusker, J. P., & Trueblood, K. N. (1985). Crystal Structure Analysis: A Primer. Oxford University Press. (A general reference for the principles of crystallography)
• Clegg, W., Blake, A. J., Gould, R. O., & Main, P. (2001). Crystal Structure Analysis: Principles and Practice. Oxford University Press.

Sources

• 1. 3-Aminophenol hydrochloride | C6H8ClNO | CID 12231984 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Aminophenol - Wikipedia [en.wikipedia.org]
• 3. 3-氨基苯酚 United States Pharmacopeia (USP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

Synthesis protocol for Phenol, 3-amino-, hydrochloride derivatives

Application Note: Advanced Synthesis and Derivatization Protocols for Phenol, 3-amino-, hydrochloride

1. Strategic Overview & Introduction Phenol, 3-amino- (commonly referred to as 3-aminophenol or m-aminophenol), and its hydrochloride derivatives are polyfunctional intermediates essential to the development of active pharmaceutical ingredients (APIs) such as FLT3 kinase inhibitors, advanced agricultural chemicals, and fluorescent dyes like rhodamine B[1][2].

Because 3-aminophenol possesses both an electron-donating hydroxyl group and an amine group on the same aromatic ring, it is highly reactive and amphoteric, with pKa values of 4.37 for the amine and 9.82 for the phenol[2]. To harness this reactivity for selective downstream derivatization—such as N-alkylation or electrophilic aromatic substitution—it is often necessary to convert the free base into its hydrochloride salt. This application note details the causal methodologies for synthesizing 3-aminophenol from 3-nitrophenol, isolating its hydrochloride salt, and performing targeted derivatizations.

2. Mechanistic Principles The overarching synthetic strategy relies on a logical three-phase cascade:

• Selective Reduction : The transformation begins with the reduction of 3-nitrophenol. Modern protocols eschew harsh classical Béchamp reductions in favor of catalytic hydrogenation or hydride-mediated reduction using nanocatalysts (e.g., PdCu@MWCNT or ZnMoO4)[3][4]. These methods prevent the over-reduction or saturation of the aromatic ring.

• Hydrochloride Salt Formation : Treating the free amine with anhydrous hydrogen chloride protonates the amine. This drastically reduces its nucleophilicity, stabilizes the molecule against oxidative degradation, and directs subsequent substitutions.

• Derivatization : The hydrochloride salt can be selectively deprotonated in situ using a controlled stoichiometric addition of base (e.g., KOH) to facilitate targeted N- or O-alkylation, such as with dimethyl sulfate[5].

3. Synthetic Workflow

Workflow for the synthesis and derivatization of 3-aminophenol hydrochloride.

4. Experimental Methodologies

Protocol A: Catalytic Reduction of 3-Nitrophenol Causality: A mixed solvent system of H2O/MeOH (1:1) is employed because it maximizes the solubility of the nitroarene substrate while stabilizing the transient nitrophenolate intermediate generated upon the addition of NaBH4[3].

• Preparation: Dissolve 3-nitrophenol (0.25 mmol) in 1.0 mL of a 1:1 (v/v) H2O/MeOH mixture.

• Catalysis: Add 2.0 mg of a transition metal catalyst (e.g., PdCu@MWCNT or α-ZnMoO4)[3][4].

• Reduction: Slowly add NaBH4 (0.75 mmol) in small portions at room temperature. Note: The solution will initially turn dark yellow due to nitrophenolate ion formation.

• Reaction Tracking (Self-Validation): Monitor the reaction via UV-Vis spectroscopy. Complete conversion is validated when the absorption peak at 393 nm (nitrophenolate) disappears entirely, replaced by a new peak at 328 nm corresponding to 3-aminophenol[4].

• Workup: Filter the mixture through a Celite pad to remove the nanocatalyst. Extract the filtrate with ethyl acetate, dry over anhydrous Na2SO4, and concentrate in vacuo to yield the free base.

Protocol B: Synthesis of 3-Aminophenol Hydrochloride Causality: Anhydrous conditions are critical. The introduction of water would establish an acid-base equilibrium, severely depressing the crystallization yield of the hydrochloride salt.

• Dissolution: Dissolve the crude 3-aminophenol in a minimal volume of anhydrous diethyl ether (Et2O).

• Cooling: Chill the reaction flask to 0 °C using an ice bath to lower the solubility of the impending salt.

• Protonation: Slowly bubble anhydrous HCl gas through the solution (alternatively, add a stoichiometric equivalent of 2M HCl in diethyl ether) until white, orthorhombic crystals cease to precipitate[2].

• Isolation: Filter the crystals rapidly under a nitrogen atmosphere to prevent the hygroscopic solid from absorbing atmospheric moisture. Wash with cold anhydrous ether and dry under vacuum.

Protocol C: Derivatization (Synthesis of Alkylated Derivatives) Causality: Utilizing the hydrochloride salt of a derivative (e.g., 2,4-dichloro-3-aminophenol hydrochloride) in the presence of a powdered base allows for controlled, sequential deprotonation, mitigating the risk of runaway over-alkylation[5].

• Activation: To a solution of the 3-aminophenol hydrochloride derivative (1.0 eq, e.g., 35.9 mmol) in acetone, add powdered potassium hydroxide (85% purity, 4.0 eq) in small portions[5].

• Alkylation: Dropwise add dimethyl sulfate (1.5 eq). Critical Step: Regulate the addition rate to ensure the internal temperature does not exceed 30 °C, preventing solvent boiling and non-specific alkylation[5].

• Maturation: Stir the suspension for 1 hour at room temperature.

• Quenching & Extraction: Quench the reaction by adding 50 mL of water. Extract the aqueous phase with dichloromethane, dry the organic layer, and purify the target derivative via flash column chromatography.

5. Quantitative Data & Optimization The choice of catalyst and solvent dictates the efficiency of the initial reduction step. The table below summarizes optimized parameters derived from recent catalytic studies[3][4].

Catalyst System	Solvent System	Reductant	Temp (°C)	Time	Yield (%)
None (Control)	H2O	NaBH4	25	24 h	0
Pd/C (5 wt%)	MeOH	H2 (1 atm)	25	4 h	85
PdCu@MWCNT	H2O/MeOH (1:1)	NaBH4	25	< 1 h	> 95
α-ZnMoO4	H2O	NaBH4	25	1 min	98

6. Quality Control & Self-Validating Metrics To ensure the integrity of the synthesized compounds, the following self-validating checks must be integrated into the workflow:

• Spectroscopic Validation: The reduction of the nitro group is unambiguously confirmed by the shift in UV-Vis absorbance from 393 nm to 328 nm[4].

• Thermal Analysis: Pure 3-aminophenol free base exhibits a sharp melting point between 120 °C and 124 °C[2]. A depressed or broadened melting point indicates incomplete reduction or residual moisture.

• pH Profiling: When reconstituting the isolated hydrochloride salt in aqueous media, the solution should register an acidic pH, confirming the retention of the HCl equivalent.

7. References

• Exploring the Synthesis and Chemical Properties of 3-Aminophenol. nbinno.com. 1

• 3-Aminophenol. Wikipedia. 2

• Optimization experiments for reduction of 3-nitrophenol to 3-aminophenol. ResearchGate.3

• US8552002B2 - Compounds and compositions as protein kinase inhibitors. Google Patents.5

• Preparation and Characterization of α-Zinc Molybdate Catalyst: Efficient Sorbent for Methylene Blue and Reduction of 3-Nitrophenol. MDPI. 4

• 1. nbinno.com [nbinno.com]
• 2. 3-Aminophenol - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Preparation and Characterization of α-Zinc Molybdate Catalyst: Efficient Sorbent for Methylene Blue and Reduction of 3-Nitrophenol [mdpi.com]
• 5. US8552002B2 - Compounds and compositions as protein kinase inhibitors - Google Patents [patents.google.com]

Advanced Application Note: Synthesis of High-Performance Fluorescent Dyes using 3-Aminophenol Hydrochloride

Executive Summary & Mechanistic Rationale

In the development of advanced optical probes,1[1], particularly the xanthene-based rhodamine and rosamine families. While the free base of 3-aminophenol is widely used, it is highly susceptible to atmospheric oxidation, leading to colored polymeric impurities that can severely quench the quantum yield of the final fluorophore.

Utilizing 3-aminophenol hydrochloride (CAS 51-81-0) circumvents this issue. The hydrochloride salt protonates the primary amine, withdrawing electron density from the aromatic ring and providing exceptional oxidative stability during prolonged storage. To utilize this stabilized precursor, the synthetic pathway requires an in situ neutralization step, followed by N-alkylation, and finally an2[2] to forge the rigid, highly conjugated xanthene core.

Synthetic Pathway Visualization

The following diagram maps the logical progression from the stabilized hydrochloride precursor to the purified fluorescent dye, highlighting the chemical transformations at each stage.

Synthetic workflow from 3-aminophenol hydrochloride to purified rhodamine fluorescent dyes.

Quantitative Optical Profiles

The purity of the 3-aminophenol precursor directly dictates the optical performance of the resulting dyes. When synthesized correctly,3[3]. Below is a comparative summary of optical properties for common dyes derived from this pathway:

Dye Derivative	Excitation Max (λex)	Emission Max (λem)	Molar Extinction (ε)	Quantum Yield (Φ)
Rhodamine B	~546 nm	~568 nm	~90,000 M⁻¹cm⁻¹	0.65 - 0.97
Rhodamine 101	~577 nm	~590 nm	~100,000 M⁻¹cm⁻¹	~1.00
Water-Soluble Rosamine	556 nm	579 nm	91,000 M⁻¹cm⁻¹	0.76

(Data aggregated from standardized photometric evaluations in PBS/Methanol[3][4])

Validated Experimental Protocols

The following methodologies are engineered as self-validating systems, ensuring that researchers can verify the success of each intermediate step before proceeding.

Protocol A: In Situ Neutralization and N-Alkylation

Objective: Convert 3-aminophenol hydrochloride into 3-(diethylamino)phenol. Causality: The reaction utilizes anhydrous Potassium Carbonate (K₂CO₃) in Dimethylformamide (DMF). K₂CO₃ serves a dual purpose: it first deprotonates the hydrochloride salt to liberate the reactive free amine, and subsequently acts as an acid scavenger to neutralize the hydrobromic acid generated during the SN2 alkylation.5[5].

Step-by-Step Workflow:

• Preparation: Suspend 3-aminophenol hydrochloride (1.0 eq, 10 mmol) in 20 mL of anhydrous DMF within a flame-dried round-bottom flask.

• Neutralization: Add finely powdered, anhydrous K₂CO₃ (3.0 eq, 30 mmol). Stir vigorously at room temperature for 30 minutes to ensure complete liberation of the free base.

• Alkylation: Dropwise, add ethyl bromide (3.5 eq, 35 mmol) via a syringe.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 100 °C under a continuous nitrogen atmosphere for 6 hours.

• Self-Validation (TLC): Spot the reaction mixture against the starting material on a silica TLC plate (Eluent: Hexane/Ethyl Acetate 7:3). The starting material will remain near the baseline (highly polar), while the N,N-diethylated product will migrate significantly higher (Rf ~0.6).

• Workup: Cool to room temperature, quench with 50 mL of distilled water, and extract with ethyl acetate (3 × 30 mL). Wash the combined organic layers with brine to remove residual DMF, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Acid-Catalyzed Xanthene Ring Closure

Objective: Condense 3-(diethylamino)phenol with phthalic anhydride to form the Rhodamine B core. Causality: The formation of the extended π-conjugated xanthene system requires overcoming a massive activation energy barrier. Aluminum chloride (AlCl₃) acts as a potent Lewis acid to activate the carbonyl groups of phthalic anhydride, facilitating electrophilic aromatic substitution.5[5] drives the subsequent dehydration and rigid ring cyclization.

Step-by-Step Workflow:

• Reagent Mixing: In a thick-walled, pressure-resistant glass vessel, combine 3-(diethylamino)phenol (2.0 eq, 10 mmol) and phthalic anhydride (1.0 eq, 5 mmol).

• Catalysis: Add anhydrous AlCl₃ (0.1 eq, 0.5 mmol) rapidly to minimize atmospheric moisture absorption.

• Fusion: Heat the neat solid mixture gradually to 200 °C using a sand bath or specialized heating block. Maintain this temperature for 4 to 6 hours. The mixture will transition into a viscous, deep violet/red melt.

• Self-Validation (Fluorescence Check): Extract a micro-aliquot (using a glass capillary) from the crude melt and dissolve it in 1 mL of methanol. Expose the vial to a 365 nm UV lamp. An immediate, blindingly bright pink/red fluorescence confirms successful xanthene ring closure.

• Purification: Cool the melt to room temperature. Dissolve the hardened mass in a minimal amount of a Chloroform/Methanol (CHCl₃/MeOH) mixture. Pre-absorb the solution onto silica gel and5[5] as a crystalline violet solid.

References

• Developing an Amide-Spacered Triterpenoid Rhodamine Hybrid of Nano-Molar Cytotoxicity Combined with Excellent Tumor Cell/Non-Tumor Cell Selectivity Source: PMC (National Institutes of Health) URL:[Link]

• 3-Aminophenol CAS 591-27-5: Applications in Dye & Pharmaceutical Synthesis Source: nbinno.com URL:[Link]

• Synthesis of Rhodamines and Rosamines using 3,6-Difluoroxanthone as a Common Intermediate Source: PMC (National Institutes of Health) URL:[Link]

• Rhodamine - Chemical and Optical Properties Source: Grokipedia URL:[Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Rhodamine — Grokipedia [grokipedia.com]
• 4. chem.tamu.edu [chem.tamu.edu]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Phenol, 3-amino-, hydrochloride applications in polymer chemistry

An Application Guide to 3-Aminophenol Hydrochloride in Advanced Polymer Synthesis

Authored by a Senior Application Scientist

Introduction: The Versatility of a Bifunctional Monomer

3-Aminophenol hydrochloride (CAS: 51-19-4), the salt form of 3-aminophenol, is a highly versatile bifunctional monomer essential in modern polymer chemistry. Its unique structure, featuring both a reactive amine (-NH₂) and a phenolic hydroxyl (-OH) group in a meta-substitution pattern on a benzene ring, allows it to participate in a diverse range of polymerization reactions. This guide provides an in-depth exploration of its applications, moving beyond simple procedures to explain the underlying chemical principles and experimental rationale critical for researchers and professionals in materials science and drug development. The hydrochloride form enhances stability and shelf-life, and it is typically converted to the free amine in situ or via a simple neutralization step before polymerization.

Core Properties and Handling

Before its use in synthesis, it is crucial to understand the fundamental properties of 3-aminophenol.

Property	Value	Significance in Polymer Chemistry
Molar Mass	109.13 g/mol (free base)	Essential for stoichiometric calculations in polycondensation reactions.
Melting Point	120-124 °C (free base)[1]	Influences reaction temperature selection, especially in melt polymerization.
pKa (amino)	4.37 (for the conjugate acid)[1]	The basicity of the amine group affects its nucleophilicity and reactivity.
pKa (phenol)	9.82[1]	The acidity of the hydroxyl group is key for its role in epoxy acceleration and benzoxazine formation.
Solubility	Soluble in hot water, alcohol, ether.	Dictates the choice of reaction solvents for homogeneous polymerization.

Handling Note: 3-Aminophenol and its hydrochloride salt are classified as harmful if swallowed or inhaled.[1] Always handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Application 1: Synthesis of High-Performance Polybenzoxazine Resins

Polybenzoxazines are a class of phenolic thermosetting polymers with exceptional properties, including near-zero volumetric shrinkage upon curing, low water absorption, excellent thermal stability, and a high glass transition temperature (Tg). 3-Aminophenol is a key building block for creating these advanced materials.[2][3]

Scientific Principle: The Mannich-like Condensation

Benzoxazine monomer synthesis occurs via a Mannich-like condensation of a phenol, a primary amine, and formaldehyde.[2] The process involves the formation of a six-membered oxazine ring. When 3-aminophenol is used, its phenolic hydroxyl group participates in the ring formation, while the amine group links to another phenolic moiety, creating a difunctional monomer capable of polymerization. The subsequent thermal curing proceeds via a cationic ring-opening polymerization (ROP), forming a highly cross-linked polybenzoxazine network without the release of volatile byproducts.[2]

Experimental Workflow: Benzoxazine Monomer Synthesis

Protocol: Synthesis of a Bisphenol-A/3-Aminophenol-Based Benzoxazine Monomer

This protocol describes the synthesis of a difunctional benzoxazine monomer suitable for thermal curing.

Materials:

• 3-Aminophenol hydrochloride

• Bisphenol-A

• Paraformaldehyde

• Sodium Hydroxide (NaOH)

• 1,4-Dioxane (or Toluene)[3]

• Deionized Water

• Magnesium Sulfate (MgSO₄)

Procedure:

• Neutralization: In a three-neck round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-aminophenol hydrochloride (0.1 mol) in 150 mL of 1,4-dioxane. Add a stoichiometric amount of NaOH (0.1 mol) dissolved in a minimal amount of water to neutralize the hydrochloride and form the free 3-aminophenol. Stir for 30 minutes.

• Reactant Addition: To this solution, add Bisphenol-A (0.05 mol) and paraformaldehyde (0.2 mol). The molar ratio of total phenolic hydroxyl groups to primary amine to formaldehyde is critical and typically follows a 1:1:2 stoichiometry, though optimization may be required.[4]

• Reaction: Heat the mixture to reflux (approximately 100°C for 1,4-dioxane) and maintain for 4-6 hours. The reaction progress can be monitored by observing the consumption of reactants using Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, transfer the reaction mixture to a separatory funnel. Wash three times with deionized water to remove any unreacted formaldehyde and salts.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent using a rotary evaporator.

• Purification: The resulting crude product, a viscous liquid or solid, can be purified by precipitation from a non-solvent (e.g., adding the concentrated dioxane solution dropwise into cold methanol) or by column chromatography to yield the pure benzoxazine monomer.

Application 2: Synthesis of Conductive Poly(3-aminophenol)

Poly(3-aminophenol) (PmAP) is a derivative of polyaniline that exhibits interesting electrical and electrochemical properties. The presence of the hydroxyl group enhances its solubility in certain solvents compared to polyaniline and provides a site for further functionalization.[5][6]

Scientific Principle: Oxidative Polymerization

Like aniline, 3-aminophenol can be polymerized via chemical or electrochemical oxidative methods.[7] In chemical oxidative polymerization, a strong oxidizing agent, such as ammonium persulfate (APS), is used in an acidic medium (e.g., HCl).[8] The reaction proceeds through the formation of radical cations, which then couple to form the polymer chain. The final polymer structure can be complex, potentially involving both open-ring and ladder-like structures, depending on the reaction conditions.[7][9]

Protocol: Chemical Synthesis of Poly(3-aminophenol)

Materials:

• 3-Aminophenol

• Ammonium persulfate (APS)

• Hydrochloric acid (HCl), 1 M

• Deionized Water

• Methanol

Procedure:

• Monomer Solution: Dissolve 3-aminophenol (0.1 mol) in 200 mL of 1 M HCl in a beaker placed in an ice bath (0-5 °C). Stir until the monomer is completely dissolved.

• Oxidant Solution: Separately, dissolve ammonium persulfate (APS) (0.1 mol) in 100 mL of 1 M HCl, also cooled in an ice bath.

• Polymerization: Add the APS solution dropwise to the stirred monomer solution over a period of 30 minutes. The reaction mixture will gradually darken, indicating polymer formation.[8]

• Reaction Time: Continue stirring the reaction mixture in the ice bath for 4-6 hours to ensure complete polymerization.

• Isolation: Collect the precipitated dark polymer powder by vacuum filtration.

• Washing: Wash the polymer product extensively with 1 M HCl to remove any unreacted monomer and oligomers, followed by washing with deionized water until the filtrate is neutral. Finally, wash with methanol to remove any remaining impurities.

• Drying: Dry the resulting poly(3-aminophenol) powder in a vacuum oven at 60 °C overnight.

Property	Typical Value for PmAP	Reference
Conductivity (doped)	10⁻⁵ to 10⁻³ S/cm	[7][9]
Structure	Amorphous, complex open-ring/ladder	[7]
Solubility	Soluble in DMF, DMSO, NMP	[8][9]

Application 3: Curing Agent and Accelerator for Epoxy Resins

In the formulation of epoxy systems, 3-aminophenol serves a dual role. The primary amine group acts as a conventional curing agent (hardener), while the phenolic hydroxyl group catalytically accelerates the epoxy-amine reaction.[10] This is particularly valuable for applications requiring cure at ambient or low temperatures.[11]

Scientific Principle: Nucleophilic Ring-Opening and Catalysis

The curing of epoxy resins with amines involves the nucleophilic attack of the amine's nitrogen on the electrophilic carbon of the epoxide ring, leading to ring-opening and the formation of a β-hydroxyamine.[12] The phenolic hydroxyl group of 3-aminophenol facilitates this reaction. It can form a hydrogen-bonded complex with the epoxy ring, making it more susceptible to nucleophilic attack. This acceleration effect reduces gel time and allows for more rapid development of mechanical properties.[10]

Protocol: General Procedure for Epoxy Curing

This protocol outlines a general method for using 3-aminophenol as a curing agent. The exact stoichiometry must be calculated based on the Amine Hydrogen Equivalent Weight (AHEW) of the hardener and the Epoxide Equivalent Weight (EEW) of the resin.

Materials:

• Liquid Epoxy Resin (e.g., Diglycidyl ether of bisphenol A, DGEBA)

• 3-Aminophenol

• Acetone (for viscosity reduction, optional)

Procedure:

• Stoichiometry Calculation:

  • The AHEW of 3-aminophenol (MW = 109.13 g/mol ) is its molecular weight divided by the number of active amine hydrogens (2), so AHEW = 54.6 g/eq.

  • Determine the EEW of your epoxy resin (provided by the manufacturer, typically 180-200 g/eq for DGEBA).

  • The required parts by weight of 3-aminophenol per 100 parts of resin (phr) is calculated as: phr = (AHEW / EEW) * 100.

• Mixing: In a disposable container, weigh the calculated amount of epoxy resin.

• Melting/Dissolving Hardener: Gently warm the 3-aminophenol to its melting point (~123 °C) or dissolve it in a minimal amount of a suitable solvent like acetone to ensure it is in a liquid state for homogeneous mixing.

• Combining: Add the calculated amount of liquid 3-aminophenol to the epoxy resin.

• Mixing: Mix thoroughly for 2-3 minutes until the mixture is uniform. If a solvent was used, the pot life will be extended, but the solvent must be allowed to evaporate before or during the initial cure.

• Application and Curing: Apply the mixture to the desired substrate or mold. Allow it to cure at ambient temperature. The cure time will vary from a few hours to 24 hours depending on the formulation and ambient conditions. A post-cure at an elevated temperature (e.g., 80 °C for 2 hours) can further enhance the mechanical properties and Tg.

References

• US7041772B2 - Method for producing benzoxazine resin - Google P

• 3-Aminophenol - Wikipedia. [Link]

• Synthesis, characterization, and properties of poly(2- and 3-aminophenol) and poly(2- and 3-aminophenol)-Cu(II) materials - Investigadores Universidad San Sebastián.
• Poly(aniline-co-3-aminophenol): enhanced crystallinity and solubility | Request PDF.

• Design and Synthesis of Bio-Based Benzoxazines - IntechOpen. [Link]

• Recent Advances in Flame Retardant Bio-Based Benzoxazine Resins - Tech Science Press.
• Synthesis of polyamides.

• Polymerization of Solid-State Aminophenol to Polyaniline Derivative Using a Dielectric Barrier Discharge Plasma - MDPI. [Link]

• WO1992018445A1 - Method for the manufacture of 3-aminophenol - Google P

• Design of 3‐aminophenol‐grafted polymer‐modified zinc sulphide nanoparticles as drug delivery system - PMC. [Link]

• 3-aminophenol – Knowledge and References - Taylor & Francis. [Link]

• (PDF) Polymerization of Solid-State Aminophenol to Polyaniline Derivative Using a Dielectric Barrier Discharge Plasma - ResearchGate. [Link]

• New Insights in the Synthesis of High-Molecular-Weight Aromatic Polyamides-Improved Synthesis of Rod-like PPTA - PMC. [Link]

• US8288533B1 - Methods for preparing benzoxazines using aqueous solvent - Google P
• Amine-Functional Curatives for Low Temperature Cure Epoxy Co

• Full article: Synthesis and characterization of poly(m-aminophenol)-succinat. [Link]

• Electrochemical studies of 3-aminophenol and 3-aminobenzyl Alcohol in Aqueous Solutions
• US3262912A - Curing of epoxy resins with the 3-aminopropyl ether of diethylene glycol.

• A Novel Poly (Resol‐Co‐Benzoxazine) Aerogel Fabricated From 3‐Aminophenol and Formaldehyde for Thermal Insulation - ResearchGate. [Link]

• SYNTHESIS OF POLYAMIDE-IMIDES BY THE INTERACTION OF TEREPHTHALOYL CHLORIDE AND 3,3',4,4'-DIPHENYL ETHER TETRACARBOXYLIC ACID DIA - INEOS OPEN.

• Synthesis, Characterization and Glass Reinforcement of Dimethylolurea-3-AminoPhenol-Epoxy Resin Curing Systems - ResearchGate. [Link]

• Copolymers of Aniline and 3-Aminophenol Derivatives with Oligo(oxyethylene) Side Chains as Novel Water-Soluble Conducting Polymers | Macromolecules - ACS Publications. [Link]

• BIODEGRADABLE POLY (ESTER AMIDE)
• WO2003043973A2 - Amine phenolic compounds and their use as hardeners and/or accelerators in epoxy coatings - Google P

• Fabrication of a poly(m‑aminophenol)/3-aminopropyl triethoxysilane/graphene oxide ternary nanocomposite for removal of Cu(II) from aqueous solution - PMC. [Link]

Sources

• 1. 3-Aminophenol - Wikipedia [en.wikipedia.org]
• 2. Design and Synthesis of Bio-Based Benzoxazines | IntechOpen [intechopen.com]
• 3. Recent Advances in Flame Retardant Bio-Based Benzoxazine Resins [techscience.com]
• 4. US7041772B2 - Method for producing benzoxazine resin - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. WO2003043973A2 - Amine phenolic compounds and their use as hardeners and/or accelerators in epoxy coatings - Google Patents [patents.google.com]
• 11. paint.org [paint.org]
• 12. US3262912A - Curing of epoxy resins with the 3-aminopropyl ether of diethylene glycol - Google Patents [patents.google.com]

Application Note & Protocol: Handling and Utilization of Phenol, 3-amino-, hydrochloride in Fluorophore Synthesis

Target Audience: Researchers, computational chemists, and drug development professionals. Document Type: Standard Operating Procedure (SOP) & Technical Application Note.

Introduction & Mechanistic Grounding

Phenol, 3-amino-, hydrochloride (commonly known as 3-Aminophenol hydrochloride or 3-AP·HCl) is a highly versatile aromatic building block[1]. Characterized by the meta-arrangement of its hydroxyl and amino groups, this compound is a critical precursor in the synthesis of xanthene-based fluorescent dyes (such as rhodamines and rosamines)[2][3], as well as pharmaceutical intermediates like anti-tuberculosis agents.

The Causality of Experimental Choices: Why the Hydrochloride Salt?

In organic synthesis, the free base of 3-aminophenol is notoriously susceptible to rapid air oxidation, which leads to the formation of dark, polymeric impurities that severely degrade the quantum yield of downstream fluorophores[4]. By utilizing the hydrochloride salt (CAS: 51-81-0) , the amine lone pair is protonated, rendering the molecule significantly more stable against oxidative degradation during long-term storage[1].

During the synthesis of rhodamine dyes, 3-AP·HCl undergoes an acid-catalyzed Friedel-Crafts acylation and subsequent cyclization with phthalic anhydride derivatives[3]. The acidic reaction conditions (often utilizing concentrated H2​SO4​ or methanesulfonic acid) naturally complement the hydrochloride salt, allowing it to be used directly without prior neutralization, thereby streamlining the workflow and improving batch-to-batch reproducibility.

Physicochemical Properties & Safety Profile

Before initiating any protocol, it is mandatory to review the physical properties and safety constraints of the material to ensure a self-validating and secure experimental setup.

Table 1: Physicochemical and Safety Data for 3-Aminophenol Hydrochloride

Parameter	Specification / Data
CAS Registry Number	51-81-0[1]
Molecular Formula	C6​H7​NO⋅HCl [1]
Molecular Weight	145.59 g/mol [1]
Melting Point	227 °C – 228 °C[1][5]
Appearance	Light brown to beige crystalline solid[5]
GHS Classification	Warning (GHS07): H302, H315, H319, H335
Storage Conditions	Inert atmosphere (Argon/Nitrogen), Room Temp or 2-8°C[5]

Application Note: Microwave-Assisted Synthesis of Rhodamine 110

Mechanistic pathway for the synthesis of Rhodamine 110 from 3-Aminophenol hydrochloride.

Table 2: Methodological Comparison for Rhodamine Synthesis

Metric	Traditional Thermal Heating	Microwave-Assisted Synthesis
Reaction Time	12 – 24 Hours	15 – 30 Minutes
Temperature	180 °C (Oil Bath)	150 °C (Microwave Reactor)
Yield (Typical)	35% – 45%	> 80%
Impurity Profile	High (Charring, Polymeric byproducts)	Low (Clean conversion)

Standard Operating Procedure (SOP)

The following protocol outlines the safe handling of 3-AP·HCl and its application in the microwave-assisted synthesis of a generic Rhodamine 110 derivative.

Phase 1: Preparation and Handling

• Environmental Control: 3-AP·HCl is an irritant and harmful if inhaled. All handling must be performed inside a certified chemical fume hood.

• Weighing: Purge a desiccator or glovebox with Argon. Rapidly weigh 2.0 equivalents of 3-AP·HCl to minimize exposure to ambient humidity, which can cause the hygroscopic salt to clump and degrade.

• Reagent Mixing: In a heavy-walled microwave reaction vial equipped with a magnetic stir bar, combine the 3-AP·HCl (2.0 eq) with the chosen phthalic anhydride derivative (1.0 eq).

Phase 2: Microwave-Assisted Reaction

• Catalyst Addition: Add a catalytic amount of concentrated H2​SO4​ or methanesulfonic acid (MSA). Causality note: The acid acts as both the solvent and the catalyst to generate the highly electrophilic acylium ion from the anhydride.

• Irradiation: Seal the vial with a Teflon-lined crimp cap. Place the vial in a dedicated laboratory microwave synthesizer. Program the reactor to ramp to 150 °C over 5 minutes, and hold at 150 °C for 20 minutes under continuous stirring[6].

• Cooling: Allow the reaction vessel to cool to room temperature actively via the microwave's compressed air cooling system.

Phase 3: Workup and Validation

• Precipitation: Carefully pour the dark red/pink viscous mixture into 50 mL of crushed ice-water. The sudden shift in polarity and temperature forces the crude rhodamine dye to precipitate.

• Filtration & Neutralization: Collect the solid via vacuum filtration. Wash the filter cake with cold, dilute aqueous NaHCO3​ to neutralize residual acid, followed by cold distilled water.

• Validation: Confirm the success of the synthesis by dissolving a micro-aliquot in methanol and observing the characteristic intense green/yellow fluorescence under a 365 nm UV lamp.

Standard operating procedure workflow for microwave-assisted synthesis using 3-AP·HCl.

References

• CAS Common Chemistry - Phenol, 3-amino-, hydrochloride (1:1). American Chemical Society. Available at:[Link]

• Wikipedia - 3-Aminophenol Applications and Synthesis. Available at:[Link]

• Semantic Scholar - A Rapid and Eco-friendly Synthesis of 5(6)-Carboxy-Rhodamine 110 Isomers. Iranian Journal of Chemistry & Chemical Engineering. Available at:[Link]

• National Center for Biotechnology Information (PMC) - Synthesis of Rhodamines and Rosamines using 3,6-Difluoroxanthone. Available at:[Link]

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. 3-Aminophenol - Wikipedia [en.wikipedia.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. 错误页 [amp.chemicalbook.com]
• 6. semanticscholar.org [semanticscholar.org]

Analytical Protocol: HPLC Method Development for Phenol, 3-amino-, hydrochloride

Chemical Context and Mechanistic Challenges

Phenol, 3-amino-, hydrochloride (commonly known as 3-aminophenol hydrochloride, CAS: 51-81-0) is a critical intermediate in the synthesis of pharmaceuticals, agricultural chemicals, and complex dyes. In aqueous solutions, the hydrochloride salt completely dissociates, yielding the highly polar 3-aminophenol molecule and a chloride counter-ion.

The analytical challenge in quantifying this compound lies in its dual functionality: it possesses a weakly acidic phenolic hydroxyl group (pKa ~9.8) and a basic primary amine group (pKa ~4.3). When analyzed via standard reversed-phase high-performance liquid chromatography (RP-HPLC), the basic amine interacts strongly with residual silanol groups on standard silica-based stationary phases. This secondary ion-exchange interaction inevitably leads to severe peak tailing, poor resolution, and inconsistent retention times if the method is not meticulously engineered.

Method Development Rationale: The Causality of Choices

To build a robust, self-validating analytical method, every chromatographic parameter must be designed to control the ionization state and phase interactions of 3-aminophenol.

Stationary Phase Selection: Traditional C18 columns often fail to provide symmetrical peaks for protonated amines without the use of harsh ion-pairing reagents. To counteract this, two authoritative approaches are highly effective:

• Mixed-Mode Chromatography: Utilizing a stationary phase that combines Strong Cation Exchange (SCX) and C18 moieties. The SCX sites provide predictable electrostatic retention for the protonated amine, while the C18 chains govern the hydrophobic retention of the aromatic ring[1].

• Low-Silanol RP Columns: Utilizing heavily end-capped or specially coated reverse-phase columns (e.g., Newcrom R1) that mask silanol activity, thereby preventing unwanted secondary interactions[2].

Mobile Phase & pH Optimization: The pH of the mobile phase dictates the ionization state of the analyte. Operating at a pH of 4.85 using an aqueous phosphate buffer ensures that the amine is partially ionized (maintaining an equilibrium between the free base and protonated form), which is optimal for mixed-mode SCX/C18 retention[1]. Alternatively, using a highly acidic mobile phase (e.g., incorporating phosphoric acid) forces the amine into a fully protonated state, which can be retained using specialized low-silanol columns[2]. Methanol or Acetonitrile is used as the organic modifier to elute the hydrophobic aromatic core.

Detection Strategy: 3-Aminophenol exhibits strong UV absorbance due to its conjugated aromatic ring. While lower wavelengths offer high sensitivity, detection at 285 nm provides superior specificity, minimizing baseline drift and interference from the organic modifier[1]. The stability of its UV properties also makes it a reliable target for pre-column derivatization assays (such as transacetylation reactions) in complex pharmaceutical matrices[3].

Experimental Protocol: A Self-Validating System

This protocol outlines an isocratic HPLC method utilizing a mixed-mode stationary phase. It is designed with built-in System Suitability Testing (SST) to ensure the method validates itself prior to any sample analysis.

Reagents and Materials

• 3-Aminophenol hydrochloride reference standard (Purity ≥ 99.0%).

• HPLC-grade Methanol (MeOH).

• Potassium dihydrogen phosphate (KH₂PO₄), HPLC grade.

• Ultrapure water (18.2 MΩ·cm).

• Sodium hydroxide (NaOH) or Phosphoric acid (H₃PO₄) for pH adjustment.

Preparation of Solutions

Expert Insight: 3-Aminophenol is prone to oxidation (forming quinone-imines). All solutions must be prepared fresh and protected from direct light.

• Mobile Phase: Prepare a 20 mM phosphate buffer by dissolving 2.72 g of KH₂PO₄ in 1000 mL of ultrapure water. Adjust the pH to 4.85 ± 0.05 using dilute NaOH or H₃PO₄. Filter through a 0.45 µm membrane. Mix the buffer with Methanol in an 85:15 (v/v) ratio. Degas ultrasonically for 10 minutes.

• Standard Solution: Accurately weigh 10.0 mg of 3-aminophenol hydrochloride into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase to yield a 100 µg/mL stock solution. (Using the mobile phase as the diluent prevents solvent-mismatch band broadening). Dilute further to a working concentration of 10 µg/mL.

• Sample Solution: Prepare sample solutions at a target concentration of 10 µg/mL using the mobile phase as the diluent.

Chromatographic Execution

Execute the analysis using the parameters defined in Table 1. Ensure the column is equilibrated with the mobile phase for at least 20 column volumes until a stable baseline is achieved.

System Suitability Testing (SST)

Before analyzing unknown samples, inject the 10 µg/mL standard solution in five replicates. The system is considered "validated for use" only if the strict criteria outlined in Table 2 are met.

Quantitative Data Summaries

Table 1: Optimized Chromatographic Conditions

Parameter	Specification	Rationale
Column	Mixed-mode SCX/C18 (250 x 4.6 mm, 5 µm)	Dual retention mechanism for amphoteric compounds.
Mobile Phase	Phosphate buffer (pH 4.85) : Methanol (85:15 v/v)	Balances ionization and hydrophobic partitioning.
Flow Rate	1.0 mL/min	Optimal linear velocity for 5 µm particles.
Detection	UV at 285 nm	Maximizes signal-to-noise ratio and specificity.
Injection Volume	10 µL	Prevents column overloading and peak distortion.
Column Temp	25 °C	Ensures reproducible thermodynamics.

Table 2: System Suitability and Validation Parameters

Parameter	Representative Result	Acceptance Criteria
Linearity Range	0.1 - 50 µg/mL	R² ≥ 0.999
Limit of Detection (LOD)	0.03 µg/mL	S/N ≥ 3
Limit of Quantification (LOQ)	0.10 µg/mL	S/N ≥ 10
Retention Time Precision	0.5% RSD	≤ 1.0% RSD
Peak Area Precision	0.8% RSD	≤ 2.0% RSD
Tailing Factor ( As​ )	1.15	≤ 1.5 (Confirms silanol suppression)
Theoretical Plates (N)	> 8500	≥ 5000 (Confirms column efficiency)

Logical Workflow Visualization

Workflow for 3-Aminophenol HCl HPLC method development and system validation.

References

• Separation of 3-Aminophenol on Newcrom R1 HPLC column Source: SIELC Technologies URL:[Link]

• Determination of aspirin by pre-column transacetylation reaction of 3-aminophenol and reversed-phase high-performance liquid chromatography Source: PubMed (nih.gov) URL:[Link]

• Monitoring of aminophenol isomers in surface water samples using a new HPLC method Source: ResearchGate URL:[Link]

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• 3. Determination of aspirin by pre-column transacetylation reaction of 3-aminophenol and reversed-phase high-performance liquid chromatography: simultaneous determination of aspirin, acetaminophen, and caffeine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: The Strategic Role of 3-Aminophenol Hydrochloride in Pharmaceutical Intermediate Synthesis

Introduction: The Versatility of a Bifunctional Building Block

3-Aminophenol is a highly valuable organic compound, serving as a foundational intermediate in the synthesis of a wide range of products, including pharmaceuticals, dyes, and advanced polymers.[1][2] Its utility in the pharmaceutical sector stems from its unique bifunctional nature, possessing both a nucleophilic amino group and a phenolic hydroxyl group on an aromatic ring.[3] This structure allows for selective chemical modifications at two distinct reactive sites, making it a versatile precursor for complex Active Pharmaceutical Ingredients (APIs).

The hydrochloride salt of 3-aminophenol is frequently the preferred form for synthesis. The salt exhibits enhanced stability and greater solubility in aqueous media compared to the free base, which is a significant advantage in many reaction protocols, particularly during the initial stages of solubilization and purification.[4] This guide provides an in-depth exploration of the chemical properties of 3-aminophenol hydrochloride and details its application in the synthesis of key pharmaceutical intermediates, supported by field-proven protocols.

Physicochemical & Reactivity Profile

A thorough understanding of the physicochemical properties of a starting material is fundamental to successful synthesis. The data below for 3-aminophenol and its hydrochloride salt provides critical parameters for reaction design and safety considerations.

Property	3-Aminophenol	3-Aminophenol Hydrochloride
Molecular Formula	C₆H₇NO	C₆H₈ClNO
Molecular Weight	109.13 g/mol [5][6]	145.59 g/mol [7]
Appearance	White or off-white crystals/flakes[5][6]	Crystalline solid
Melting Point	120-124 °C[5]	Not specified, decomposes
Boiling Point	164 °C at 11 mmHg[5][8]	Not applicable
Solubility in Water	20.1 g/L at 20 °C[9]	Higher than free base
pKa (conjugate acid)	4.37 (amino group)[5][6]	Not applicable
pKa	9.82 (phenol group)[5][6]	Not applicable

The two pKa values highlight the dual reactivity of 3-aminophenol. The amino group is basic, readily reacting with acids to form the ammonium salt. The hydroxyl group is weakly acidic, allowing it to be deprotonated by a strong base to form a phenoxide, a potent nucleophile for ether synthesis.

Core Application: Synthesis of Metacetamol (3-Hydroxyacetanilide)

A primary application of 3-aminophenol is in the synthesis of N-acetyl-m-aminophenol, also known as Metacetamol.[10] Metacetamol is a non-toxic regioisomer of the widely used analgesic paracetamol (acetaminophen) and possesses analgesic properties itself.[10] The synthesis is a classic example of nucleophilic acyl substitution.

Causality of Experimental Choices: The protocol for synthesizing Metacetamol from 3-aminophenol hydrochloride is analogous to the industrial synthesis of paracetamol from p-aminophenol.[4][11] The amino group is a stronger nucleophile than the hydroxyl group under neutral or slightly acidic conditions, leading to selective N-acylation over O-acylation. Starting with the hydrochloride salt requires a crucial initial step: neutralization. A buffer, such as sodium acetate, is added to deprotonate the ammonium salt (R-NH₃⁺Cl⁻), liberating the free amine (R-NH₂) which is necessary to attack the acylating agent.[4] Acetic anhydride is used as the acylating agent due to its high reactivity and the fact that its byproduct, acetic acid, is easily removed.

Experimental Workflow: Metacetamol Synthesis

Caption: Workflow for the synthesis of Metacetamol.

Detailed Protocol: Synthesis of Metacetamol

Materials:

• 3-Aminophenol hydrochloride

• Acetic anhydride

• Sodium acetate trihydrate

• Deionized water

• Activated charcoal (optional, for decolorizing)

• Standard laboratory glassware (Erlenmeyer flasks, beakers, Büchner funnel)

• Heating source (steam bath or hot plate)

• Ice bath

Procedure:

• Preparation of the Amine Solution: In a 125 mL Erlenmeyer flask, dissolve a specific molar equivalent of 3-aminophenol hydrochloride in approximately 30-35 mL of warm deionized water. If the solution has a dark color due to impurities, add a small amount of activated charcoal, heat gently for a few minutes, and perform a hot gravity filtration to obtain a clear solution.[4]

• Preparation of the Buffer: In a separate beaker, prepare the buffer solution by dissolving a slight molar excess of sodium acetate trihydrate in a minimal amount of water (e.g., 2.5 g in 7.5 mL of water).[4]

• Neutralization: Gently warm the filtered 3-aminophenol hydrochloride solution. Add the sodium acetate buffer solution in one portion while swirling the flask. This step neutralizes the hydrochloride, forming the free 3-aminophenol base in situ.[4]

• Acylation: Immediately following the buffer addition, add a molar equivalent of acetic anhydride to the flask, continuing to swirl the solution vigorously.[4] The reaction is exothermic.

• Crystallization: Once the addition is complete, cool the reaction mixture in an ice bath for 15-20 minutes to induce the crystallization of the product, Metacetamol.

• Isolation: Collect the crude product crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold deionized water to remove any soluble impurities.

• Purification: Transfer the crude product to a beaker and perform recrystallization from a minimal amount of hot water. Allow the solution to cool slowly to room temperature and then in an ice bath to maximize the yield of pure crystals.

• Drying and Characterization: Collect the purified crystals by vacuum filtration, and dry them thoroughly. Characterize the final product by determining its melting point and acquiring an IR spectrum to confirm the presence of the amide functional group and the absence of the primary amine starting material.[11]

Broader Pharmaceutical Relevance & Synthetic Pathways

The utility of 3-aminophenol extends far beyond this single transformation. Its derivatives are at the forefront of modern drug discovery.

• Ferroptosis Inhibitors: Recent research has identified novel ortho-aminophenol derivatives (structurally related to 3-aminophenol) as potent inhibitors of ferroptosis, a form of regulated cell death.[12] These compounds show promise in treating conditions like acetaminophen-induced acute liver injury and kidney ischemia-reperfusion injury by preventing lipid peroxidation.[12]

• Precursor for Complex Heterocycles: The amino and hydroxyl groups can be used as anchor points to build complex heterocyclic ring systems, which form the core of many modern drugs.

• Ether Synthesis: The phenolic hydroxyl group can be deprotonated to form a phenoxide, which can then react with alkyl or aryl halides to form ethers. This is a key step in the synthesis of molecules like 3,4'-oxydianiline, an important polymer intermediate.[1][2]

Potential Synthetic Transformations from 3-Aminophenol

Caption: Diverse synthetic pathways from 3-aminophenol.

Safety and Handling Protocols

As a laboratory chemical, 3-aminophenol hydrochloride and its parent compound must be handled with appropriate care.

• Primary Hazards: The substance is harmful if swallowed or inhaled.[13][14] It can cause serious eye irritation and is toxic to aquatic life with long-lasting effects.[13]

• Personal Protective Equipment (PPE): Always wear chemical safety goggles, nitrile gloves, and a lab coat. When handling the solid powder, work in a well-ventilated area or a chemical fume hood to avoid inhaling dust.[9]

• Handling: Avoid creating dust.[9] Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8] Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.[15] The compound may be sensitive to air and light.[15]

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations. Avoid release into the environment.[13]

Conclusion

3-Aminophenol hydrochloride is a cornerstone intermediate in pharmaceutical synthesis. Its value lies in its predictable reactivity, allowing for selective N-acylation to produce compounds like Metacetamol, and its potential for a wide array of other transformations. The protocols and data presented herein provide a robust framework for researchers and drug development professionals to effectively and safely utilize this versatile building block in the creation of novel and essential medicines.

References

• Method for the manufacture of 3-aminophenol.

• Design of 3‐aminophenol‐grafted polymer‐modified zinc sulphide nanoparticles as drug delivery system. National Center for Biotechnology Information (PMC). [Link]

• 3-Aminophenol. Wikipedia. [Link]

• Synthesis of Acetaminophen (Experiment). Chemistry LibreTexts. [Link]

• Method for the manufacture of 3-aminophenol.

• Exploring the Synthesis and Chemical Properties of 3-Aminophenol. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Aminophenols | Request PDF. ResearchGate. [Link]

• 3-Aminophenol hydrochloride. PubChem, National Center for Biotechnology Information. [Link]

• Safety Data Sheet: 3-Aminophenol. Carl ROTH. [Link]

• Process for the synthesis of 3-chloro-4-hydroxyacetanilide.

• 3-Aminophenol. PubChem, National Center for Biotechnology Information. [Link]

• Discovery of Novel Ortho-Aminophenol Derivatives Targeting Lipid Peroxidation with Potent Antiferroptotic Activities. Journal of Medicinal Chemistry, ACS Publications. [Link]

• Green Route for the Preparation of p-Aminophenol from Nitrobenzene by Catalytic Hydrogenation in Pressurized CO2/H2O System. ACS Publications. [Link]

• Aminophenol Market Size, Share & Industry Analysis Report. SNS Insider. [Link]

• Synthesis Of P Hydroxy Acetanilide. Bartleby.com. [Link]

• Safety data sheet - 3-Aminophenol. CPAChem. [Link]

• 3-AMINOPHENOL EXTRA PURE MSDS. Loba Chemie. [Link]

• 3-Hydroxyacetanilide. PubChem, National Center for Biotechnology Information. [Link]

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Preparation of standard aqueous solutions of Phenol, 3-amino-, hydrochloride

Preparation, Stabilization, and Validation of Standard Aqueous Solutions of 3-Aminophenol Hydrochloride (CAS 51-81-0)

Introduction and Rationale

3-Aminophenol hydrochloride (CAS 51-81-0) is a bifunctional aromatic compound widely utilized as an intermediate in pharmaceutical synthesis, a precursor in oxidative hair dye formulations, and a critical reagent in analytical chemistry[1]. Preparing a reliable, stable aqueous standard solution of this compound presents unique analytical challenges. Because the molecule contains both electron-donating amino (–NH₂) and hydroxyl (–OH) groups on a benzene ring, it is highly susceptible to photo-oxidation and auto-oxidation, which rapidly degrades the standard into colored quinone-imine byproducts[2].

This application note provides a self-validating, causality-driven protocol for the preparation of 3-aminophenol hydrochloride standard solutions, ensuring maximum stability, accuracy, and reproducibility for quantitative analysis.

Physicochemical Properties

Understanding the physical properties of the target analyte is the first step in designing a robust standard preparation workflow.

Table 1: Physicochemical Properties of 3-Aminophenol Hydrochloride

Property	Value
CAS Registry Number	51-81-0[3]
Molecular Formula	C₆H₈ClNO (or C₆H₇NO·HCl)[3]
Molecular Weight	145.59 g/mol [3]
Appearance	White to off-white/beige crystalline powder
Melting Point	227 °C[3]
Aqueous Solubility	Highly soluble (Significantly > 8.75 g/L of the free base)

Causality in Experimental Design: The "Why" Behind the Protocol

A standard operating procedure is only as robust as the scientific logic underpinning it. The following experimental choices are critical for mitigating the degradation pathways of 3-aminophenol:

• Salt vs. Free Base Selection: The free base of 3-aminophenol (CAS 591-27-5) has only moderate water solubility and is highly prone to oxidation in neutral to alkaline environments, often darkening upon exposure to air[2]. Utilizing the hydrochloride salt protonates the amine group, which not only drastically increases aqueous solubility but also inherently lowers the pH of the resulting solution. This acidic microenvironment thermodynamically stabilizes the molecule against base-catalyzed auto-oxidation[4].

• Solvent Degassing: Dissolved oxygen in standard laboratory water reacts with the electron-rich aromatic ring of 3-aminophenol. Purging ultrapure water with an inert gas (Nitrogen or Argon) displaces this oxygen, effectively halting oxidative degradation and preserving the standard's integrity[5].

• Actinic Light Protection: Photo-oxidation is a primary degradation pathway for aminophenols, as UV and visible light provide the activation energy required for radical formation[2]. The strict use of Class A amber volumetric flasks is mandatory.

Workflow Visualization

Figure 1: Workflow for the preparation and validation of 3-aminophenol HCl standard solutions.

Step-by-Step Experimental Protocol

Materials & Reagents

• 3-Aminophenol hydrochloride (Analytical Reference Grade, purity ≥ 99.0%)

• Ultrapure water (18.2 MΩ·cm, TOC < 5 ppb)

• High-purity Nitrogen (N₂) or Argon (Ar) gas

• Class A amber volumetric flasks (10 mL, 100 mL)

• Analytical balance (0.01 mg readability, calibrated)

Step 1: Solvent Degassing

• Dispense 500 mL of Ultrapure Water into a clean, borosilicate glass bottle.

• Sparge the water with high-purity N₂ or Ar gas using a clean glass frit for 15–20 minutes to aggressively displace dissolved oxygen[5].

• Cap the bottle tightly immediately after sparging.

Step 2: Gravimetric Preparation of Primary Stock (1000 µg/mL)

• Equilibrate the 3-aminophenol hydrochloride reference standard to room temperature inside a desiccator to prevent moisture condensation.

• Using the analytical balance, accurately weigh 10.00 mg of 3-aminophenol hydrochloride.

  • Critical Note on Free-Base Equivalence: If your analytical method requires the concentration to be expressed as the 3-aminophenol free base, you must apply a gravimetric correction factor (MW_Salt / MW_FreeBase = 145.59 / 109.13 = 1.334). In this case, weigh 13.34 mg of the HCl salt to achieve exactly 1000 µg/mL of the free base.

• Quantitatively transfer the weighed powder into a 10 mL Class A amber volumetric flask.

Step 3: Dissolution and Homogenization

• Add approximately 5 mL of the degassed ultrapure water to the amber flask.

• Swirl gently or sonicate in a cool water bath for 1–2 minutes until complete dissolution is visually confirmed.

• Make up to the 10.0 mL mark with the remaining degassed water.

• Cap the flask and invert 10–15 times to ensure absolute homogeneity.

Step 4: Serial Dilution for Working Standards

• Prepare working standards (e.g., 10, 25, 50, and 100 µg/mL) by transferring appropriate volumetric aliquots of the primary stock into separate amber volumetric flasks.

• Dilute to volume with the degassed ultrapure water and mix thoroughly.

Storage and Stability

Aqueous solutions of 3-aminophenol hydrochloride must be stored at 4°C and strictly protected from light[5]. Due to the inherent risk of oxidative degradation over time, it is highly recommended to prepare working standards freshly. If stock solutions must be retained, they should be validated prior to use and discarded if stored for more than 7 days or if any pink/brown discoloration is observed.

Quality Control & Analytical Validation (Self-Validating System)

To ensure the concentration is accurate and no degradation has occurred during preparation, the standard must be validated using High-Performance Liquid Chromatography (HPLC) coupled with UV detection[6].

• Column: C18 Reverse-Phase (e.g., 250 mm × 4.6 mm, 5 µm particle size)[6].

• Mobile Phase: Gradient or isocratic mixture of Phosphate buffer (pH ~6.0) and Acetonitrile[7].

• Flow Rate: 1.0 mL/min[6].

• Detection Wavelength: Monitor at 210 nm (optimal for general aromatic amines)[8] or 275 nm (specific UV maximum for aminophenol derivatives)[6].

• Injection Volume: 10 µL[6].

• Acceptance Criteria: A single sharp peak with a signal-to-noise ratio (S/N) > 100 for the primary stock, and no secondary peaks (indicating quinone-imine degradation products) greater than 0.5% relative area.

References

• 3 2.

• 2 4.4 5.1

• 5

• 6 8.8 9.7

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Technical Notes & Optimization

Technical Support Center: Proactive Storage of 3-Aminophenol Hydrochloride to Prevent Oxidation

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide provides in-depth technical information and actionable protocols to prevent the oxidative degradation of 3-Aminophenol Hydrochloride during storage. As Senior Application Scientists, we understand that maintaining the integrity of your reagents is paramount to the success and reproducibility of your experiments. This resource is designed to provide you with the necessary knowledge to confidently store and handle this compound.

Frequently Asked Questions (FAQs)

Q1: My solid 3-Aminophenol Hydrochloride, which was initially off-white, has started to turn a brownish color. What is causing this?

This discoloration is a classic indicator of oxidation.[1][2] 3-Aminophenol and its salts are susceptible to oxidation when exposed to atmospheric oxygen.[1][2][3] This process is often accelerated by factors such as light, elevated temperatures, and the presence of trace metal ions.[1][3] The colored compounds are likely quinone-imine intermediates and their subsequent polymerization products, which can introduce significant impurities into your experiments.[1][3]

Q2: What are the primary factors that accelerate the oxidation of 3-Aminophenol Hydrochloride?

Several environmental factors can significantly increase the rate of oxidation:

• Oxygen: As the primary oxidizing agent, the presence of atmospheric oxygen is the main driver of degradation.[1][3]

• Light: Exposure to light, particularly UV radiation, provides the energy to initiate and propagate oxidative reactions.[1][3][4]

• Elevated Temperature: Higher temperatures increase the rate of chemical reactions, including oxidation.[1][3]

• High pH (Alkaline Conditions): In solution, alkaline environments can deprotonate the phenolic hydroxyl group, making the molecule more susceptible to oxidation.[1][5]

• Metal Ions: Trace amounts of metal ions, such as copper (Cu²⁺), can act as powerful catalysts in the oxidation process.[1][3][6]

Q3: Is 3-Aminophenol Hydrochloride more or less stable than other aminophenol isomers?

3-Aminophenol is generally considered more stable and less prone to oxidation under atmospheric conditions compared to its ortho (2-aminophenol) and para (4-aminophenol) isomers.[1][3] Both the ortho and para isomers are highly susceptible to oxidation and readily form colored products upon exposure to air and light.[1][3]

Q4: My 3-Aminophenol Hydrochloride is stored in its original container, which has been opened multiple times. Could this be a contributing factor to the observed degradation?

Absolutely. Each time the container is opened, the contents are exposed to fresh atmospheric oxygen and moisture. This repeated exposure significantly increases the opportunity for oxidation to occur. For long-term stability, it is crucial to minimize the frequency of opening the primary container.

Troubleshooting Guide: Common Scenarios and Solutions

Issue	Potential Cause	Recommended Solution
Solid reagent has darkened significantly.	Prolonged or repeated exposure to air and/or light.	Discard the reagent and procure a fresh supply. Implement stringent storage protocols for the new stock, such as aliquoting and inert gas blanketing.
A freshly prepared solution of 3-Aminophenol Hydrochloride rapidly turns yellow or brown.	Dissolved oxygen in the solvent.	Deoxygenate the solvent prior to use by sparging with an inert gas (e.g., nitrogen or argon) for 15-30 minutes.[1]
Presence of catalytic metal ions in the solvent or on glassware.	Use high-purity solvents and ensure all glassware is scrupulously clean. Consider rinsing glassware with a chelating agent solution (e.g., EDTA) followed by high-purity water.
Inconsistent analytical results (e.g., unexpected peaks in HPLC).	On-column or in-solution degradation of the analyte.	Add an antioxidant, such as ascorbic acid, to the sample solvent and/or mobile phase to prevent oxidation during analysis.[1] Prepare samples immediately before injection.

Proactive Storage and Handling Protocols

To ensure the long-term stability and integrity of your 3-Aminophenol Hydrochloride, we recommend a multi-faceted approach that addresses the key drivers of oxidation.

Core Storage Recommendations

Parameter	Recommendation	Rationale
Temperature	Store at a controlled room temperature, typically between 15-25°C (59-77°F).[7] Some suppliers may recommend refrigerated storage (2-8°C).[2] Always consult the manufacturer's specific recommendations.	Lower temperatures slow down the rate of chemical reactions, including oxidation.[1]
Atmosphere	Store under an inert atmosphere (e.g., Nitrogen or Argon).	This displaces oxygen, the primary reactant in the oxidation process.[8]
Light	Store in a dark location, utilizing amber glass vials or other light-blocking containers.[1][9]	Prevents light-induced photodegradation.[1][10]
Container	Use tightly sealed containers, preferably with a high-integrity closure system.[11][12][13] Amber glass bottles are ideal.[11]	Prevents the ingress of atmospheric oxygen and moisture.[8]
Moisture	Store in a dry environment, such as a desiccator.[11]	Hydrochloride salts can be hygroscopic, and moisture can facilitate degradation pathways.
Incompatibilities	Store away from strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[6][14][15]	Prevents potentially violent or hazardous reactions.[6][15]

Experimental Workflow: Aliquoting and Inert Gas Blanketing

This protocol is designed to minimize exposure of the bulk reagent to the atmosphere.

Caption: Workflow for Aliquoting and Inert Gas Blanketing.

The Chemistry of Prevention: Understanding the "Why"

The oxidative degradation of 3-aminophenol proceeds through the formation of radical intermediates, leading to highly colored quinone-imines and their polymers.

Caption: Simplified Oxidation Pathway of 3-Aminophenol.

By implementing the storage strategies outlined in this guide—specifically, storing under an inert atmosphere and protecting from light—you directly intervene in this degradation pathway by removing the key reactants (oxygen and light energy).

References

• Loba Chemie. 3-AMINOPHENOL EXTRA PURE MSDS. (URL: [Link])

• CPAChem. Safety data sheet - 3-Aminophenol. (URL: [Link])

• New Jersey Department of Health. AMINOPHENOLS (mixed isomers) HAZARD SUMMARY. (URL: [Link])

• Electrochemical studies of 3-aminophenol and 3-aminobenzyl Alcohol in Aqueous Solutions at Different pH Values. International Journal of Electrochemical Science. (URL: [Link])

• Carl ROTH. Safety Data Sheet: 3-Aminophenol. (URL: [Link])

• PubChem. 3-Aminophenol. (URL: [Link])

• Reddit. How can I break down 4-aminophenol to something harmless? (URL: [Link])

• ResearchGate. Research of Treatment of 3-Aminophenol in Industrial Wastewater. (URL: [Link])

• Pharmaceutical Technology. Implications of Photostability on the Manufacturing, Packaging, Storage, and Testing. (URL: [Link])

• University of California, Santa Barbara. Safe Storage. (URL: [Link])

• ResearchGate. Oxidation of aminophenols in acidic and alkaline solutions by oxone: stoichiometry and mechanism. (URL: [Link])

• PubMed. Degradation of 3-aminophenol by Arthrobacter spec. mA3. (URL: [Link])

• Division of Research Safety. Handling air-sensitive reagents AL-134. (URL: [Link])

• PMC. Ultra-Fast Degradation of p-Aminophenol by a Nanostructured Iron Catalyst. (URL: [Link])

• Wikipedia. 3-Aminophenol. (URL: [Link])

• PubMed. Oxidation of p-aminophenol catalyzed by horseradish peroxidase and prostaglandin synthase. (URL: [Link])

• PubMed. Assessing the Impact of Different Light Sources on Product Quality During Pharmaceutical Drug Product Manufacture - Fluorescent Versus Light-Emitting Diode Light. (URL: [Link])

• BD. Protecting photosensitive medication from light. (URL: [Link])

• Journal of Pharmaceutical Sciences. Color changing drug molecules as built in stability indicators. (URL: [Link])

• University of Colorado Anschutz Medical Campus. Chemical Storage. (URL: [Link])

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Technical Support Center: Troubleshooting 3-Aminophenol Hydrochloride Crystallization

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex physicochemical challenges encountered during the isolation and purification of 3-aminophenol hydrochloride (m-aminophenol HCl).

Because 3-aminophenol is an amphoteric molecule and a strong reducing agent[1], its crystallization is frequently complicated by oxidative degradation, liquid-liquid phase separation ("oiling out"), and the co-crystallization of structurally related starting materials. This guide provides mechanistic explanations and self-validating protocols to ensure high-purity, reproducible crystal yields.

Diagnostic Workflow for Crystallization Impurities

Caption: Diagnostic workflow for troubleshooting 3-aminophenol hydrochloride crystallization impurities.

Quantitative Data: Physicochemical Properties of Common Impurities

Successful purification requires exploiting the thermodynamic and electronic differences between the target molecule and its impurities. The table below summarizes the critical data required to design effective separation strategies.

Compound / Impurity	Role in Process	pKa Values	Isoelectric / Neutral pH	Aqueous Solubility Profile
3-Aminophenol	Target Base	4.37 (Amine), 9.81 (Phenol)	~7.0	Soluble in hot water/EtOH
3-Aminophenol HCl	Target Salt	9.81 (Phenol)	N/A (Salt)	Highly soluble
Resorcinol	Starting Material	9.15, 9.81 (Phenols)	N/A	Highly soluble
m-Phenylenediamine	Starting Material	4.88, 2.65 (Amines)	> 7.0	Soluble in water
Quinone-imines	Oxidation Byproduct	Variable	Variable	Poorly soluble in cold water

Troubleshooting Guides & FAQs

Q1: Our 3-aminophenol hydrochloride crystals consistently exhibit a pink or brownish discoloration. What is the mechanistic cause, and how can we prevent it? Causality: 3-Aminophenol is highly susceptible to auto-oxidation when exposed to air and light[2]. The electron-donating hydroxyl and amino groups make the aromatic ring electron-rich. Oxygen exposure triggers single-electron transfers that form highly conjugated, colored quinone-imine derivatives. Even trace amounts (ppm levels) of these oxidation products will cause severe discoloration in the crystal lattice. Resolution:

• Strict Inertion: Conduct the entire crystallization process under a nitrogen or argon atmosphere[2].

• Complete Protonation: Ensure sufficient HCl is added. Protonating the amine to form the hydrochloride salt ties up the nitrogen lone pair, drastically reducing its susceptibility to initial oxidation steps.

• Charcoal Treatment: Utilize activated charcoal during the hot dissolution phase to adsorb high-molecular-weight colored impurities[2].

Q2: We are detecting residual resorcinol and m-phenylenediamine in our final crystallized product. Why are they co-crystallizing, and how do we purge them? Causality: If your synthetic route involves the catalytic hydrolysis of m-phenylenediamine or the amination of resorcinol, these starting materials will be present in the crude mixture[3][4]. Because m-phenylenediamine also forms a hydrochloride salt, it can easily co-precipitate if the solvent system lacks selectivity. Resorcinol, while lacking an amine group, can be trapped as an inclusion impurity within the crystal lattice if the crystallization medium is highly supersaturated[5]. Resolution: Leverage the pKa differences outlined in the table above prior to final crystallization. Adjust the aqueous crude mixture to a neutral pH (~7.0). At this pH, 3-aminophenol exists largely as a neutral species, allowing it to be selectively extracted into an organic solvent (e.g., methyl isobutyl ketone) while leaving highly polar impurities behind[3][4]. Only after this pH-selective wash should you form the HCl salt.

Q3: During cooling, the product "oils out" (liquid-liquid phase separation) instead of forming distinct crystals. How do we force nucleation? Causality: Oiling out occurs when the crystallization trajectory crosses the binodal curve before the solubility curve, leading to a solute-rich liquid phase rather than a solid crystal lattice. This is common with highly soluble salts like 3-aminophenol HCl when the cooling rate is too rapid. Furthermore, high concentrations of structurally related impurities depress the melting point of the solute, widening the liquid-liquid phase separation region[5]. Resolution: Decrease the initial supersaturation by diluting the solvent system slightly. More importantly, introduce high-purity seed crystals of 3-aminophenol HCl within the metastable zone width (MSZW) to provide a low-energy surface for nucleation, bypassing the oiling-out phase entirely.

Step-by-Step Methodology

Protocol: Anti-Oxidative Recrystallization of 3-Aminophenol Hydrochloride

Objective: Purify crude 3-aminophenol HCl while purging colored oxidation products and structurally related impurities. Self-Validating Mechanism: This protocol includes a strict visual validation checkpoint (Step 3) to ensure impurity removal before proceeding to crystallization, preventing downstream batch failures.

Step 1: Dissolution and Stabilization

• Suspend crude 3-aminophenol in a 70:30 mixture of Isopropanol (IPA) and Water.

• Add concentrated HCl dropwise under continuous stirring until the pH reaches 1.0 - 1.5. Causality: Complete protonation ensures the formation of the hydrochloride salt, stabilizing the amine lone pair against oxidative degradation.

Step 2: Antioxidant and Charcoal Treatment

• Introduce 0.1 wt% sodium dithionite ( Na2​S2​O4​ ) as an antioxidant scavenger.

• Add 5 wt% activated charcoal (Norit type).

• Heat the suspension to 75°C under a continuous nitrogen ( N2​ ) purge for 30 minutes. Causality: Activated charcoal provides a high surface area to adsorb highly conjugated quinone-imine impurities[2]. The inert atmosphere and antioxidant prevent further oxidation during the vulnerable high-temperature phase.

Step 3: Hot Filtration (Validation Checkpoint)

• Filter the hot suspension rapidly through a Celite pad into a pre-heated receiving flask.

• Validation Check: Inspect the filtrate against a white background. It must be strictly colorless. If a pink or brown tint persists, the charcoal loading was insufficient or the charcoal was exhausted. Do not proceed. Reheat the filtrate and add an additional 2 wt% charcoal.

Step 4: Controlled Cooling and Seeding

• Cool the clear filtrate at a controlled, non-linear rate of 0.5°C/min to 55°C.

• Introduce 1 wt% pure 3-aminophenol HCl seed crystals. Causality: Seeding within the metastable zone prevents "oiling out" and promotes the growth of high-purity, well-defined crystals rather than amorphous aggregates[5].

Step 5: Isolation and Washing

• Continue cooling to 5°C and hold for 2 hours to maximize thermodynamic yield.

• Filter the crystals and wash sequentially with ice-cold IPA. Causality: Cold IPA effectively removes residual mother liquor containing highly soluble starting materials (like resorcinol) without significantly dissolving the target salt[4].

References

• Technical Support Center: Large-Scale Synthesis of Metacetamol - Benchchem.
• Impurity Occurrence and Removal in Crystalline Products from Process Reactions - ACS Public
• 3-Aminophenol | C6H7NO | CID 11568 - PubChem.
• CN101538211A - Method for preparing m-aminophenol by catalytic hydrolysis of m-phenylenediamine - Google P
• EP0321158A2 - Production of m-aminophenol - Google P

Sources

• 1. 3-Aminophenol | C6H7NO | CID 11568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. CN101538211A - Method for preparing m-aminophenol by catalytic hydrolysis of m-phenylenediamine - Google Patents [patents.google.com]
• 4. EP0321158A2 - Production of m-aminophenol - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Improving the solubility of Phenol, 3-amino-, hydrochloride in aqueous media

Technical Support Center: Troubleshooting & Optimizing the Aqueous Solubility of 3-Aminophenol Hydrochloride

Welcome to the Technical Support Center for 3-Aminophenol Hydrochloride (CAS 51-81-0). This guide is engineered for researchers, analytical scientists, and drug development professionals who require stable, high-concentration aqueous solutions of this compound. While utilizing the hydrochloride salt form significantly improves initial aqueous solubility compared to its free-base counterpart, users frequently encounter downstream thermodynamic and kinetic challenges—most notably, pH-induced precipitation and rapid oxidative degradation. This guide provides field-proven, mechanistically grounded solutions to these specific challenges.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does my 3-aminophenol hydrochloride solution precipitate when I adjust the pH to 7.4 for biological assays? Causality & Mechanism: 3-Aminophenol is an amphoteric molecule characterized by two distinct pKa values: 4.37 for the conjugate acid of the amino group, and 9.82 for the phenolic hydroxyl group[1]. When you dissolve the hydrochloride salt in water, the solution is naturally acidic, and the molecule exists predominantly as a highly soluble monovalent cation. However, as you titrate the pH upward toward physiological conditions (pH 7.4), the amino group deprotonates. The molecule converts into its neutral free-base form, which has a drastically lower aqueous solubility threshold of approximately 35 g/L at 20 °C[2]. If your stock concentration exceeds this limit, the neutral species will rapidly precipitate out of solution. Resolution: To prevent this phase separation, you must either maintain the stock solution at a concentration strictly below 35 g/L before pH adjustment, or introduce a polar organic co-solvent (such as 5-10% DMSO or ethanol) prior to titration to artificially raise the solubility limit of the neutral species.

Q2: My aqueous stock solution rapidly turns pink, then dark brown over a few hours. Is the compound degrading, and how do I stop it? Causality & Mechanism: Yes, the compound is actively degrading. Aminophenols are highly susceptible to auto-oxidation in aqueous media. The presence of dissolved oxygen, often catalyzed by ambient light or trace metal ions, initiates the loss of an electron from the lone pair on the nitrogen atom or the hydroxyl group[3]. This leads to a cascade of dimerization and electropolymerization reactions, forming highly conjugated, colored polymeric byproducts (resulting in the pink-to-brown color shift)[3]. Resolution: You must eliminate the oxidative triggers from your system. Sparge your aqueous solvent with an inert gas (Nitrogen or Argon) for 15-30 minutes to displace dissolved oxygen[4]. Additionally, fortify the solution with a water-soluble antioxidant. Ascorbic acid (Vitamin C) at 0.01% - 0.1% (w/v) is highly effective, acting as a sacrificial reducing agent that scavenges oxidizing species before they can attack the aminophenol ring[4].

Q3: Does temperature significantly impact the dissolution kinetics of the hydrochloride salt? Causality & Mechanism: Yes. The dissolution of crystalline 3-aminophenol hydrochloride is an endothermic process. Applying mild heat increases the kinetic energy of the solvent molecules, accelerating the disruption of the ionic crystal lattice. Resolution: Gentle heating (up to 40-50 °C) combined with sonication will drastically reduce dissolution time. However, elevated temperatures also exponentially increase the rate of oxidation. Therefore, heating must only be performed in deoxygenated solvents containing an antioxidant.

Part 2: Physicochemical Data Summary

Parameter	Value	Causality / Impact on Experiment
CAS Number	51-81-0 (Hydrochloride salt)	Differentiates from the free base (591-27-5). The salt form ensures rapid initial dissolution in water.
pKa1 (Amino group)	4.37 at 20 °C[1]	Dictates precipitation risk. At pH > 4.37, solubility drops sharply as the neutral free-base species forms.
pKa2 (Phenol group)	9.82 at 20 °C[1]	At pH > 9.82, solubility increases again due to the formation of the highly soluble monovalent phenolate anion.
Free Base Solubility	~35 g/L at 20 °C[2]	The absolute maximum concentration limit if the solution is neutralized to pH 7.4 without the aid of co-solvents.
Optimal Antioxidant	Ascorbic Acid (0.01 - 0.1% w/v)[4]	Prevents auto-oxidation and polymerization; maintains baseline integrity for downstream HPLC or spectroscopic assays.

Part 3: Step-by-Step Experimental Protocols

Protocol A: Preparation of an Oxidation-Resistant Aqueous Stock Solution This protocol operates as a self-validating system: the absence of a pink/brown color shift over a 24-hour period visually validates the successful exclusion of oxygen from the matrix.

• Solvent Degassing: Transfer the desired volume of ultra-pure water (Milli-Q or equivalent) into a clean, trace-metal-free glass flask. Sparge the water with high-purity Nitrogen or Argon gas for a minimum of 20 minutes to forcefully displace dissolved oxygen[4].

• Antioxidant Addition: Add Ascorbic Acid to the degassed water to achieve a final concentration of 0.1% (w/v)[4]. Stir gently under an inert atmosphere until completely dissolved.

• Compound Dissolution: Weigh the required amount of 3-aminophenol hydrochloride. Slowly add the powder to the prepared solvent while maintaining continuous magnetic stirring.

• Validation (Visual & Spectroscopic): The resulting solution should be completely clear and colorless. For rigorous quantitative validation, take a baseline UV-Vis absorbance reading at 450-500 nm; any baseline drift or increase in absorbance over time indicates unwanted polymerization[3].

• Storage: Transfer the solution to an amber glass vial (to prevent photo-degradation), blanket the headspace with Argon, seal tightly with a PTFE-lined cap, and store at 2-8 °C.

Protocol B: pH Adjustment for Biological Assays (Avoiding Precipitation) This protocol ensures the compound remains in solution when transitioning from its highly soluble acidic salt state to a physiological pH.

• Concentration Check: Ensure your starting acidic stock solution is below the 35 g/L threshold[2]. If it is higher, you must either dilute it with degassed water or add 5-10% (v/v) DMSO prior to adjusting the pH.

• Titration: Submerge a calibrated pH probe into the stirring solution. Slowly add dilute NaOH (e.g., 0.1 M) dropwise.

• Observation: Monitor the solution closely as the pH crosses the 4.37 threshold[1]. If localized cloudiness (transient precipitation) occurs, pause the titration immediately and allow the solution to stir until it clears.

• Validation: Once the target pH of 7.4 is reached, centrifuge a 1 mL aliquot at 10,000 x g for 5 minutes. The absence of a pellet at the bottom of the tube validates that the concentration is safely within the solubility limit of the neutral free base.

Part 4: Workflow Visualization

Workflow for dissolving and stabilizing 3-aminophenol hydrochloride in aqueous media.

Part 5: References

• Electrochemical studies of 3-aminophenol and 3-aminobenzyl Alcohol in Aqueous Solutions at Different pH Values. Int. J. Electrochem. Sci.3

• Technical Support Center: Preventing Oxidation of Aminophenol Compounds. Benchchem.4

• Electrochemical studies of 3-aminophenol and 3-aminobenzyl Alcohol in Aqueous Solutions at Different pH Values (pKa Data). Int. J. Electrochem. Sci.1

• 3-Aminophenol｜591-27-5 Chemical Properties. LookChem.2

Sources

• 1. electrochemsci.org [electrochemsci.org]
• 2. lookchem.com [lookchem.com]
• 3. electrochemsci.org [electrochemsci.org]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Mitigating UV Degradation of 3-Aminophenol Hydrochloride

This guide serves as a technical resource for researchers, scientists, and drug development professionals encountering challenges with the stability of Phenol, 3-amino-, hydrochloride (3-APH) in laboratory settings. Its inherent photosensitivity can compromise experimental integrity, leading to inconsistent results, formation of unknown impurities, and loss of active compound. This document provides in-depth, cause-and-effect explanations and actionable protocols to minimize UV-induced degradation.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues and fundamental questions regarding the handling and stabilization of 3-APH.

Q1: My solution of 3-aminophenol hydrochloride is turning brown or pinkish-brown upon exposure to lab lighting. What is causing this discoloration and how can I prevent it?

A1: This discoloration is a classic indicator of degradation. The underlying cause is the photo-oxidation of the 3-aminophenol molecule.

• Mechanism: 3-Aminophenol hydrochloride possesses both a phenolic hydroxyl group and an aromatic amino group, both of which are susceptible to oxidation.[1] Upon absorbing UV light, particularly in the 270-300 nm range, the molecule becomes electronically excited.[2][3] This excited state is highly reactive and, in the presence of oxygen, initiates a free-radical chain reaction. This process leads to the formation of highly colored quinone-imine structures and subsequent oligomers or polymers.[1][4] The extended conjugation in these larger molecules causes them to absorb visible light, resulting in the characteristic brown color.

• Prevention Strategy: The most effective prevention is a multi-pronged approach focused on eliminating light and oxygen.

  • Light Exclusion: Use amber glass vials or wrap standard glassware completely in aluminum foil.[5]

  • Inert Atmosphere: Before preparing your solution, purge the solvent with an inert gas (e.g., argon or high-purity nitrogen) for 15-20 minutes to remove dissolved oxygen. Prepare the solution and store it under an inert atmosphere headspace.

  • pH Control: Maintain the pH of the solution in the acidic range (see Q2).

Q2: How does the pH of my solution affect the stability of 3-aminophenol hydrochloride?

A2: pH is a critical stability parameter because it dictates the ionization state of the molecule, which in turn affects its susceptibility to oxidation.[6][7] 3-Aminophenol has two pKa values: ~4.37 for the protonated amino group and ~9.8 for the phenolic hydroxyl group.[2]

• In Acidic Conditions (pH < 4): The amino group is fully protonated (-NH3+). This protonation makes the amino group electron-withdrawing, which deactivates the aromatic ring towards oxidation. This significantly increases the stability of the compound. The hydrochloride salt itself contributes to an initially acidic environment.

• In Neutral to Basic Conditions (pH > 5): The amino group becomes deprotonated (-NH2), which is a strong electron-donating group. This activates the ring, making it much more vulnerable to oxidation. At high pH (>10), the phenolic group also deprotonates to a phenoxide ion, further increasing electron density and accelerating degradation.

Recommendation: For maximum stability in aqueous solutions, maintain a pH between 3 and 4. This ensures the amino group remains protonated and less reactive.[8]

Q3: Beyond using amber vials, what are the best practices for protecting my experiment from UV light during execution?

A3: While amber vials are a good first step, they may not offer complete protection, especially under intense or prolonged light exposure. Consider these additional measures:

• Work in a Dimly Lit Area: When handling the compound, minimize exposure to overhead fluorescent lighting, which emits UV radiation.

• Use Light-Blocking Covers: During reactions or analyses (e.g., on a shaker or in an autosampler), cover the entire setup with a dark cloth or a UV-blocking acrylic shield.

• Wavelength-Specific Filtering: If your experiment involves a light source (e.g., photochemistry, fluorescence microscopy), use optical filters to block the specific UV wavelengths absorbed by 3-APH (i.e., < 300 nm) while allowing other necessary wavelengths to pass.

Q4: Can I use chemical stabilizers or antioxidants to prevent degradation?

A4: Yes, the addition of antioxidants can be an effective strategy, particularly in situations where complete oxygen exclusion is difficult. The goal is to introduce a compound that is more easily oxidized than 3-APH, thereby sacrificially protecting it.

• Recommended Antioxidants:

  • Sodium Metabisulfite or Sodium Sulfite: Used at low concentrations (e.g., 0.01% - 0.1% w/v), these are effective oxygen scavengers.

  • Ascorbic Acid (Vitamin C): A common antioxidant that can effectively quench free radicals.

  • Butylated Hydroxytoluene (BHT): A phenolic antioxidant that works well in organic solvents by terminating free-radical chain reactions.

• Important Considerations:

  • Compatibility: Ensure the chosen antioxidant does not interfere with your downstream assays or reactions.

  • Concentration: Use the lowest effective concentration to avoid introducing potential artifacts.

  • Validation: Always run a control experiment with the antioxidant alone to confirm it has no undesired effects.

Q5: How can I quantitatively monitor the degradation of 3-aminophenol hydrochloride and its byproducts?

A5: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the gold standard for this purpose.[1][9]

• Methodology: The core principle is to develop a chromatographic method that can separate the intact 3-APH peak from all potential degradation product peaks.

  • Column: A C18 reverse-phase column is typically suitable.[10]

  • Mobile Phase: A gradient elution using a buffered aqueous phase (e.g., phosphate buffer at pH 3) and an organic modifier like acetonitrile or methanol generally provides good separation.[11]

  • Detection: Monitor at multiple wavelengths. Use the λmax of 3-APH (~270 nm) for quantifying the parent compound.[2] Simultaneously monitor at a longer wavelength (e.g., 350-450 nm) where the colored degradation products are likely to absorb, allowing you to track their appearance even at low levels.

A detailed starting protocol for an HPLC method is provided in the "Experimental Protocols" section below.

Key Compound Properties for Stability Assessment

Parameter	Value	Significance for Stability
UV λmax	~270 nm (in 0.1 M HCl)[2]	Wavelengths around this value are most effective at initiating degradation.
pKa1 (Amine)	4.37[2]	Below this pH, the amine is protonated and more stable.
pKa2 (Phenol)	9.81[2]	Above this pH, the phenol deprotonates, drastically increasing oxidation susceptibility.
Appearance	White to off-white crystals[12]	Any deviation (pink, brown, black) indicates potential degradation.

Visualizing the Degradation Pathway and Mitigation Strategy

The following diagrams illustrate the proposed photo-oxidative degradation mechanism and a decision-making workflow for troubleshooting stability issues.

Caption: Proposed pathway for the photo-oxidation of 3-aminophenol.

Caption: Troubleshooting workflow for 3-APH degradation.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Stock Solution of 3-Aminophenol Hydrochloride

This protocol details the steps to prepare a 10 mg/mL stock solution with enhanced stability against photo-oxidation.

Materials:

• 3-Aminophenol hydrochloride (high purity)

• HPLC-grade water

• 0.5 M Hydrochloric acid (HCl)

• High-purity nitrogen or argon gas with a delivery tube

• Amber glass volumetric flask with a stopper

• Sterile syringe filter (0.22 µm, PTFE or other compatible material)

Procedure:

• Solvent Deoxygenation: Place 90% of the final required volume of HPLC-grade water into the amber volumetric flask. Bubble nitrogen or argon gas gently through the water for at least 20 minutes to remove dissolved oxygen.

• pH Adjustment: While continuing the gas purge, add a small volume of 0.5 M HCl to the water to bring the pH to approximately 3.0-3.5. Verify with a calibrated pH meter.

• Weighing: Accurately weigh the required amount of 3-aminophenol hydrochloride on an analytical balance. Perform this step quickly to minimize light exposure.

• Dissolution: Quantitatively transfer the weighed powder to the deoxygenated, acidified water in the amber flask. Stopper the flask and sonicate or swirl gently until fully dissolved.

• Final Volume and Storage: Once dissolved, bring the solution to the final volume with the deoxygenated water. Briefly flush the headspace of the flask with the inert gas before sealing it tightly with the stopper and Parafilm®.

• Filtration (Optional): If required for your application, filter the solution using a syringe filter into a clean, amber storage vial. Flush the receiving vial with inert gas before filling.

• Storage: Store the solution at 2-8°C, protected from light. For long-term storage, aliquoting and freezing under an inert atmosphere may be considered, but freeze-thaw stability should be validated.

Protocol 2: Stability-Indicating HPLC-UV Method

This protocol provides a starting point for developing an HPLC method to separate 3-APH from its degradation products.

Instrumentation & Columns:

• HPLC system with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or multi-wavelength UV detector.

• Column: Zorbax Eclipse Plus C18 (or equivalent), 4.6 x 150 mm, 5 µm particle size.

Chromatographic Conditions:

Parameter	Setting
Mobile Phase A	20 mM Potassium Phosphate, pH adjusted to 3.0 with Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient	0-2 min: 5% B; 2-15 min: 5% to 40% B; 15-17 min: 40% to 5% B; 17-20 min: 5% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL

| Detection Wavelengths | 270 nm (for 3-APH) and 360 nm (for potential colored degradants) |

Procedure:

• Sample Preparation: Dilute the 3-APH solution to an appropriate concentration (e.g., 50-100 µg/mL) using Mobile Phase A.

• Forced Degradation (Method Validation): To confirm the method is "stability-indicating," subject samples of 3-APH to forced degradation (e.g., expose a dilute solution to UV light for several hours, treat with 0.1% H₂O₂, or adjust pH to 10) until ~10-20% degradation is observed.

• Analysis: Inject the fresh (time zero) sample and the degraded samples.

• Evaluation: Confirm that the degradation product peaks are well-resolved from the main 3-APH peak. The peak for 3-APH should be pure, as determined by DAD peak purity analysis. The loss in the area of the 3-APH peak should correspond to the increase in the area of the degradation peaks, ensuring mass balance.[1]

References

• PubChem. (n.d.). 3-Aminophenol. National Center for Biotechnology Information. Retrieved from [Link]

• Prasada Rao, A. V., & Murthy, T. N. (2017). PHOTOCATALYTIC DEGRADATION OF 2-, 4-AMINO AND CHLORO PHENOLS USING H2O2 SENSITIZED Cu2O AND VISIBLE LIGHT. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Changes observed in the UV-Vis absorption spectra of 3-aminophenol in.... Retrieved from [Link]

• Larrañaga, M. D., Lewis, R. J., Sr., & Lewis, R. A. (2016). Hawley's Condensed Chemical Dictionary. John Wiley & Sons.

• SIELC Technologies. (2018). Separation of 3-Aminophenol on Newcrom R1 HPLC column. Retrieved from [Link]

• NIST. (n.d.). Phenol, 3-amino-. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). Ultraviolet-visible absorption spectra of the (a) 3-aminophenol resin.... Retrieved from [Link]

• Chowdhury, P. (2017). Degradation of Phenolic Compounds Through UV and Visible- Light-Driven Photocatalysis: Technical and Economic Aspects. IntechOpen. Retrieved from [Link]

• Gulkaya, I., Surucu, A., & Dilek, F. B. (2006). Degradation of p-aminophenol by Fenton's process. Influence of operational parameters.
• Trajkovska, S., et al. (2021). Optimization and validation of HPLC method for determination of related and degradation products in Paracetamol tablets 500 mg. Macedonian Pharmaceutical Bulletin, 67(1), 35-46.
• Waterman, K. C. (2002). Implications of Photostability on the Manufacturing, Packaging, Storage, and Testing of Photosensitive Drug Products. Pharmaceutical Technology, 26(4), 48-58.
• Wang, J., & Xu, L. (2011). Research of Treatment of 3-Aminophenol in Industrial Wastewater.

• ResearchGate. (n.d.). UV-Visible spectrum for 3-aminophenol. Retrieved from [Link]

• Moreira, F. C., et al. (2020). Pharmaceutical compounds photolysis: pH influence. Environmental Science and Pollution Research, 27(28), 34947-34956.
• Hutsaliuk, V., et al. (2024).

• Ministry of the Environment, Japan. (n.d.). Analytical Methods. Retrieved from [Link]

• Ibis Scientific, LLC. (2025). The Impact of pH on Chemical Stability in Lab Experiments. Retrieved from [Link]

• Sun, J., et al. (2007). Degradation of 4-aminophenol by hydrogen peroxide oxidation using enzyme from Serratia marcescens as catalyst.
• Deokar, G. S., et al. (2016). Chemical Derivatization UV Spectrophotometric Method for Detection of P-Aminophenol. International Journal of Pharma Research & Review, 5(2), 1-12.
• Hook, J., & Walker, M. (1997). Influence of pH on Drug Absorption from the Gastrointestinal Tract - A Simple Chemical Model.
• Schaller, C., et al. (2023). Improving UV-C stability in polypropylene through synergistic phenolic or hydroxylamine-based additives with UV absorbers.
• E-Vargas, S. M., et al. (2022). Reactivity of aminophenols in forming nitrogen-containing brown carbon from iron-catalyzed reactions.
• Valet, A. (2002). Light Stabilisers. CHIMIA, 56(5), 217-221.

Sources

• 1. benchchem.com [benchchem.com]
• 2. 3-Aminophenol | C6H7NO | CID 11568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Phenol, 3-amino- [webbook.nist.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. ibisscientific.com [ibisscientific.com]
• 8. public.websites.umich.edu [public.websites.umich.edu]
• 9. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 10. Separation of 3-Aminophenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. datasheets.scbt.com [datasheets.scbt.com]

Technical Support Center: Advanced Purification Strategies for Commercial-Grade 3-Aminophenol Hydrochloride

Welcome to the Technical Support Center. As researchers and drug development professionals, you understand that the purity of your starting materials dictates the success of your downstream synthesis. Commercial-grade 3-aminophenol hydrochloride (CAS: 51-81-0) is notorious for degrading over time, often arriving at the benchtop with a distinct pink or dark brown hue.

This guide is engineered to provide you with the mechanistic rationale and field-proven protocols required to restore this critical intermediate to analytical-grade purity.

Part 1: Diagnostic Profiling of Commercial Impurities

Before initiating purification, it is critical to understand the physicochemical profile of the target compound and the nature of its contaminants. Discoloration is rarely a sign of massive structural degradation; rather, highly conjugated oxidation products possess massive molar extinction coefficients, meaning they appear intensely colored even at parts-per-million (ppm) concentrations.

Table 1: Physicochemical & Impurity Profile of 3-Aminophenol HCl

Parameter	Quantitative Value / Characteristic	Analytical & Experimental Impact
CAS Number	51-81-0	Unique identifier for the hydrochloride salt; distinct from the free base (CAS 591-27-5).
Melting Point	229 °C (Decomposes)[1]	A depressed or broadened melting point indicates a high load of structural impurities or trapped solvent.
Primary Impurities	Quinone imines, Polymeric Azobenzenes	Causes stark pink/brown discoloration; strongly absorbs in UV-Vis, interfering with spectroscopic assays.
Positional Isomers	2-aminophenol, 4-aminophenol	Alters reactivity profiles and introduces unwanted regioisomers in downstream coupling reactions.
Solubility Profile	Highly soluble in H2​O and hot EtOH; Insoluble in Et2​O	Dictates the use of polar solvents for dissolution and non-polar anti-solvents for precipitation.

Part 2: Core Troubleshooting FAQs

Q1: Why does my commercial 3-aminophenol hydrochloride appear pink or dark brown instead of off-white, and how do I resolve this? A: The discoloration is a direct result of radical-mediated oxidation. The free base of 3-aminophenol is highly susceptible to oxidation because the unprotonated amino group ( −NH2​ ) strongly donates electron density into the aromatic ring. While the hydrochloride salt ( −NH3+​Cl− ) is significantly more stable due to the electron-withdrawing nature of the protonated amine, commercial batches often contain trace moisture that facilitates partial dissociation. This trace free base oxidizes into highly conjugated quinone imines[2]. Resolution: Incorporate an activated carbon (charcoal) treatment during your recrystallization. The porous, high-surface-area carbon selectively adsorbs these planar, high-molecular-weight conjugated impurities via π−π stacking interactions, leaving the smaller, non-conjugated 3-aminophenol salt in solution.

Q2: What is the optimal solvent system for recrystallizing the hydrochloride salt without dissociating it? A: Using pure water or basic solvents will shift the equilibrium, leading to partial deprotonation and free-basing of the salt. Resolution: The optimal solvent is dilute aqueous hydrochloric acid (e.g., 0.1 M HCl) or an Ethanol/Diethyl Ether solvent/anti-solvent system. By adding a common ion ( H+ ) to the crystallization matrix, you leverage Le Chatelier's principle to suppress dissociation, ensuring the compound remains fully protonated and stable during the heating phase [3].

Q3: How can I prevent re-oxidation during the drying and storage phases? A: Aminophenol salts are hygroscopic and photosensitive. Residual water from the crystallization process will accelerate re-oxidation. Resolution: Wash the final filter cake with ice-cold diethyl ether. Ether displaces the water, removes residual non-polar organic impurities, and evaporates rapidly. The crystals must then be dried under high vacuum in a desiccator backfilled with an inert gas (Nitrogen or Argon) and stored in amber vials to prevent UV-initiated radical generation.

Part 3: Mechanistic Degradation Pathway

Understanding the causality of degradation allows you to design better storage and handling protocols.

Mechanistic degradation pathway of 3-aminophenol via oxidation.

Part 4: Standard Operating Procedure (SOP) - Decolorization & Recrystallization

This self-validating protocol ensures the complete removal of colored oxidation products and trace isomers. The validation metric for this procedure is the visual transition from a dark solution to pristine, off-white/colorless needle-like crystals, alongside a sharp decomposition point at 229 °C.

Step-by-Step Methodology

Step 1: Acidic Dissolution

• Weigh 10.0 g of crude, discolored commercial 3-aminophenol hydrochloride into a 250 mL Erlenmeyer flask.

• Add 50 mL of distilled water spiked with 1.0 mL of concentrated (37%) HCl. Causality: The excess H+ suppresses the dissociation of the hydrochloride salt back into the oxidation-prone free base during the thermal stress of boiling.

• Heat the mixture gently on a hot plate with magnetic stirring until the solid completely dissolves.

Step 2: Activated Carbon Treatment

• Briefly remove the flask from the heat source to prevent flash-boiling.

• Add 0.5 to 1.0 g of activated decolorizing charcoal (Darco® or equivalent).

• Return to heat and boil gently for 5–10 minutes. Causality: The extended boiling time ensures maximum kinetic collisions between the high-molecular-weight quinone impurities and the porous carbon matrix, trapping the colorants.

Step 3: Hot Gravity Filtration

• Pre-heat a stemless glass funnel and fluted filter paper with boiling water.

• Rapidly filter the hot, black suspension into a clean Erlenmeyer flask. Causality: Pre-heating the apparatus prevents premature crystallization of the product in the filter paper stem, which would drastically reduce your yield. The filtrate should now be perfectly clear and colorless.

Step 4: Controlled Crystallization

• Allow the clear filtrate to cool slowly to room temperature undisturbed. Causality: Slow cooling promotes the thermodynamic formation of a highly ordered, pure crystal lattice, excluding trapped solvent and isomeric impurities.

• Once at room temperature, submerge the flask in an ice-water bath (0–5 °C) for 30 minutes to crash out the remaining product and maximize yield.

Step 5: Isolation and Anhydrous Washing

• Collect the purified crystals via vacuum filtration using a Büchner funnel.

• Break the vacuum, cover the crystal cake with 15 mL of ice-cold diethyl ether, and re-apply the vacuum. Causality: Diethyl ether acts as a highly volatile anti-solvent. It displaces residual water from the crystal surfaces without dissolving the polar hydrochloride salt, drastically accelerating the drying time and preventing hydrolytic re-oxidation.

• Transfer the crystals to a vacuum desiccator and dry under high vacuum for 12 hours. Store under Argon.

Workflow Visualization

Workflow for the purification of 3-aminophenol hydrochloride.

References

• Purification of Laboratory Chemicals (5th Edition) W.L.F. Armarego & C. Chai, Butterworth-Heinemann / Elsevier URL:[Link]

Technical Support Center: Resolving HPLC Baseline Noise in 3-Aminophenol Hydrochloride Analysis

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals systematically diagnose and resolve baseline noise during the High-Performance Liquid Chromatography (HPLC) analysis of Phenol, 3-amino-, hydrochloride (3-aminophenol hydrochloride).

Because 3-aminophenol is a highly polar, easily oxidizable compound with both basic (amine) and weakly acidic (phenol) functional groups, it requires highly specific aqueous-rich mobile phases, precise pH control, and often mixed-mode chromatography. These rigorous conditions make the assay highly susceptible to optical, mechanical, and chemical baseline disturbances.

Diagnostic Logic: Isolating the Source of Baseline Noise

Before dismantling your instrument, you must visually characterize the noise frequency on your chromatogram. The shape and periodicity of the baseline anomaly dictate the root cause.

Fig 1: Diagnostic logical workflow for isolating the root cause of HPLC baseline noise.

Quantitative Noise Profiling & Impact Analysis

Summarizing the distinct noise profiles allows for rapid visual diagnosis before intervening mechanically.

Noise Profile	Typical Frequency	Primary Root Cause	Impact on 3-Aminophenol Analysis
Random Spikes	Irregular, high-frequency	Flow cell micro-bubbles, UV lamp arcing	Distorts integration of the highly polar, early-eluting 3-aminophenol peak.
Periodic / Sawtooth	Synchronous with pump stroke	Faulty check valves, worn piston seals	Causes continuous baseline oscillation, reducing Signal-to-Noise (S/N) ratio.
Wandering Drift	Low frequency, directional	Thermal gradients, buffer oxidation	Shifts baseline away from zero, complicating limit of quantitation (LOQ) determination.
Ghost Peaks	Irregular, broad	UPW organic contamination, column bleed	Co-elutes with 3-aminophenol, causing false positives or artificially inflated peak areas.

Troubleshooting FAQs

Q1: My baseline shows random, high-frequency spikes during the 3-aminophenol run. What is the root cause? A1: Random, sharp spikes (often resembling a "fuzzy" baseline) are typically optical or electrical rather than chemical. The most common cause is the formation of1[1]. Because 3-aminophenol requires highly aqueous mobile phases for retention, mixing these with organic modifiers (like methanol) causes exothermic outgassing. When the eluent exits the column, the sudden pressure drop allows dissolved gases to expand into bubbles, scattering the UV light[1]. Another potential cause is an aging deuterium lamp arcing against its metal casing, which 2[2].

Q2: I am observing a continuous "sawtooth" or periodic baseline oscillation. How do I resolve this? A2: Periodic noise that syncs with the stroke of your HPLC pump indicates a mechanical delivery issue. This is usually caused by an3 failing to seat properly[3]. Because 3-aminophenol analysis often relies on precise gradient proportioning to maintain the ionization state of the amine group, even minor pump pulsations will alter the refractive index of the mobile phase, translating into synchronous baseline noise.

Q3: The baseline drifts continuously, making it impossible to integrate the 3-aminophenol peak accurately. What is happening? A3: Baseline drift is a low-frequency, directional change often rooted in thermal or chemical instability. For 3-aminophenol, a primary culprit is buffer oxidation or contamination. If your aqueous phosphate buffer is prepared with stored water, 4 can introduce continuous background absorbance[4]. Additionally, if the column temperature is significantly higher than ambient, the5 alters the refractive index, causing drift[5].

Q4: Why does my baseline look clean with a union, but becomes noisy as soon as I attach my mixed-mode column for 3-aminophenol? A4: This indicates column bleed or phase dewetting. 3-Aminophenol is often analyzed using specialized mixed-mode columns (e.g., SCX/C18) or low-silanol reverse-phase columns to handle its 6[6]. If the column was previously stored in an immiscible solvent or if highly aqueous conditions have caused the hydrophobic stationary phase to "dewet" (collapse), the resulting turbulence and leaching of contaminants will manifest as 7[7].

Validated Experimental Protocols

Fig 2: Experimental workflow for mobile phase preparation and system equilibration.

Protocol A: Flow Cell De-bubbling and Backpressure Application

Self-validating mechanism: If high-frequency noise disappears immediately after applying backpressure, the root cause was definitively outgassing.

• Isolate the Detector: Disconnect the analytical column and replace it with a zero-dead-volume union to route the mobile phase directly to the detector. This isolates detector noise from column bleed[7].

• Flush the Flow Cell: Pump HPLC-grade water followed by methanol at a low flow rate (e.g., 0.5 mL/min) to dissolve any precipitated buffer salts or hazy deposits on the quartz windows[5].

• Apply Post-Detector Backpressure: Connect a 2-meter long stainless steel capillary (0.3 mm internal diameter) to the flow cell outlet. This acts as a flow restrictor, increasing the internal pressure of the cell (safely within the typical 3–12 MPa limit) to force micro-bubbles back into solution[1].

Protocol B: Mobile Phase Preparation for 3-Aminophenol Hydrochloride

Self-validating mechanism: Proper buffering and degassing will yield a stable, flat baseline even at high detector sensitivity (e.g., 285 nm).

• Source Ultrapure Water: Dispense fresh Type 1 Ultrapure Water (≥18.2 MΩ-cm). Do not use water stored in plastic carboys, as leached organics and bacterial biofilms will cause severe background noise at low UV wavelengths[4].

• Buffer Formulation: Prepare an aqueous phosphate buffer and 8 to ensure reproducible partial ionization of the aminophenol isomers[8]. For MS-compatible applications, substitute phosphoric acid with formic acid[6].

• Filtration: Vacuum-filter the buffer through a 0.22 µm membrane. This removes particulates that could foul pump check valves and cause periodic noise[3].

• Active Degassing: Ensure the HPLC's inline vacuum degasser is active. Proper degassing prevents dissolved oxygen from oxidizing the 3-aminophenol and eliminates the primary source of flow cell bubbles[2].

Sources

• 1. 3-4) Baseline Noise Caused by Bubbles Forming or Accumulating Inside Detector Cells : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. welch-us.com [welch-us.com]
• 4. blog.resintech.com [blog.resintech.com]
• 5. agilent.com [agilent.com]
• 6. Separation of 3-Aminophenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Azo Dye Synthesis: 3-Aminophenol Hydrochloride vs. 2-Aminophenol Hydrochloride

For researchers and professionals in the fields of chemistry and drug development, the selection of starting materials is a critical decision that dictates the properties and performance of the final product. In the synthesis of azo dyes, the isomeric position of functional groups on the aromatic precursors can lead to significant differences in the resulting dye's color, stability, and fastness. This guide provides an in-depth technical comparison of two common precursors: 3-aminophenol hydrochloride and 2-aminophenol hydrochloride, when used in the synthesis of azo dyes. We will explore the underlying chemical principles, provide detailed experimental protocols, and present comparative performance data to inform your selection process.

The Critical Role of Isomerism in Azo Dye Performance

Azo dyes, characterized by the presence of one or more azo groups (-N=N-), are the largest and most versatile class of synthetic colorants.[1] Their synthesis typically involves a two-step process: the diazotization of a primary aromatic amine to form a diazonium salt, followed by the coupling of this salt with an electron-rich aromatic compound. The choice of both the diazo component (from the aminophenol) and the coupling component determines the final color and properties of the dye.

The key difference between 2-aminophenol and 3-aminophenol lies in the relative positions of the amino (-NH₂) and hydroxyl (-OH) groups on the benzene ring. This seemingly subtle structural variance has profound implications for the electronic and steric environment of the resulting dye molecule.

• 2-Aminophenol (ortho-isomer): The adjacent amino and hydroxyl groups can participate in intramolecular hydrogen bonding in the final dye molecule. This interaction can enhance the planarity of the molecule and reduce the electron density at the azo group, which often leads to improved lightfastness.[2] Furthermore, the ortho-positioning of the hydroxyl and amino groups makes dyes derived from 2-aminophenol excellent ligands for forming stable metal complexes, which can further enhance fastness properties.[3]

• 3-Aminophenol (meta-isomer): With the amino and hydroxyl groups in a meta orientation, intramolecular hydrogen bonding with the azo group is not possible. This structural difference can influence the dye's absorption spectrum and its interactions with substrates and the environment, leading to different shades and fastness characteristics compared to its ortho-counterpart.

Experimental Workflow: A Comparative Synthesis

To provide a direct comparison, we will outline a hypothetical, yet experimentally sound, procedure for the synthesis of two azo dyes using 2-aminophenol hydrochloride and 3-aminophenol hydrochloride as the diazo components and β-naphthol as the coupling agent. This allows for a focused evaluation of the effect of the aminophenol isomer on the final dye.

Caption: Experimental workflow for the comparative synthesis of azo dyes.

Detailed Experimental Protocols

Protocol 1: Synthesis of Azo Dye from 2-Aminophenol Hydrochloride

Part 1: Diazotization

• In a 250 mL beaker, dissolve a specific molar equivalent of 2-aminophenol hydrochloride in a mixture of concentrated hydrochloric acid and water.[4]

• Cool the solution to 0-5 °C in an ice-water bath with continuous stirring.

• In a separate beaker, prepare a solution of sodium nitrite (1.1 molar equivalents) in cold water.

• Add the sodium nitrite solution dropwise to the cold aminophenol solution over 15-20 minutes, ensuring the temperature is maintained below 5 °C.[4] A pale yellow solution of the diazonium salt is formed.

Part 2: Azo Coupling

• In a separate 500 mL beaker, dissolve one molar equivalent of β-naphthol in a 10% aqueous solution of sodium hydroxide.

• Cool this solution to 0-5 °C in an ice-water bath with vigorous stirring.

• Slowly add the freshly prepared, cold diazonium salt solution to the cold β-naphthol solution with continuous and efficient stirring. A colored precipitate should form immediately.

• Continue stirring the reaction mixture in the ice bath for an additional 30-60 minutes to ensure the completion of the coupling reaction.

Part 3: Isolation and Purification

• Collect the crude azo dye by vacuum filtration using a Buchner funnel.

• Wash the filter cake with a generous amount of cold water until the filtrate is neutral to pH paper.

• Recrystallize the crude product from a suitable solvent (e.g., an ethanol-water mixture) to obtain the purified azo dye.

• Dry the final product in a vacuum oven at 60-70 °C.

Protocol 2: Synthesis of Azo Dye from 3-Aminophenol Hydrochloride

This protocol is identical to Protocol 1, with the substitution of 3-aminophenol hydrochloride for 2-aminophenol hydrochloride in Part 1, step 1.[1] All other reagents, molar equivalents, and reaction conditions should be kept consistent to ensure a valid comparison.

Comparative Performance Analysis

The performance of the synthesized dyes should be evaluated based on several key metrics. The following table presents a summary of expected and illustrative data based on the known properties of similar azo dyes.

Performance Metric	Dye from 2-Aminophenol HCl	Dye from 3-Aminophenol HCl	Rationale for Expected Difference
Color	Reddish-brown	Orange-red	The position of the hydroxyl group influences the electronic transitions and thus the absorbed and reflected light.
Molar Absorptivity (ε)	High	Moderate to High	The planarity and electronic structure of the dye molecule affect its ability to absorb light.
Light Fastness	Good to Excellent	Moderate to Good	Intramolecular hydrogen bonding in the 2-aminophenol derivative can enhance photostability.[2]
Wash Fastness	Good	Moderate to Good	The dye's affinity for the substrate and its solubility in water are influenced by its molecular structure.
Thermal Stability	High	Moderate	Intramolecular interactions can contribute to a more stable molecular structure at higher temperatures.

In-Depth Discussion of Performance Differences

Color and Molar Absorptivity

The color of an azo dye is determined by the extent of its conjugated π-electron system and the presence of auxochromes (electron-donating or -withdrawing groups). The position of the hydroxyl group affects the electronic distribution within the dye molecule, leading to a shift in the maximum absorption wavelength (λmax). Dyes with a more planar structure, often facilitated by intramolecular hydrogen bonding, can exhibit a bathochromic (red) shift and higher molar absorptivity.

Light and Wash Fastness

Light fastness refers to a dye's resistance to fading upon exposure to light. The intramolecular hydrogen bond in the dye derived from 2-aminophenol can dissipate some of the energy absorbed from light, making the molecule more resistant to photochemical degradation.[2]

Wash fastness is a measure of a dye's resistance to removal during washing. This property is dependent on the strength of the interaction between the dye and the fiber, as well as the dye's solubility in the wash liquor. The ability of the 2-aminophenol-derived dye to form metal complexes can significantly improve its wash fastness when applied as a mordant dye.[3]

Thermal Stability

The thermal stability of a dye is crucial for its application in processes that involve high temperatures. As with light fastness, the intramolecular hydrogen bonding in the 2-aminophenol derivative can contribute to a more rigid and stable structure, requiring more energy to break down. This can be quantified using techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Visualizing the Structural and Mechanistic Differences

Caption: Key structural differences influencing dye properties.

Conclusion and Recommendations

The choice between 2-aminophenol hydrochloride and 3-aminophenol hydrochloride as a precursor for azo dye synthesis has significant consequences for the performance of the final product.

• For applications requiring high light and wash fastness, and thermal stability, dyes derived from 2-aminophenol hydrochloride are generally the superior choice. The ability of the ortho-hydroxyl group to form an intramolecular hydrogen bond with the azo linkage contributes to a more stable and planar molecule. This structural feature is also key to the formation of highly stable metal-complex dyes, which offer exceptional fastness properties.

• For applications where a specific orange-red hue is desired, and the fastness requirements are less stringent, 3-aminophenol hydrochloride serves as a viable and effective precursor.

Ultimately, the optimal choice of precursor will depend on the specific performance requirements of the intended application. It is recommended that researchers conduct their own comparative studies under their specific experimental conditions to validate these general principles and to fine-tune their dye synthesis for optimal performance.

References

• The influence of intramolecular hydrogen bonding on the order parameter and photostability properties of dichroic azo dyes in a nematic liquid crystal host.
• Synthesis Of Some Novel Azo Dyes And Their Dyeing, Redox And Antifungal Properties.
• Preparation of Dis-Azo Dyes Derived from p-Aminophenol and Their Fastness Properties for Synthetic Polymer-Fibres. Science Alert.
• Synthesis of New Azo Dye and Its Iron Complex Derived from 3-aminophenol. International Journal of Scientific & Engineering Research.
• Studies on synthesis and Dyeing Performance of disperse azo dyes based on Schiff base of ninhydrin and 3-amino phenol. Scholars Research Library.
• Synthesis of New Azo Dye and Its Iron Complex Derived from 3-aminophenol. Modern Scientific Press.
• Iron complexes of reactive azo dyes. Journal of the Serbian Chemical Society.
• Experimental procedure for Disperse Brown 1 synthesis in the lab. Benchchem.
• Hydrogen bonding induced ultra-highly thermal stability of azo dyes for color films.
• Synthesis, Spectral Studies and Biological Activity of Azo dye Complexes with Some MetalIons. Journal of Global Pharma Technology.
• The Synthesis of Azo Dyes. Columbia University.
• Preparation of Dis-Azo Dyes Derived from p-Aminophenol and Their Fastness Properties for Synthetic Polymer-Fibres.
• Synthesis and analytical studies of some azo dyes as ligands and their metal chelates.
• Preparation of Dis-Azo Dyes Derived from p-Aminophenol and Their Fastness Properties for Synthetic Polymer-Fibres. DocsDrive.
• Intramolecular hydrogen bond in ortho-hydroxyazobenzenes. Journal of the Chemical Society, Faraday Transactions 2.
• SYNTHESIS AND PROPERTIES OF AZO COMPOUNDS BASED ON SOME AROMATIC AMINES WITH β- NAPHTHOL.
• Electrical and optical properties of new azo dyes derived
• Azo-dyes based small bifunctional molecules for metal chelation and controlling amyloid form
• Design, Synthesis, Spectroscopic Inspection, DFT and Molecular Docking Study of Metal Chelates Incorporating Azo Dye Ligand for Biological Evalu
• Effect of Cooperative Hydrogen Bonding in Azo−Hydrazone Tautomerism of Azo Dyes.
• SYNTHESIS, SPECTROSCOPIC STUDIES AND FASTNESS PROPERTIES OF MONOAZO DYES DERIVED FROM SUBSTITUTED ARYLAMINES. African Journals Online.
• Study on the Thermal Stability of Azo Dyes in Optical Storage. Researching.

Sources

• 1. modernscientificpress.com [modernscientificpress.com]
• 2. The influence of intramolecular hydrogen bonding on the order parameter and photostability properties of dichroic azo dyes in a nematic liquid crystal host - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. holcapek.upce.cz [holcapek.upce.cz]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

A Senior Application Scientist’s Guide to the Comparative Reactivity of Phenol, 3-Aminophenol Hydrochloride, and 4-Aminophenol Hydrochloride

Introduction: Beyond the Structure - Predicting Reactivity in Synthesis

In the landscape of pharmaceutical and industrial chemistry, phenols and their derivatives are foundational building blocks. Their utility in synthesizing everything from analgesics like Paracetamol to vibrant azo dyes is dictated by the chemical reactivity of their aromatic ring and functional groups.[1][2] This guide provides an in-depth comparison of the reactivity of three closely related yet distinct molecules: Phenol, 3-Aminophenol Hydrochloride, and 4-Aminophenol Hydrochloride.

Understanding the subtle, and at times dramatic, differences in how these compounds behave in common synthetic reactions is paramount for researchers in drug development and process chemistry. We will dissect their electronic properties to explain the causality behind their reactivity in electrophilic aromatic substitution and nucleophilic reactions, supported by experimental frameworks and established chemical principles.

Part 1: Foundational Principles - Electronic Structure and Substituent Effects

The reactivity of an aromatic ring is governed by the electron density of its π-system. Substituent groups can either donate electron density, activating the ring towards electrophilic attack, or withdraw electron density, deactivating it.[3][4]

Table 1: Core Properties of Phenol and Aminophenol Hydrochlorides

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Key pKa Values
Phenol	C₆H₆O	94.11	~10.0 (phenolic -OH)
3-Aminophenol Hydrochloride	C₆H₈ClNO	145.59	~4.37 (ammonium), ~9.82 (phenolic -OH)[5][6]
4-Aminophenol Hydrochloride	C₆H₈ClNO	145.59	~5.48 (ammonium), ~10.3 (phenolic -OH)

Data compiled from PubChem CID 996, 11568, and 5828.[6][7][8]

The Hydroxyl (-OH) Group: A Potent Activator

The hydroxyl group of phenol is a strong activating group. The lone pairs on the oxygen atom are delocalized into the benzene ring through resonance, increasing the electron density, particularly at the ortho and para positions.[9][10] This makes phenol highly susceptible to electrophilic aromatic substitution (EAS), often reacting under much milder conditions than benzene itself.[11]

Diagram 1: Resonance in Phenol. The -OH group donates electron density to the ring, stabilizing the carbocation intermediate formed during electrophilic attack at the ortho and para positions.

The Amino (-NH₂) vs. Ammonium (-NH₃⁺) Group: A Tale of Two Effects

In its free base form (-NH₂), the amino group is an even more powerful activating, ortho/para-directing group than the hydroxyl group.[12] However, this guide focuses on the hydrochloride salts. In an acidic medium, the amino group is protonated to form an ammonium ion (-NH₃⁺).

This protonation fundamentally alters the group's electronic influence. The positive charge on the nitrogen atom turns it into a potent electron-withdrawing group through a strong negative inductive effect (-I). Consequently, the ammonium group is a strong deactivator and a meta-director for electrophilic aromatic substitution.[13] This is the single most critical factor differentiating the reactivity of the aminophenol hydrochlorides from phenol.

Part 2: Electrophilic Aromatic Substitution (EAS) - A Contest of Directing Effects

The overall reactivity and the site of substitution (regioselectivity) in the aminophenol hydrochlorides are determined by the interplay between the activating -OH group and the deactivating -NH₃⁺ group.

Baseline Reactivity: Phenol

Phenol reacts readily with electrophiles. For instance, it is brominated instantly by bromine water without a Lewis acid catalyst to form 2,4,6-tribromophenol, and it can be nitrated using dilute nitric acid.[10][14]

Reactivity of 4-Aminophenol Hydrochloride

In this isomer, the activating -OH group and the deactivating -NH₃⁺ group are para to each other.

• The -OH group strongly activates the positions ortho to it (positions 2 and 6).

• The -NH₃⁺ group strongly deactivates the entire ring and directs incoming electrophiles to the positions meta to it (also positions 2 and 6).

Here, the directing effects are in agreement . Both groups favor substitution at positions 2 and 6. However, the powerful deactivating effect of the -NH₃⁺ group means the overall reaction rate will be significantly lower than that of phenol.

Reactivity of 3-Aminophenol Hydrochloride

In the meta isomer, the directing effects are more complex.

• The -OH group activates its ortho positions (2 and 6) and its para position (4).

• The -NH₃⁺ group deactivates the ring and directs to its meta positions (positions 2, 4, and 6 relative to the -NH₃⁺ group, which correspond to positions 4, 6, and 2 relative to the -OH group).

The directing effects are once again in agreement , favoring substitution at positions 2, 4, and 6. Position 6 (ortho to -OH, meta to -NH₃⁺) and position 4 (para to -OH, meta to -NH₃⁺) are particularly favored. As with the 4-isomer, the overall reaction rate is expected to be drastically reduced compared to phenol due to the deactivating ammonium group.

Diagram 2: Logical workflow for a comparative electrophilic aromatic substitution, highlighting the vast difference in reaction rates.

Table 2: Comparative Summary of Predicted EAS Reactivity

Compound	Ring Activation	Predicted Relative Rate	Predicted Major Substitution Positions (relative to -OH)
Phenol	Strongly Activating	1 (Baseline)	2, 4, 6 (ortho, para)
3-Aminophenol HCl	Strongly Deactivating	<<< 1	2, 4, 6 (ortho, para)
4-Aminophenol HCl	Strongly Deactivating	<<< 1	2, 6 (ortho)

Part 3: Nucleophilic Reactivity - The Functional Groups Take Center Stage

Beyond ring substitution, the -OH and -NH₂ groups can act as nucleophiles.

Acylation: A Test of Nucleophilicity

Acylation, such as the reaction with acetic anhydride, is a common transformation. In the synthesis of Paracetamol from 4-aminophenol, this reaction is key.[15][16]

• The Critical Role of pH: For the aminophenol hydrochlorides, the nitrogen atom's lone pair is tied up by a proton and is non-nucleophilic. To perform N-acylation, a base must be added to deprotonate the -NH₃⁺ group, liberating the highly nucleophilic -NH₂ group.

• -NH₂ vs. -OH: In the resulting free aminophenol, the amino group is a stronger nucleophile than the hydroxyl group.[17] Therefore, acylation will occur preferentially on the nitrogen atom to form an amide, rather than on the oxygen to form an ester.[18]

This requirement for a basic medium to "switch on" the nucleophilicity of the amino group is a crucial experimental consideration.

Diagram 3: Simplified mechanism for the N-acylation of 4-aminophenol.

Diazotization and Azo Coupling

The amino group of aminophenols can be converted to a diazonium salt using nitrous acid (generated in situ from NaNO₂ and HCl).[19] This diazonium salt is an electrophile that can then react with an activated aromatic ring (like another phenol or an aniline) in an azo coupling reaction to form brightly colored azo dyes.[20][21] This reaction is specific to the amino group and is a cornerstone of the dye industry.

Part 4: Experimental Protocols and Data

To translate these principles into practice, we outline two key experiments.

Experiment 1: Comparative Bromination (Illustrating EAS Reactivity)

Objective: To visually compare the rate of electrophilic bromination for the three compounds.

Methodology:

• Preparation: Prepare 0.1 M aqueous solutions of Phenol, 3-Aminophenol Hydrochloride, and 4-Aminophenol Hydrochloride in separate, identical test tubes (e.g., 5 mL each).

• Reagent: Prepare a 0.2 M aqueous solution of bromine (bromine water).

• Reaction Initiation: To each test tube, add the bromine water dropwise with constant swirling at room temperature.

• Observation: Record the number of drops required to achieve a persistent orange/yellow color (indicating unreacted bromine) and note any precipitate formation. Record the time taken for the reaction.

Table 3: Expected Experimental Results for Bromination

Compound	Observation	Time to Completion	Interpretation
Phenol	Instantaneous decolorization of bromine water; formation of a dense white precipitate (2,4,6-tribromophenol).[10]	< 1 second	Extremely high reactivity due to the strongly activated ring.
3-Aminophenol HCl	No immediate reaction. Bromine color persists.	No reaction at room temp.	Very low reactivity due to the strongly deactivated ring.
4-Aminophenol HCl	No immediate reaction. Bromine color persists.	No reaction at room temp.	Very low reactivity due to the strongly deactivated ring.

This stark difference provides powerful, direct evidence of the deactivating effect of the protonated amino group.

Experiment 2: Synthesis of N-acetyl-4-aminophenol (Paracetamol)

Objective: To demonstrate the nucleophilic reactivity of the amino group after deprotonation.

Methodology:

• Dissolution: In a 100 mL flask, dissolve 5.0 g of 4-aminophenol hydrochloride in 30 mL of water.

• Deprotonation: Slowly add a 10% aqueous solution of sodium carbonate until the solution is neutral to slightly basic (pH 7-8), which may cause the free 4-aminophenol to precipitate.

• Acylation: Add 4.5 mL of acetic anhydride to the mixture. Stir vigorously for 15-20 minutes. The product may begin to crystallize.

• Crystallization: Cool the reaction mixture in an ice bath to complete the crystallization of the product.

• Isolation: Collect the crude product by vacuum filtration, wash with a small amount of cold water, and allow it to air dry.

• Purification: Recrystallize the crude product from a minimal amount of hot water to obtain pure N-acetyl-4-aminophenol.

This protocol's success hinges on the initial deprotonation step, validating the principle that the free amino group is the active nucleophile.

Conclusion

The reactivity of these three aromatic compounds, while structurally similar, is profoundly different.

• Phenol is highly activated towards electrophilic aromatic substitution, reacting rapidly at its ortho and para positions.

• 3-Aminophenol Hydrochloride and 4-Aminophenol Hydrochloride are both strongly deactivated towards electrophilic aromatic substitution due to the powerful electron-withdrawing inductive effect of the protonated ammonium (-NH₃⁺) group. While the directing effects of the -OH and -NH₃⁺ groups are largely cooperative, the overall reaction rates are drastically slower than that of phenol, requiring much harsher conditions.

• In nucleophilic reactions , the aminophenol hydrochlorides are unreactive at the nitrogen atom until deprotonated with a base. Once the free amino (-NH₂) group is generated, it becomes the primary site of nucleophilic attack, being more reactive than the phenolic hydroxyl group.

For the researcher and synthetic chemist, these principles are not merely academic. They dictate the choice of reagents, catalysts, and reaction conditions (especially pH) required to achieve selective and efficient chemical transformations.

References

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• ChemicalBook. 4-Aminophenol | 123-30-8.
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• Wikipedia. 4-Aminophenol.
• Quora. (2018, October 2).
• Chemical Bull Pvt. Ltd. 3-aminophenol.
• BYJU'S. Electrophilic Substitution Reactions of Phenols.
• ChemicalBook. (2026, January 15). 3-Aminophenol | 591-27-5.
• The Chinese University of Hong Kong, et al. Experiment 8 Synthesis of an Azo Dye.
• PubChem. 4-Aminophenol | C6H7NO | CID 403.
• PubChem. 3-Aminophenol | C6H7NO | CID 11568.
• Science Alert. (2009, May 29). Preparation of Dis-Azo Dyes Derived from p-Aminophenol and Their Fastness Properties for Synthetic Polymer-Fibres.
• Quora. (2021, November 1).
• Benchchem. A Comparative Analysis of the Reactivity of Nitrophenol Isomers.
• Sigma-Aldrich. 4-Aminophenol >= 98 123-30-8.
• Chemistry LibreTexts. (2020, August 26). 22.6: Electrophilic Substitution of Phenols.
• International Journal of Innovative Research in Science, Engineering and Technology. (2020, August 15).
• Cheméo. Chemical Properties of Phenol, 4-amino- (CAS 123-30-8).
• Britannica.
• PubChem. 4-Aminophenol hydrochloride | C6H7NO.ClH | CID 5828.
• PubChem. 3-Aminophenol hydrochloride | C6H8ClNO | CID 12231984.
• ResearchGate. (2014, August 22).
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A Senior Application Scientist's Guide to the Validation of Analytical Methods for 3-Aminophenol Hydrochloride Quantification

This guide provides an in-depth comparison of analytical methods for the quantification of 3-aminophenol hydrochloride. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural outlines to explain the causality behind experimental choices, ensuring a robust and scientifically sound approach to method validation.

Introduction: The Critical Role of Quantification

3-Aminophenol hydrochloride is a crucial chemical intermediate in various industries, including the synthesis of pharmaceuticals and dyes. Its accurate quantification is paramount to ensure the final product's quality, safety, and efficacy. An unvalidated or poorly performing analytical method can lead to inaccurate batch release decisions, potential impurities in the final product, and significant regulatory hurdles.

This guide will focus on the principles and practical application of analytical method validation as mandated by key regulatory bodies, providing a framework for selecting and validating the most appropriate method for your laboratory's needs.

The Foundation: Principles of Analytical Method Validation

The objective of any analytical method validation is to demonstrate that the procedure is suitable for its intended purpose[1][2][3]. This is a core requirement of Good Manufacturing Practices (GMP) and is detailed in guidelines from the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP).[4][5][6][7][8][9]

A validated analytical method provides a high degree of assurance that the measurements are accurate, reliable, and reproducible. The fundamental parameters to be investigated during validation are outlined by the ICH Q2(R1) guideline and include the following:[1][6][7][8]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[3] For 3-aminophenol hydrochloride, this means the method must be able to distinguish it from other isomers (e.g., 2-aminophenol, 4-aminophenol) and any potential synthesis byproducts.

• Accuracy: The closeness of test results to the true value.[10] It is typically assessed by analyzing a sample with a known concentration (e.g., a certified reference material) and comparing the measured value to the certified value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at three levels:

  • Repeatability: Precision under the same operating conditions over a short interval.

  • Intermediate Precision: Precision within the same laboratory but with different analysts, on different days, or with different equipment.

  • Reproducibility: Precision between different laboratories.

• Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of an analyte in the sample for which the analytical procedure has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Limit of Detection (LOD): The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of an analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[3]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters. This provides an indication of its reliability during normal usage.

The following diagram illustrates the typical workflow for validating an analytical method, ensuring all necessary parameters are systematically evaluated.

Caption: Workflow for Analytical Method Validation.

Primary Recommended Method: High-Performance Liquid Chromatography (HPLC)

For the quantification of a non-volatile, polar, and UV-active compound like 3-aminophenol hydrochloride, High-Performance Liquid Chromatography (HPLC) with UV detection is the most robust and widely applicable technique. Its high specificity and sensitivity make it the gold standard for assay and impurity determination in the pharmaceutical industry.

The following is a representative protocol for the validation of an HPLC-UV method for the quantification of 3-aminophenol hydrochloride.

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point due to its versatility.

• Mobile Phase: A mixture of a phosphate buffer (pH adjusted to ~3.0) and acetonitrile. A gradient or isocratic elution can be optimized. For example, an isocratic mobile phase of 85:15 (v/v) aqueous phosphate buffer:methanol has been used for aminophenol isomers.[11]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by scanning the UV spectrum of 3-aminophenol hydrochloride in the mobile phase. A wavelength around 275 nm or 285 nm is often suitable.[11][12][13]

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

2. Preparation of Solutions:

• Standard Stock Solution: Accurately weigh about 25 mg of 3-aminophenol hydrochloride reference standard and dissolve in a 25 mL volumetric flask with the mobile phase to obtain a concentration of 1 mg/mL.

• Calibration Standards (for Linearity): Prepare a series of at least five concentrations by diluting the stock solution. A typical range might be 5 µg/mL to 150 µg/mL.

• Sample Solution: Prepare the sample containing 3-aminophenol hydrochloride to have a theoretical concentration within the calibration range.

3. Validation Experiments:

• Specificity: Analyze a blank (mobile phase), a placebo (sample matrix without the analyte), the 3-aminophenol hydrochloride standard, and a sample solution. Additionally, spike the sample with known related substances (e.g., 2-aminophenol, 4-aminophenol) to demonstrate that their peaks are well-resolved from the main analyte peak.

• Linearity: Inject each of the five calibration standards in triplicate. Plot the average peak area against the concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy (Recovery): Analyze, in triplicate, samples spiked with known amounts of 3-aminophenol hydrochloride at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within 98.0% to 102.0%.

• Precision (Repeatability): Inject six replicate preparations of the sample solution at 100% of the target concentration. The relative standard deviation (RSD) should be ≤ 2.0%.

• Precision (Intermediate): Repeat the precision study on a different day with a different analyst. The RSD for the combined data from both occasions should be ≤ 2.0%.

• LOD & LOQ: These can be determined based on the standard deviation of the response and the slope of the calibration curve, or by the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

• Robustness: Deliberately vary critical method parameters one at a time, such as the pH of the mobile phase (±0.2 units), the column temperature (±5°C), and the flow rate (±0.1 mL/min). The system suitability parameters (e.g., peak asymmetry, resolution) should remain within acceptable limits.

Comparison of Alternative Analytical Methods

While HPLC is the preferred method, other techniques can be employed for the quantification of 3-aminophenol hydrochloride, each with its own advantages and limitations. The choice of method depends on the specific application, available resources, and required sample throughput.

Method	Principle	Advantages	Disadvantages	Typical Application
HPLC-UV	Chromatographic separation followed by UV detection.[11][12][14]	High specificity, sensitivity, and precision. Can separate and quantify related substances simultaneously.[15]	Higher initial instrument cost. Requires skilled operators.	Gold standard for quality control, stability studies, and impurity profiling in pharmaceutical development.
UV-Vis Spectrophotometry	Measurement of UV absorbance after a color-forming reaction (e.g., with 9-chloroacridine or through oxidative coupling).[16][17][18][19]	Low cost, simple instrumentation, rapid analysis.	Low specificity (potential interference from other UV-absorbing compounds). Not suitable for complex matrices.	Rapid, routine analysis of simple, known samples where interfering substances are not present.
Titrimetry	Redox titration of the aminophenol group, often with an oxidizing agent like ceric sulfate.[20][21][22]	Low cost, high precision for high concentration samples, based on primary chemical principles.	Labor-intensive, not suitable for trace analysis, lower specificity than HPLC.	Assay of bulk drug substance where high purity is expected.
Gas Chromatography (GC)	Chromatographic separation in the gas phase. Requires derivatization to make the analyte volatile.	High resolution and sensitivity, especially with a mass spectrometry (MS) detector.	Requires a derivatization step, which adds complexity and potential for error. Not suitable for thermally unstable compounds.	Analysis of volatile impurities or in specific research applications.

Conclusion

The validation of an analytical method is a mandatory and critical step in drug development and quality control. For the quantification of 3-aminophenol hydrochloride, HPLC-UV stands out as the most reliable, specific, and robust method , suitable for the stringent requirements of the pharmaceutical industry. While other methods like UV-Vis spectrophotometry and titrimetry have their place in specific contexts, they lack the specificity required for comprehensive quality assessment in complex samples.

By following the principles outlined in ICH, FDA, and USP guidelines, and by carefully selecting and validating the analytical method, researchers and scientists can ensure the generation of accurate and reliable data, ultimately safeguarding product quality and patient safety.

References

• United States Pharmacopeia (USP).
• U.S. Food and Drug Administration (FDA).
• BA Sciences.
• U.S. Food and Drug Administration (FDA). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Jordi Labs. ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1).
• ResearchGate. Cloud Point Extraction Method for Spectrophotometric Determination of 3-Aminophenol in Environmental Samples.
• Investigations of a Dog. USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision.
• U.S. Food and Drug Administration (FDA). Q2(R2)
• International Council for Harmonisation (ICH). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• PubMed.
• Lab Manager.
• BioPharm International. FDA Releases Guidance on Analytical Procedures.
• ECA Academy. Proposed Revision of USP <1225> Published in the Pharmacopeial Forum.
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• U.S. Food and Drug Administration (FDA). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• ResearchGate.
• Semantic Scholar.
• Monitoring of aminophenol isomers in surface water samples using a new HPLC method.
• Royal Society of Chemistry.
• ARC Journals. Comparative Accuracy of Titrimetry and Spectroscopic Methods for the Quantitative Assay of Various Commercially Available acetaminophen Products in.
• SIELC Technologies. Separation of 3-Aminophenol on Newcrom R1 HPLC column.
• Digital Repository at the University of Maryland.
• Asian Journal of Pharmaceutical Analysis.
• Academia.edu. To perform assay of paracetamol (redox titration)
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• Royal Society of Chemistry. Analytical Methods.
• Ovid. SPECTROPHOTOMETRIC DETERMINATION OFP-AMINOPHENOL IN DRUGS USING 5,7-DICHLORO-4,6-DINITROBENZOFUROXAN REAGENT IN MICELLAR MEDIUM.
• AugustaChrom. HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column.
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• BenchChem. A Comparative Guide to Analytical Methods for 3-(Aminomethyl)
• ResearchGate. Spectrophotometric determination of aminophenol isomers using 9-chloroacridine reagent.

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A Comparative FTIR Spectral Analysis: 3-Aminophenol and its Hydrochloride Salt

In the realm of pharmaceutical development and materials science, precise characterization of active pharmaceutical ingredients (APIs) and their salt forms is paramount for ensuring product quality, stability, and efficacy. Fourier-Transform Infrared (FTIR) spectroscopy serves as a rapid and non-destructive analytical technique, providing a molecular fingerprint based on the vibrational modes of functional groups. This guide presents an in-depth comparative analysis of the FTIR spectra of 3-aminophenol and its hydrochloride salt, Phenol, 3-amino-, hydrochloride. We will explore the theoretical underpinnings of the expected spectral shifts upon protonation and provide a robust experimental protocol for acquiring high-quality spectral data.

Theoretical Framework: The Spectroscopic Impact of Protonation

The key chemical distinction between 3-aminophenol and its hydrochloride salt is the protonation of the primary aromatic amine group (-NH₂) to form an ammonium salt (-NH₃⁺Cl⁻). This transformation induces significant changes in the vibrational modes of the N-H and C-N bonds, which are readily observable in their respective FTIR spectra.

3-Aminophenol, as a primary aromatic amine, exhibits characteristic N-H stretching vibrations. Typically, primary amines display two distinct bands in the 3500-3300 cm⁻¹ region, corresponding to the asymmetric and symmetric stretching modes of the N-H bonds.[1][2] Additionally, a primary amine N-H bending (scissoring) vibration is expected in the 1650-1580 cm⁻¹ range.[1] The spectrum will also feature a strong, broad O-H stretching band from the phenolic hydroxyl group, typically in the 3600-3200 cm⁻¹ region, often broadened due to hydrogen bonding.[3]

Upon conversion to Phenol, 3-amino-, hydrochloride, the amino group accepts a proton to form the ammonium ion (-NH₃⁺). This change in hybridization and bonding dramatically alters the FTIR spectrum. The distinct two-band N-H stretching pattern of the primary amine is replaced by a very broad and strong absorption band for the N-H stretching of the ammonium salt, often spanning from approximately 3200 cm⁻¹ down to 2800 cm⁻¹.[4] This broadness is a hallmark of the strong hydrogen bonding associated with the ammonium group. Furthermore, new N-H bending bands for the -NH₃⁺ group are expected to appear. These are typically found in the 1620-1560 cm⁻¹ region.[5][6]

Caption: Chemical transformation of 3-aminophenol to its hydrochloride salt.

Experimental Protocol: Acquiring High-Fidelity FTIR Spectra

To ensure accurate and reproducible spectral data, a standardized experimental protocol is crucial. The following outlines the Potassium Bromide (KBr) pellet method, a common and reliable technique for solid-state FTIR analysis.

Instrumentation:

• Fourier-Transform Infrared (FTIR) Spectrometer

• Agate mortar and pestle

• Hydraulic press with a pellet-forming die

• Analytical balance (readable to 0.1 mg)

• Drying oven

Reagents:

• 3-Aminophenol (analytical grade)

• Phenol, 3-amino-, hydrochloride (analytical grade)

• Potassium Bromide (KBr), spectroscopic grade

Procedure:

• Drying: Dry the spectroscopic grade KBr in an oven at 110°C for at least 4 hours to remove any adsorbed water, which can interfere with the O-H stretching region of the spectrum. Store the dried KBr in a desiccator.

• Sample Preparation:

  • Weigh approximately 1-2 mg of the sample (3-aminophenol or its hydrochloride salt).

  • Weigh approximately 100-200 mg of the dried KBr.[1]

  • In an agate mortar, gently grind the sample to a fine powder.

  • Add the KBr to the mortar and continue to grind the mixture until a fine, homogeneous powder is obtained. Work quickly to minimize moisture absorption by the KBr.[1]

• Pellet Formation:

  • Transfer a portion of the sample-KBr mixture to the pellet-forming die.

  • Place the die in a hydraulic press.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.[6]

  • Carefully release the pressure and remove the KBr pellet from the die.

• Spectral Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over the desired wavenumber range (e.g., 4000-400 cm⁻¹).

  • Perform baseline correction and other necessary spectral processing as required.

Comparative Spectral Data

The following table summarizes the key vibrational frequencies and their assignments for 3-aminophenol and its hydrochloride salt, based on established spectral data and the principles of infrared spectroscopy.

Vibrational Mode	3-Aminophenol (cm⁻¹)	Phenol, 3-amino-, hydrochloride (cm⁻¹)	Interpretation of Spectral Shift
O-H Stretch	~3300-3600 (broad)	~3200-3500 (broad)	The phenolic O-H stretch remains, often overlapping with N-H stretches.
N-H Stretch (Amine)	~3400 & ~3300 (two sharp bands)	N/A	Disappearance of the characteristic primary amine doublet.
N-H Stretch (Ammonium)	N/A	~2800-3200 (very broad)	Appearance of a broad ammonium salt stretch, a key indicator of protonation.[4]
C-H Stretch (Aromatic)	~3000-3100	~3000-3100	Aromatic C-H stretches are generally consistent between the two compounds.
N-H Bend (Amine)	~1620	N/A	Disappearance of the primary amine scissoring vibration.
N-H Bend (Ammonium)	N/A	~1560-1620	Appearance of new bending modes characteristic of the -NH₃⁺ group.[5][6]
C=C Stretch (Aromatic)	~1500-1600	~1500-1600	Aromatic ring stretches are largely unaffected.
C-N Stretch	~1250-1335	Shifted	The C-N stretching frequency is expected to shift due to the change in bond order upon protonation.
C-O Stretch	~1220	~1220	The phenolic C-O stretch remains relatively unchanged.[5]

In-Depth Analysis and Conclusion

The FTIR spectra of 3-aminophenol and its hydrochloride salt provide a clear and definitive means of distinguishing between the free base and its salt form. The most telling spectral changes occur in the high-frequency region (4000-2500 cm⁻¹) and the mid-frequency fingerprint region (1700-1200 cm⁻¹).

The disappearance of the sharp, two-pronged N-H stretching bands of the primary amine in 3-aminophenol and the concurrent emergence of a very broad and intense N-H stretching band for the ammonium group in the hydrochloride salt is the most prominent and unambiguous indicator of salt formation.[4] This broad absorption is a direct consequence of the strong intermolecular hydrogen bonding involving the -NH₃⁺ group.

Furthermore, the changes in the N-H bending vibrations provide secondary confirmation. The loss of the primary amine scissoring band and the appearance of new ammonium bending modes in the 1620-1560 cm⁻¹ region further solidify the identification of the hydrochloride salt.[5][6]

References

• Heacock, R. A., & Marion, L. (1956). THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS. Canadian Journal of Chemistry, 34(12), 1782-1795.
• University of California, Davis. (n.d.). IR: amines. Chemistry LibreTexts.
• Franco, D., et al. (2014). IR spectra of 3-aminophenol and poly(3-aminophenol) prepared in acid (pH 1.0) and basic (pH 12.0) media.
• Doc Brown's Chemistry. (2023). Infrared spectrum of phenol.
• Khan, M. A., et al. (2018). a) FTIR spectra of 3-aminophenol and NGO-4h. b) Comparative XRD pattern...
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A Senior Application Scientist's Guide to Benchmarking 3-Aminophenol Hydrochloride as a Fluorescent Probe Precursor

For researchers, scientists, and drug development professionals, the selection of a fluorescent probe is a critical decision that can profoundly impact experimental outcomes. The precursor molecule dictates the final probe's photophysical properties, including its brightness, photostability, and spectral characteristics. This guide provides an in-depth technical comparison of fluorescent probes derived from 3-aminophenol hydrochloride against other common alternatives, supported by experimental data and detailed methodologies. Our objective is to equip you with the necessary information to make an informed choice for your specific application.

Introduction: The Critical Role of the Precursor in Fluorescent Probe Performance

The journey to a high-performance fluorescent probe begins with the selection of its core chemical scaffold, the precursor. 3-Aminophenol is a versatile aromatic compound that serves as a foundational building block for a range of fluorescent dyes, most notably the rhodamine family.[1] The strategic placement of the amino and hydroxyl groups in the meta position on the benzene ring is crucial for the cyclization reaction that forms the characteristic xanthene core of rhodamines, which is fundamental to their fluorescence.[2]

This guide will focus on the synthesis and performance of a representative fluorescent probe derived from a 3-aminophenol derivative, Rhodamine B, and benchmark it against two other widely used classes of fluorescent dyes: Fluoresceins and Cyanines. This comparative analysis will provide a clear understanding of the advantages and limitations of using 3-aminophenol hydrochloride as a starting point for fluorescent probe development.

Synthesis of a Rhodamine B Probe from a 3-Aminophenol Derivative

The synthesis of Rhodamine B from a 3-aminophenol derivative, 3-(diethylamino)phenol, and phthalic anhydride is a classic example of electrophilic aromatic substitution followed by a condensation reaction.[1][3] The hydrochloride salt of 3-aminophenol can be used as a starting material for the synthesis of the N,N-diethyl derivative.

The reaction mechanism involves the initial acylation of two molecules of 3-(diethylamino)phenol by phthalic anhydride under acidic conditions and heat. This is followed by an intramolecular electrophilic attack of the carbonyl group onto the electron-rich aminophenol ring, leading to the formation of the xanthene core. The final step is a dehydration reaction to yield the delocalized, fluorescent rhodamine structure.

Caption: Synthesis workflow for a Rhodamine B probe from 3-aminophenol hydrochloride.

Experimental Protocol: Synthesis of Rhodamine B

Materials:

• 3-(diethylamino)phenol (derived from 3-aminophenol)

• Phthalic anhydride

• Sulfuric acid (concentrated)

• Ethanol

• Sodium hydroxide

Procedure:

• In a round-bottom flask, combine 3-(diethylamino)phenol and phthalic anhydride in a 2:1 molar ratio.

• Carefully add concentrated sulfuric acid dropwise while stirring. The mixture will become viscous and generate heat.

• Heat the mixture to 180-200°C for 2-3 hours. The color of the mixture will change to a deep red/purple.

• Allow the mixture to cool to room temperature.

• Carefully add ethanol to the solidified mass to dissolve the product.

• Neutralize the solution with a sodium hydroxide solution to precipitate the crude Rhodamine B.

• Filter the precipitate and wash with cold water.

• Recrystallize the crude product from ethanol to obtain purified Rhodamine B.

Causality: The use of a strong acid like sulfuric acid is crucial to catalyze the electrophilic aromatic substitution and facilitate the dehydration steps. The high temperature provides the necessary activation energy for the reaction to proceed to completion.

Benchmarking Performance: 3-Aminophenol-Derived Probe vs. Alternatives

The ultimate utility of a fluorescent probe is determined by its photophysical performance. Here, we compare our 3-aminophenol-derived Rhodamine B with two industry-standard fluorescent dyes: Fluorescein and Cyanine 5 (Cy5).

Property	Rhodamine B (from 3-Aminophenol derivative)	Fluorescein	Cyanine 5 (Cy5)
Excitation Max (λex, nm)	~561	~490	~640
Emission Max (λem, nm)	~580	~515	~662
Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	~106,000	~70,000	~250,000
Fluorescence Quantum Yield (Φf)	~0.31 (in water)	~0.93 (in 0.1M NaOH)	~0.20
Photostability	Moderate	Low	High
pH Sensitivity	Low	High	Low

Data Sources: [4][5]

In-Depth Analysis:

• Brightness: Brightness is a function of both the molar extinction coefficient and the quantum yield. While Cy5 has the highest extinction coefficient, its lower quantum yield makes Rhodamine B and Fluorescein competitive in terms of overall brightness. Fluorescein, with its very high quantum yield in basic conditions, is exceptionally bright.[5] The brightness of Rhodamine B is a good compromise between absorption and emission efficiency.

• Photostability: This is a critical parameter for imaging applications that require prolonged light exposure. Fluorescein is notoriously susceptible to photobleaching.[5] Rhodamine B exhibits moderate photostability, making it more suitable for longer experiments than fluorescein.[4] Cy5, a member of the cyanine family, is known for its superior photostability, making it the preferred choice for demanding imaging applications.[4]

• Environmental Sensitivity: Fluorescein's fluorescence is highly dependent on pH, which can be a significant drawback for quantitative studies in environments with fluctuating pH.[5] Rhodamine B and Cy5 are significantly less sensitive to pH changes, providing more stable and reliable signals in biological systems.

Experimental Protocols for Benchmarking

To ensure the trustworthiness of our comparison, we outline the standardized protocols for measuring key performance indicators.

Protocol 1: Determination of Fluorescence Quantum Yield (Relative Method)

The fluorescence quantum yield (Φf) is the ratio of photons emitted to photons absorbed. The relative method compares the fluorescence of the sample to a standard with a known quantum yield.

Materials:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Sample fluorescent probe (e.g., synthesized Rhodamine B)

• Standard fluorescent dye with known quantum yield (e.g., Quinine sulfate in 0.1 M H₂SO₄, Φf = 0.54)

• Spectroscopic grade solvent

Procedure:

• Prepare a series of five dilutions of both the sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Measure the absorbance of each solution at the excitation wavelength using the UV-Vis spectrophotometer.

• Measure the fluorescence emission spectrum of each solution using the spectrofluorometer, with the same excitation wavelength used for the absorbance measurements.

• Integrate the area under the emission spectrum for each solution.

• Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard. The plots should be linear.

• Calculate the quantum yield of the sample using the following equation: Φ_sample = Φ_standard * (Slope_sample / Slope_standard) * (η_sample² / η_standard²) where Φ is the quantum yield, Slope is the gradient of the plot of integrated fluorescence intensity versus absorbance, and η is the refractive index of the solvent.

Caption: Workflow for determining relative fluorescence quantum yield.

Protocol 2: Assessment of Photostability

Photostability is assessed by measuring the rate of photobleaching, which is the irreversible loss of fluorescence upon exposure to light.[4]

Materials:

• Fluorescence microscope with a camera

• Light source with controlled intensity (e.g., laser)

• Sample fluorescent probe solution

• Image analysis software

Procedure:

• Prepare a sample of the fluorescent probe immobilized on a microscope slide or in a well plate.

• Place the sample on the microscope stage and focus on a region of interest.

• Continuously illuminate the sample with a constant, high-intensity light source.

• Acquire images at regular time intervals (e.g., every 10 seconds) for an extended period (e.g., 10 minutes).

• Use image analysis software to measure the mean fluorescence intensity of the region of interest in each image.

• Plot the normalized fluorescence intensity as a function of time.

• The rate of decay of the fluorescence intensity is a measure of the photostability of the probe. A slower decay indicates higher photostability.

Conclusion and Future Perspectives

Our comparative analysis demonstrates that 3-aminophenol hydrochloride is a valuable and versatile precursor for the synthesis of fluorescent probes, yielding dyes like Rhodamine B with a good balance of brightness and photostability. While not as photostable as cyanine dyes, probes derived from 3-aminophenol offer a significant improvement over the photolabile fluoresceins and exhibit less environmental sensitivity.

The choice of a fluorescent probe precursor is ultimately application-dependent. For routine, short-term imaging where high brightness is paramount, a fluorescein derivative might be suitable. For demanding, long-term live-cell imaging, a cyanine dye is the superior choice. However, for a wide range of applications requiring a robust, bright, and moderately photostable probe, precursors like 3-aminophenol hydrochloride provide an excellent and cost-effective starting point for the development of high-performance fluorescent tools.

Future research in this area will likely focus on the development of novel aminophenol derivatives with tailored substituents to further enhance the photophysical properties of the resulting dyes, pushing the boundaries of fluorescence imaging and detection.

References

• Sjöback, R., Nygren, J., & Kubista, M. (1995). Absorption and fluorescence properties of fluorescein. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 51(6), L7-L21.
• Brouwer, A. M. (2011). Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213-2228.
• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer.
• Beija, M., Afonso, C. A., & Martinho, J. M. G. (2009). Synthesis and applications of rhodamine derivatives as fluorescent probes. Chemical Society Reviews, 38(8), 2410-2433.
• Williams, A. T. R., Winfield, S. A., & Miller, J. N. (1983). Relative fluorescence quantum yields using a computer-controlled luminescence spectrometer. Analyst, 108(1290), 1067-1071.
• Demas, J. N., & Crosby, G. A. (1971). The measurement of photoluminescence quantum yields. A review. The Journal of Physical Chemistry, 75(8), 991-1024.
• Resch-Genger, U., Rurack, K., & Spieles, M. (2013). Relative and absolute determination of fluorescence quantum yields of transparent samples.

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• Taoka Chemical Co Ltd. (1992).
• Lavis, L. D., & Raines, R. T. (2011). Synthesis of Rhodamines from Fluoresceins Using Pd-Catalyzed C–N Cross-Coupling. Organic Letters, 13(23), 6394–6397.
• Glembocki, O. J., & Papanicolaou, N. A. (2020). A general highly efficient synthesis of biocompatible rhodamine dyes and probes for live-cell multicolor nanoscopy.
• Gabsalilikhov, A. A., Solovyeva, M. E., Gerasimova, Y. K., Voloshina, A. D., Sapunova, A. S., Gnezdilov, O. I., ... & Galyametdinov, Y. G. (2020). Synthesis and photophysical properties of fluorophores based on enamino-substituted 4-methylene-1, 4-dihydropyridines. The Journal of Organic Chemistry, 85(19), 12346-12356.
• Chen, C. Y., & Chang, C. P. (2012). Synthesis, Photophysical Properties, and Application of o-and p-Amino Green Fluorescence Protein Synthetic Chromophores. The Journal of Organic Chemistry, 77(24), 11096-11103.

• Taylor & Francis. (n.d.). Rhodamine – Knowledge and References. [Link]

• UCI Department of Chemistry. (n.d.). A Guide to Recording Fluorescence Quantum Yields. [Link]

• MDPI. (2020). Fluorescein Derivatives. [Link]

• Cambridge University Press & Assessment. (2010, November 26). Cyanine dyes in biophysical research: the photophysics of polymethine fluorescent dyes in biomolecular environments. [Link]

• ResearchGate. (n.d.). Photophysical properties of the cyanine dyes Cy3, Cy5, and Cy7 in water. [Link]

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• Molecules and Code. (n.d.). Principles of Fluorescence Spectroscopy. [Link]

• ACS Publications. (2023, March 15). Fluorescence Quantum Yield Standards for the UV/Visible/NIR: Development, Traceable Characterization, and Certification. [Link]

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A Senior Application Scientist's Guide to the Cross-Validation of GC-MS and LC-MS for the Analysis of 3-Aminophenol Hydrochloride

Introduction: Establishing Analytical Equivalence for a Key Chemical Intermediate

3-Aminophenol, often handled as its more stable hydrochloride salt (3-aminophenol hydrochloride), is a crucial intermediate in the synthesis of pharmaceuticals, hair dyes, and fluorescent agents.[1][2] Given its importance in regulated industries, ensuring the accuracy and reliability of its quantification is paramount. The objective of any analytical procedure is to demonstrate that it is fit for its intended purpose.[3][4] This guide provides an in-depth comparison and cross-validation framework for two cornerstone analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Cross-validation serves to demonstrate that two distinct analytical procedures can yield equivalent and reliable results, providing a high level of assurance in the data's integrity. This is particularly critical during method transfer, modernization, or when an orthogonal method is required for confirmatory testing. Our discussion is grounded in the principles of analytical procedure validation outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), which advocate for a science- and risk-based approach to method development and validation.[5][6][7]

The Analyte: Understanding the Physicochemical Properties of 3-Aminophenol Hydrochloride

The selection of an appropriate analytical technique begins with a thorough understanding of the analyte's properties. 3-Aminophenol hydrochloride (C₆H₈ClNO, Molar Mass: 145.59 g/mol ) is the salt of an aromatic compound containing both a phenolic hydroxyl (-OH) and an amino (-NH₂) group.[8][9]

• Polarity: The presence of both -OH and -NH₂ functional groups makes the molecule highly polar and capable of forming strong hydrogen bonds.

• Volatility: It possesses a high melting point (approx. 226-229 °C) and low volatility, making direct analysis by gas chromatography challenging.[9]

• Thermal Stability: While the parent compound is stable, the high temperatures of a GC injection port could potentially cause degradation if not handled correctly.

These characteristics immediately suggest that LC-MS is a natural fit for direct analysis, while GC-MS will necessitate a chemical modification step—derivatization—to overcome the molecule's inherent low volatility.[10][11][12]

Approach 1: Gas Chromatography-Mass Spectrometry (GC-MS) - The Derivatization-Dependent Workhorse

GC-MS is a powerful technique renowned for its high chromatographic resolution and the generation of reproducible mass spectra, which are invaluable for definitive identification.[13] However, for polar, non-volatile compounds like 3-aminophenol, direct injection is not feasible.

The Rationale for Derivatization

The core principle of GC requires that analytes be volatile and thermally stable.[12] The active hydrogen atoms on the phenolic and amino groups of 3-aminophenol lead to strong intermolecular hydrogen bonding, which significantly reduces its volatility.[14] Derivatization is a chemical reaction used to modify the analyte by replacing these active hydrogens with less polar, non-bonding groups.[15] This modification achieves several critical objectives:

• Increases Volatility: By breaking hydrogen bonds, the derivatized analyte can be readily vaporized.

• Enhances Thermal Stability: The protective groups can prevent on-column degradation.

• Improves Peak Shape: It reduces the analyte's interaction with active sites in the GC system, leading to sharper, more symmetrical peaks.[14]

For a molecule with both hydroxyl and amino groups, acylation with a reagent like acetic anhydride is an effective strategy, as it derivatizes both functional groups simultaneously.[16]

GC-MS Experimental Workflow

The logical flow for analyzing 3-aminophenol by GC-MS is a multi-step process centered around the derivatization reaction.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Aminophenol Hydrochloride

As laboratory professionals dedicated to innovation and discovery, our commitment to safety and environmental stewardship is paramount. The handling of chemical reagents extends beyond the bench; it encompasses the entire lifecycle of a compound, culminating in its safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 3-Aminophenol hydrochloride (CAS No. 51-81-0), a compound that, while valuable in synthesis, presents notable hazards requiring meticulous management.

This document moves beyond a simple checklist, explaining the causality behind each procedural step. It is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical waste stream responsibly, ensuring personal safety and regulatory compliance.

Hazard Profile and Regulatory Imperative

Understanding the "why" is the foundation of safe laboratory practice. 3-Aminophenol hydrochloride is not a benign substance; its disposal is strictly regulated for specific, data-supported reasons. The primary hazards associated with this compound dictate its classification as hazardous waste under the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[1][2]

Key Hazards:

• Human Health: The compound is classified as harmful if swallowed or inhaled and causes serious eye irritation.[3][4][5] Prolonged or repeated exposure can pose additional health risks.[6]

• Environmental: Critically, 3-Aminophenol hydrochloride is toxic to aquatic life with long-lasting effects.[3][5][7] This characteristic expressly forbids its disposal via the sanitary sewer system, as it can disrupt aquatic ecosystems.[1]

• Physical: As a combustible solid, it can form explosive dust-air mixtures, necessitating careful handling to avoid ignition sources.[6][7]

These properties are summarized by the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Class	Category	Hazard Statement
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed[5]
Acute Toxicity (Inhalation)	Category 4	H332: Harmful if inhaled[5]
Serious Eye Damage/Irritation	Category 2 / 2A	H319: Causes serious eye irritation[4]
Hazardous to the Aquatic Environment (Chronic)	Category 2	H411: Toxic to aquatic life with long lasting effects[3][5]

Due to this hazard profile, 3-Aminophenol hydrochloride waste must be managed through your institution's designated hazardous waste program, typically overseen by an Environmental Health and Safety (EHS) department.[1]

The Core Principle: Segregation and Containment

The cardinal rule for this substance is straightforward: 3-Aminophenol hydrochloride and its empty containers must never be disposed of in standard trash or flushed down the drain. [1] All materials contaminated with this chemical, including personal protective equipment (PPE), weighing papers, and glass or plasticware, must be treated as hazardous waste.

The primary disposal pathway involves collection by a licensed hazardous waste management facility.[4] Your responsibility is to ensure the waste is accumulated, stored, and labeled correctly pending its removal.

Standard Operating Procedure (SOP) for Waste Accumulation

This step-by-step protocol ensures a self-validating system for compliant waste management from the point of generation to the point of collection.

Step 1: Designate a Waste Container

• Action: Use a dedicated, chemically compatible waste container. While the original product container is ideal, a high-density polyethylene (HDPE) or glass container with a secure, screw-top lid is also appropriate.[1]

• Causality: Using a dedicated and compatible container prevents accidental reactive mixing with other waste streams and ensures the integrity of the container is not compromised. The secure lid is critical to prevent the release of dust or vapors.

Step 2: Affix a Hazardous Waste Label

• Action: As soon as you designate the container for waste, affix your institution's official hazardous waste label.

• Causality: Labeling the container before adding waste prevents the creation of "mystery waste," which is costly and dangerous to identify. This is a key requirement of RCRA.[8]

Step 3: Correctly Identify the Waste

• Action: On the label, write the full, common chemical name: "3-Aminophenol hydrochloride". List all components if it is a mixture. Do not use abbreviations, acronyms, or chemical formulas.[1] Note the date when the first drop of waste enters the container.

• Causality: Full chemical names are required for compliance and to give waste handlers a clear understanding of the contents, ensuring it is segregated and handled appropriately throughout the disposal process.

Step 4: Accumulate Waste Safely

• Action: Add solid waste (e.g., contaminated weighing paper, gloves) or residual powder to the container. Keep the container sealed at all times unless you are actively adding waste. Store the container in a designated Satellite Accumulation Area (SAA) or your lab's main accumulation area, as directed by your EHS department.

• Causality: Keeping containers closed minimizes the risk of inhalation exposure or accidental spills. Storing waste in a designated area prevents it from being mistaken for a usable product and ensures it is included in routine safety inspections.

Step 5: Requesting Disposal

• Action: Once the container is full or you have finished the project generating the waste, submit a chemical waste removal request to your EHS office.[1]

• Causality: EHS coordinates with licensed hazardous waste transporters to ensure the waste is removed from your facility and transported to a permitted Treatment, Storage, and Disposal Facility (TSDF) in compliance with all federal and state regulations.[2]

Emergency Procedures for Spills

Accidents can happen, and preparedness is key. The response protocol depends on the scale of the spill.

• Minor Spills (Solid):

  • Alert colleagues in the immediate area.

  • Wear appropriate PPE: safety goggles, gloves, and a lab coat.

  • Gently sweep or scoop the solid material to avoid generating dust.[6][7]

  • Place the spilled material and any contaminated cleaning supplies into your designated hazardous waste container.

  • Clean the affected area and wash your hands thoroughly.

• Major Spills:

  • Evacuate the immediate area.[6]

  • Alert your supervisor and contact your institution's EHS emergency line.

  • Prevent entry into the affected area.

  • Provide details of the spilled substance to emergency responders.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the compliant management of 3-Aminophenol hydrochloride waste within a laboratory setting.

Caption: Disposal workflow for 3-Aminophenol hydrochloride waste.

By adhering to this structured approach, you ensure that the disposal of 3-Aminophenol hydrochloride is conducted with the highest standards of safety, regulatory compliance, and environmental responsibility. This protocol serves not just as a set of instructions, but as a framework for building a deep and unwavering culture of safety within your laboratory.

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• 3-AMINOPHENOL EXTRA PURE MSDS . Loba Chemie. [Link]

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know . Tetra Tech. [Link]

• Safety Data Sheet - 3-aminophenol . CPAChem. [Link]

• Safety Data Sheet - 3-Aminophenol . Carl ROTH. [Link]

• Safety Data Sheet - 4-aminophenol 98% . Acros Organics. [Link]

• Proper Handling of Hazardous Waste Guide . U.S. Environmental Protection Agency. [Link]

• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing . American Chemistry Council. [Link]

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Personal protective equipment for handling Phenol, 3-amino-, hydrochloride

An Application Scientist's Guide to Personal Protective Equipment for Handling Phenol, 3-amino-, hydrochloride

In the landscape of pharmaceutical research and chemical synthesis, the mastery of safe laboratory practice is not merely a procedural formality but a fundamental pillar of scientific excellence. This guide offers a detailed operational framework for handling 3-aminophenol hydrochloride (CAS: 51-19-4), a reagent whose utility is matched by its potential hazards. As your partner in the laboratory, we move beyond the product to provide actionable intelligence, ensuring that your work is not only groundbreaking but also conducted with the highest degree of safety.

The Hazard Profile: Understanding the "Why"

Before selecting any personal protective equipment, a clear understanding of the substance's hazard profile is essential. 3-Aminophenol hydrochloride is classified as harmful if swallowed or inhaled.[1][2][3] It is known to cause serious eye irritation and may cause skin irritation after prolonged or repeated exposure.[1][2] Furthermore, it is very toxic to aquatic life with long-lasting effects, mandating careful handling and disposal to prevent environmental release.[1][2][3][4] One safety data sheet also notes the potential for teratogenic effects, or harm to a developing fetus.[1] This profile necessitates a multi-faceted PPE strategy to shield against dermal, ocular, and respiratory exposure.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is a risk-based decision contingent on the scale and nature of the procedure. The following table outlines the essential PPE for handling 3-aminophenol hydrochloride in a laboratory setting.

Protection Type	Specific Recommendation	Rationale and Best Practices
Eye/Face Protection	Chemical safety goggles with side shields.	Standard laboratory practice dictates that eye protection is mandatory. Goggles provide a seal around the eyes to protect against dust and potential splashes.[1] For larger-scale operations or where there is a significant splash hazard, a full face shield should be worn in conjunction with goggles.
Hand Protection	Nitrile or PVC gloves.	Protective gloves are a critical barrier against dermal absorption.[1] Always inspect gloves for integrity before use and remove them using the proper technique to avoid skin contact. For prolonged or immersive contact, consult the glove manufacturer's chemical resistance guide to ensure an adequate breakthrough time. Change gloves immediately if they become contaminated.
Body Protection	A fully-buttoned laboratory coat.	A lab coat protects your skin and personal clothing from incidental contact and minor spills.[1] For tasks with a higher risk of splashing, a chemically resistant apron should be worn over the lab coat. Long pants and closed-toe shoes are mandatory at all times in the laboratory.
Respiratory Protection	Not typically required when used in a certified chemical fume hood.	Engineering controls are the primary method of respiratory protection. All weighing and handling of powdered 3-aminophenol hydrochloride should occur within a fume hood to control dust.[2][3][5] In the rare event that a fume hood is not available or ventilation is inadequate, a NIOSH-approved respirator with a particulate filter is necessary.[1]

Operational Protocol: From Benchtop to Disposal

A disciplined workflow is crucial for minimizing exposure and ensuring a safe laboratory environment.

Engineering Controls

Your first and most effective line of defense is the use of engineering controls. Always handle solid 3-aminophenol hydrochloride in a certified chemical fume hood.[2][5] This captures dust at the source and prevents inhalation. The laboratory should also have adequate general ventilation.

Step-by-Step Handling Procedure

• Preparation: Clearly designate and prepare a workspace within the fume hood. Assemble all necessary equipment (spatula, weigh paper, glassware) before retrieving the chemical.

• PPE Donning: Put on all required PPE as detailed in the table above.

• Dispensing: To minimize dust, open the container carefully within the fume hood. Use a clean spatula to transfer the solid. Avoid scooping in a manner that creates airborne particles.

• Containment: Immediately reseal the primary container after dispensing.

• Cleanup: After the task is complete, decontaminate the work surface and any equipment used.

• PPE Doffing: Remove PPE carefully to prevent cross-contamination, starting with gloves, followed by your lab coat. Goggles should be the last item removed before leaving the immediate work area.

• Hygiene: Wash hands thoroughly with soap and water after removing gloves.[6][7]

Storage and Incompatibilities

Store 3-aminophenol hydrochloride in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2][3][7] Keep it segregated from incompatible materials, particularly strong oxidizing agents, as these can cause violent reactions.[1][7]

Emergency Response Plan

Preparedness is key to mitigating the impact of an accidental exposure.

Exposure Route	Immediate First Aid Action
Inhalation	Move the individual to fresh air immediately. If breathing is difficult, seek immediate medical attention.[1][2]
Skin Contact	Remove all contaminated clothing at once. Flush the affected skin with copious amounts of running water for at least 15 minutes.[1][2][8] Seek medical advice if irritation persists.
Eye Contact	Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do.[2] Seek immediate medical attention from an ophthalmologist.[2]
Ingestion	Rinse the mouth with water. Do NOT induce vomiting.[7] Call a poison control center or doctor for treatment advice immediately.[2][7]

In Case of a Spill: For minor spills, carefully sweep up the solid material, avoiding dust generation, and place it into a labeled, sealed container for hazardous waste disposal.[1] For major spills, evacuate the area and alert your institution's emergency response team.[1]

Disposal and Environmental Stewardship

Due to its high toxicity to aquatic organisms, 3-aminophenol hydrochloride and any materials contaminated with it must be disposed of as hazardous waste.[1][2][6] Do not allow the chemical or its washings to enter drains or waterways.[2][9] Arrange for disposal through a licensed waste management company, adhering to all local, state, and federal regulations.[1][2][10]

Visualized PPE Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

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